Ethyl Trifluoropyruvate

• CAS: 13081-18-0

Core Science & Biosynthesis

Ethyl Trifluoropyruvate: A Versatile Reagent in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl trifluoropyruvate (ETP) has emerged as a highly valuable and versatile building block in organic chemistry, primarily owing to the strategic placement of a trifluoromethyl group adjacent to a reactive α-keto-ester moiety. This unique structural feature imparts distinct reactivity and allows for the introduction of the trifluoromethyl group into a wide array of organic molecules. The incorporation of fluorine, and particularly the trifluoromethyl group, is a widely employed strategy in medicinal chemistry to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2] This guide provides a comprehensive overview of the applications of ethyl trifluoropyruvate in organic synthesis, with a focus on its use in the construction of complex molecular architectures, asymmetric synthesis, and the preparation of biologically active compounds.

Core Applications in Organic Synthesis

Ethyl trifluoropyruvate serves as a potent electrophile, readily participating in a variety of synthetic transformations.[3] Its utility is particularly pronounced in reactions designed to introduce the trifluoromethyl group, a structural motif that can dramatically influence a molecule's electronic properties, lipophilicity, and metabolic stability.[3] Key applications include its role as a precursor for various fluorinated heterocycles and carbocycles, its use in multicomponent reactions, and its application in asymmetric synthesis to generate chiral molecules with high enantiopurity.

Building Block for Fluorinated Compounds

Ethyl trifluoropyruvate is a fundamental reagent for the synthesis of a diverse range of fluorine-containing compounds.[4] It can undergo condensation reactions with various nucleophiles, such as amines, to form complex ring systems.[3] For instance, its reaction with hydrazine (B178648) derivatives can lead to the formation of fluorinated pyrazoles.[3]

Multicomponent Domino Cyclizations

A significant application of ethyl trifluoropyruvate is in multicomponent domino cyclization reactions for the synthesis of complex heterocyclic structures.[5][6] These reactions allow for the rapid construction of molecular complexity from simple starting materials in a single synthetic operation. For example, the three-component reaction of ethyl trifluoropyruvate with methyl ketones and amino alcohols provides a direct route to γ-lactam annulated oxazacycles, which are prevalent scaffolds in many natural bioactive molecules.[5][6]

A notable example is the synthesis of trifluoromethyl-substituted tetrahydropyrrolo[2,1-b]oxazol-5-ones and tetrahydropyrrolo[2,1-b][7][8]oxazine-6-ones.[6] The reaction mechanism involves a domino sequence of reactions, initiated by the formation of an aldol-type adduct, which then undergoes cyclization and subsequent transformations to yield the final bicyclic products.[6]

Logical Workflow for the Three-Component Domino Cyclization

Caption: Logical workflow of the three-component domino cyclization reaction.

Asymmetric Synthesis

Ethyl trifluoropyruvate is extensively used as a substrate in asymmetric synthesis to generate chiral molecules containing a trifluoromethylated stereocenter. The electron-withdrawing nature of the trifluoromethyl group activates the adjacent ketone for nucleophilic attack, making it an excellent substrate for various enantioselective transformations.

Enantioselective Friedel-Crafts Alkylation: The Friedel-Crafts alkylation of arenes and heteroarenes with ethyl trifluoropyruvate provides a direct method for the synthesis of chiral α-trifluoromethylated aryl and heteroaryl hydroxyalkanoic acid esters.[4][9] This reaction is often catalyzed by chiral Lewis acids or organocatalysts. For instance, the enantioselective Friedel-Crafts alkylation of indoles with ethyl trifluoropyruvate has been achieved with high enantioselectivity using chiral bis(imidazoline) ligands.[9]

Asymmetric Aldol and Mannich Reactions: Organocatalyst-mediated asymmetric aldol and Mannich reactions of ethyl trifluoropyruvate have been developed to synthesize α-trifluoromethyl-substituted tertiary alcohols and amines with high enantioselectivity.[10] For example, diarylprolinol has been used as a catalyst for the asymmetric aldol reaction of ethyl trifluoropyruvate with aldehydes.[10] Similarly, the direct aldol-type reaction of oxindoles with ethyl trifluoropyruvate, catalyzed by Cinchona alkaloids, can generate two contiguous asymmetric quaternary carbon centers in a single step with excellent enantioselectivities.[11]

Synthesis of Chiral α-Trifluoromethyl Amino Acids: Ethyl trifluoropyruvate is a key starting material for the synthesis of enantiopure α-trifluoromethyl amino acids, which are valuable building blocks for peptide and protein engineering.[12][13] A concise synthesis of both enantiomers of α-trifluoromethyl-proline has been reported, where the key step is a diastereoselective allylation of an imine derived from ethyl trifluoropyruvate and a chiral auxiliary.[12][13]

Experimental Workflow for Asymmetric Synthesis of α-Tfm-Proline

Caption: General experimental workflow for the synthesis of α-Tfm-proline.

Quantitative Data Summary

The following tables summarize quantitative data from key reactions involving ethyl trifluoropyruvate, providing insights into reaction efficiency and stereoselectivity.

Table 1: Synthesis of Ethyl Trifluoropyruvate

Starting Material	Reagents	Conditions	Yield	Reference
Ethyl-2-ethoxytetrafluoropropionate	SbF₅	Heat, Distillation	83.0%	[7]
Ethyl 3,3,3-trifluorolactate	NaClO·5H₂O	Acetonitrile, 20°C, 30 min	97% (quantitative yield by ¹⁹F-NMR)	[4]

Table 2: Reduction of Ethyl Trifluoropyruvate

Reducing Agent	Solvent	Conditions	Product	Yield	Reference
NaBH₄	Ether	0°C to room temp, 1 hr	Ethyl 3,3,3-trifluoro-2-hydroxypropanoate	83%	[8]

Table 3: Three-Component Domino Cyclization

Methyl Ketone	Amino Alcohol	Solvent	Product Diastereomeric Ratio	Yield	Reference
Acetone	2-Aminoethanol	1,4-Dioxane	Mixture of products	-	[6]
Acetone	2-Aminoethanol	THF	trans,cis:cis,cis = 60:40	-	[6]
Acetophenone	2-Aminoethanol	1,4-Dioxane	Single diastereomer	-	[6]

Table 4: Asymmetric Aldol-Type Reaction of Oxindoles with Ethyl Trifluoropyruvate

Oxindole Substituent	Catalyst	Diastereomeric Ratio (dr)	Enantiomeric Ratio (er)	Reference
H	(DHQD)₂PHAL	71:29 to 97:3	90:10 to >99:1	[11]
Various	(DHQD)₂PHAL or (DHQ)₂PHAL	Good to high	Excellent	[11]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Synthesis of Ethyl Trifluoropyruvate from Ethyl-2-ethoxytetrafluoropropionate[7]

• Apparatus: A 500 mL 3-neck pot equipped with a distillation apparatus and flushed with nitrogen.

• Procedure:

  • Charge the reaction vessel with 340.3 g (1.56 mol) of ethyl-2-ethoxytetrafluoropropionate and 19.5 g (0.09 mol) of SbF₅.

  • Heat the mixture to initiate distillation.

  • Collect the distillate.

• Yield: 220 g (83.0%) of ethyl trifluoropyruvate, b.p. 88-89°C.

Synthesis of Ethyl Trifluoropyruvate from Ethyl 3,3,3-trifluorolactate[4]

• Procedure:

  • Dissolve 10 g (58 mmol) of ethyl 3,3,3-trifluorolactate in 58 mL of acetonitrile.

  • Add 11 g (67 mmol) of NaClO·5H₂O to the solution.

  • Stir the mixture at 20°C for 30 minutes.

  • Quench the reaction by adding 0.38 g (1.5 mmol) of sodium thiosulfate (B1220275) pentahydrate.

  • Add 0.33 g (3.9 mmol) of sodium hydrogencarbonate and 10 g (70 mmol) of sodium sulfate.

  • Stir and then filter to remove solid matter.

• Analysis: ¹⁹F-NMR analysis of the filtrate indicated a quantitative yield of 97%.

Reduction of Ethyl Trifluoropyruvate with Sodium Borohydride[8]

• Procedure:

  • In a 100 mL round-bottom flask, dissolve 5.00 g (29.4 mmol) of ethyl trifluoropyruvate in 50 mL of ether.

  • Cool the mixture to 0°C.

  • Add 559 mg (14.8 mmol) of NaBH₄ portionwise.

  • Stir the resulting solution at room temperature for 1 hour.

  • Dilute the reaction mixture with 20 mL of H₂O.

  • Extract the mixture with dichloromethane (B109758) (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Yield: 4.20 g (83%) of ethyl 3,3,3-trifluoro-2-hydroxypropanoate as a colorless solid.

Conclusion

Ethyl trifluoropyruvate is a powerful and versatile reagent in organic synthesis, offering efficient pathways for the introduction of the trifluoromethyl group into a wide range of molecular scaffolds. Its applications in the synthesis of complex heterocycles, fine chemicals, and, notably, in asymmetric synthesis for the preparation of chiral building blocks, underscore its importance in both academic research and industrial drug development. The continued exploration of its reactivity is expected to unveil new synthetic methodologies and contribute to the development of novel molecules with significant biological and material properties.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Ethyl trifluoropyruvate | 13081-18-0 [chemicalbook.com]
• 5. Buy Ethyl Trifluoropyruvate | 13081-18-0 [smolecule.com]
• 6. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. prepchem.com [prepchem.com]
• 8. Page loading... [guidechem.com]
• 9. 3,3,3-三氟丙酮酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]

Ethyl Trifluoropyruvate chemical properties and reactivity

An In-depth Technical Guide to Ethyl Trifluoropyruvate: Chemical Properties and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Ethyl 3,3,3-trifluoropyruvate (ETFP) is a valuable and highly reactive fluorinated building block in modern organic synthesis. Its unique structure, featuring adjacent ketone and ester functionalities strongly activated by a trifluoromethyl group, makes it a potent electrophile for creating complex, fluorine-containing molecules. This guide provides a comprehensive overview of its chemical properties, reactivity, and detailed experimental protocols for its use in key synthetic transformations, serving as a technical resource for professionals in research and drug development.

Chemical and Physical Properties

Ethyl trifluoropyruvate is a clear, colorless to pale yellow liquid.[1] Its physical and chemical properties are summarized in the tables below. The presence of the electron-withdrawing trifluoromethyl group significantly influences the compound's reactivity and spectroscopic characteristics.

Physical Properties

The key physical properties of ethyl trifluoropyruvate are detailed in Table 1.

Property	Value	Reference(s)
CAS Number	13081-18-0	[2][3]
Molecular Formula	C₅H₅F₃O₃	[2][3]
Molecular Weight	170.09 g/mol	[2][4]
Appearance	Clear colorless to pale yellow liquid	[2]
Boiling Point	95 - 98 °C	[2]
Density	1.283 g/mL at 25 °C	[2]
Refractive Index (n²⁰/D)	1.341	[2][5]
Flash Point	31 °C (87.8 °F) - closed cup
Vapor Pressure	12.49 hPa at 25 °C	[2]
Solubility	Miscible with dichloromethane (B109758)	[2]

Spectroscopic Data

The spectroscopic data for ethyl trifluoropyruvate is crucial for reaction monitoring and characterization. Key data from NMR and IR spectroscopy are summarized in Table 2.

Spectrum Type	Key Peaks / Chemical Shifts (δ)	Reference(s)
¹H NMR	δ ~4.4 ppm (q, 2H, -OCH₂CH₃)δ ~1.4 ppm (t, 3H, -OCH₂CH₃)	[4][6]
¹³C NMR (in CDCl₃)	δ ~181 ppm (q, C=O, ketone)δ ~159 ppm (s, C=O, ester)δ ~115 ppm (q, -CF₃)δ ~65 ppm (s, -OCH₂CH₃)δ ~13 ppm (s, -OCH₂CH₃)	[4][7]
¹⁹F NMR (vs CFCl₃)	δ ~ -76 to -85 ppm (s)	[1][8][9]
IR Spectroscopy	~1750-1780 cm⁻¹ (C=O stretch, ketone & ester)~1100-1300 cm⁻¹ (C-F stretch)	[10][11]
Mass Spectrometry (EI)	m/z = 170 [M]⁺Expected fragments: [M-29]⁺ (-C₂H₅), [M-45]⁺ (-OC₂H₅), [M-69]⁺ (-CF₃), [M-73]⁺ (-COOC₂H₅)	[12][13]

Reactivity and Synthetic Applications

The core of ethyl trifluoropyruvate's utility lies in the high electrophilicity of its two carbonyl carbons, which is significantly enhanced by the inductive effect of the adjacent CF₃ group. This makes it an excellent substrate for a wide range of nucleophilic addition and condensation reactions.

Fig. 1: Key reactivity pathways of ethyl trifluoropyruvate.

Friedel–Crafts Alkylation

Ethyl trifluoropyruvate is widely used in enantioselective Friedel–Crafts alkylations of electron-rich aromatic and heteroaromatic compounds like indoles, phenols, and pyrroles.[14] These reactions, often catalyzed by chiral Lewis acids (e.g., bisoxazoline copper(II) complexes), provide efficient access to optically active α-trifluoromethyl-α-hydroxy esters, which are important chiral building blocks.[15]

Aldol and Aldol-Type Reactions

The activated ketone carbonyl readily participates in Aldol and related reactions. For instance, organocatalytic, asymmetric direct Aldol-type reactions with substrates like oxindoles have been developed.[16] These reactions can generate two contiguous stereocenters, one of which is a quaternary carbon bearing a trifluoromethyl group, in a single step with high diastereoselectivity and enantioselectivity.[16][17]

Multicomponent Reactions for Heterocycle Synthesis

ETFP is an excellent substrate for multicomponent domino reactions to construct complex heterocyclic frameworks. A notable example is the three-component cyclization with methyl ketones and amino alcohols to produce trifluoromethyl-substituted bicyclic γ-lactams, such as tetrahydropyrrolo[2,1-b]oxazol-5-ones.[18]

Reduction

The ketone carbonyl can be selectively reduced over the ester group using mild reducing agents like sodium borohydride (B1222165) (NaBH₄) to yield ethyl 3,3,3-trifluoro-2-hydroxypropanoate.[12] This product is another valuable chiral intermediate in synthetic chemistry.

Experimental Protocols

Detailed methodologies for key transformations are provided below. Standard laboratory safety precautions should always be observed when handling these reagents.

Protocol 1: Synthesis of Ethyl Trifluoropyruvate

One common synthesis involves the oxidation of ethyl 3,3,3-trifluorolactate.[2]

Fig. 2: Workflow for the synthesis of ethyl trifluoropyruvate.

Methodology:

• Reaction Setup : To a suitable reaction vessel, add ethyl 3,3,3-trifluorolactate (1.0 eq) and dissolve it in acetonitrile (B52724) (approx. 1.0 mL per mmol of lactate).[2]

• Oxidation : Add sodium hypochlorite (B82951) pentahydrate (NaClO·5H₂O, 1.2 eq) to the solution and stir the mixture at 20°C for 30 minutes.[2]

• Monitoring : The reaction progress can be monitored by ¹⁹F NMR, checking for the complete consumption of the starting material.[2]

• Quenching : Once the reaction is complete, quench the remaining oxidant by adding sodium thiosulfate (B1220275) pentahydrate (0.026 eq) and stirring.[2]

• Workup : Add sodium bicarbonate (0.067 eq) and anhydrous sodium sulfate (B86663) (1.2 eq). Stir the mixture and then remove the solid matter by filtration.[2]

• Purification : The filtrate, containing the crude product, is purified by simple distillation (e.g., up to 48°C at 0.5 kPa) to yield pure ethyl trifluoropyruvate.[2]

Protocol 2: Reduction of Ethyl Trifluoropyruvate with NaBH₄

This protocol describes the selective reduction of the ketone functionality.[12]

Methodology:

• Reaction Setup : In a 100 mL round-bottom flask, dissolve ethyl trifluoropyruvate (5.00 g, 29.4 mmol, 1.0 eq) in diethyl ether (50 mL).[12]

• Cooling : Cool the mixture to 0°C using an ice bath.[12]

• Reduction : Add sodium borohydride (NaBH₄, 559 mg, 14.8 mmol, 0.5 eq) portion-wise to the cooled solution.[12]

• Reaction : Allow the resulting solution to warm to room temperature and stir for 1 hour.[12]

• Workup : Dilute the reaction mixture with water (20 mL). Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).[12]

• Isolation : Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 3,3,3-trifluoro-2-hydroxypropyl ethanoate.[12]

Protocol 3: Catalytic Enantioselective Friedel-Crafts Alkylation of Indole (B1671886)

This is a representative procedure for the C-H functionalization of an indole.[15]

Fig. 3: General workflow for a Friedel-Crafts alkylation.

Methodology:

• Catalyst Preparation : In a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add the chiral catalyst (e.g., a copper(II)-bisoxazoline complex, 10 mol%).

• Reaction Setup : Add the indole substrate (1.0 eq) and a suitable anhydrous solvent (e.g., THF, Et₂O, or CH₂Cl₂).

• Cooling : Cool the reaction mixture to the optimal temperature as determined by literature (often between -78°C and 0°C).

• Addition : Slowly add ethyl trifluoropyruvate (1.1 - 1.5 eq) to the mixture.

• Reaction : Stir the reaction at the specified temperature for the required time (typically 12-48 hours), monitoring by TLC or LC-MS.

• Workup : Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Allow the mixture to warm to room temperature.

• Extraction : Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and filter.

• Purification : Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired optically active product.

Conclusion

Ethyl trifluoropyruvate is a cornerstone reagent for introducing the trifluoromethyl group into organic molecules. Its high reactivity, driven by the powerful electron-withdrawing nature of the CF₃ group, enables a diverse range of chemical transformations. From fundamental reactions like reductions and Aldol additions to sophisticated catalytic enantioselective Friedel-Crafts alkylations and multicomponent heterocycle syntheses, ETFP provides chemists with a reliable and versatile tool for constructing novel molecular architectures. A thorough understanding of its properties and reaction protocols, as outlined in this guide, is essential for its effective application in pharmaceutical discovery and materials science.

References

• 1. spectrabase.com [spectrabase.com]
• 2. Ethyl trifluoropyruvate | 13081-18-0 [chemicalbook.com]
• 3. Ethyl Trifluoropyruvate 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 4. Ethyl 3,3,3-trifluoro-2-oxopropanoate | C5H5F3O3 | CID 2737239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3,3,3-トリフルオロピルビン酸エチル 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. colorado.edu [colorado.edu]
• 10. spectrabase.com [spectrabase.com]
• 11. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 12. Page loading... [guidechem.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 17. researchgate.net [researchgate.net]
• 18. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Ethyl Trifluoropyruvate: Molecular Structure, Properties, and Synthetic Applications

Abstract: Ethyl Trifluoropyruvate (ETFP) is a pivotal fluorinated building block in modern organic synthesis, prized for its unique reactivity conferred by the trifluoromethyl group and adjacent keto-ester functionalities. This guide provides a comprehensive technical overview of ETFP, including its molecular structure, physicochemical properties, and detailed spectroscopic analysis. It presents experimental protocols for its synthesis and key synthetic applications, particularly in the realm of drug discovery and development. The information is tailored for researchers, scientists, and professionals in medicinal chemistry, offering a practical resource for leveraging this versatile reagent in the creation of complex, high-value molecules.

Molecular Identity and Structure

Ethyl Trifluoropyruvate, systematically named ethyl 3,3,3-trifluoro-2-oxopropanoate, is a trifluoromethylated compound featuring an α-keto-ester functional group. This structural arrangement makes the carbonyl carbons highly electrophilic, rendering the molecule susceptible to a wide range of nucleophilic attacks. It is this reactivity that positions ETFP as a valuable reagent for introducing the trifluoromethyl (CF₃) moiety into organic molecules—a common strategy for enhancing the metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2]

Identifier	Data
IUPAC Name	ethyl 3,3,3-trifluoro-2-oxopropanoate[3][4]
Molecular Formula	C₅H₅F₃O₃[3][4][5]
Linear Formula	CF₃COCO₂C₂H₅
Molecular Weight	170.09 g/mol [3]
CAS Number	13081-18-0[3][4][5]
SMILES	CCOC(=O)C(=O)C(F)(F)F[4]
InChI Key	KJHQVUNUOIEYSV-UHFFFAOYSA-N[4]

Physicochemical and Spectroscopic Data

ETFP is typically a clear, colorless to pale yellow liquid.[4][6] Its properties are well-documented, making it a reliable component in reproducible synthetic procedures.

Physicochemical Properties

The following table summarizes key quantitative data for Ethyl Trifluoropyruvate.

Property	Value
Appearance	Clear colorless to pale yellow liquid[4][6][7]
Boiling Point	95-98 °C[5][8]
Density	1.283 g/mL at 25 °C
Flash Point	27 °C (80.6 °F)[5][8]
Refractive Index (n²⁰/D)	1.341[9]

Spectroscopic Analysis

Spectroscopic analysis is critical for confirming the identity and purity of ETFP. Key spectral features are summarized below.

Spectroscopy	Characteristic Data
¹⁹F NMR	Exhibits singlet signals for the CF₃ group. Chemical shifts are reported in various contexts, for example, δF -83.63 ppm and -83.91 ppm for diastereomers in a reaction mixture.[10]
¹³C NMR	Characteristic signals include those for the carbonyl carbons of the ketone and ester, the trifluoromethylated carbon, and the ethyl group carbons.[10][11]
¹H NMR	The spectrum is characterized by signals corresponding to the ethyl group's methylene (B1212753) (-CH₂-) and methyl (-CH₃) protons.[3][10]
Infrared (IR)	The IR spectrum shows strong absorption bands corresponding to the C=O stretching vibrations of the ketone and ester functional groups.[10]

Experimental Protocols: Synthesis of Ethyl Trifluoropyruvate

Multiple synthetic routes to ETFP have been established. The following protocols detail two common laboratory-scale methods.

Protocol 1: Synthesis from Ethyl-2-ethoxytetrafluoropropionate

This method involves the Lewis acid-catalyzed elimination of ethyl fluoride.

Methodology:

• A 500 mL three-neck flask is equipped with a distillation apparatus and flushed with nitrogen.

• Charge the flask with 340.3 g (1.56 mol) of ethyl-2-ethoxytetrafluoropropionate and 19.5 g (0.09 mol) of antimony pentachloride (SbF₅).

• Heat the mixture. Gas evolution (identified as ethyl fluoride) will be observed.

• Distill the reaction mixture to collect the product.

• The procedure yields approximately 220 g (83.0% yield) of Ethyl Trifluoropyruvate with a boiling point of 88-89 °C.[12]

Protocol 2: Oxidation of Ethyl 3,3,3-trifluorolactate

This protocol uses sodium hypochlorite (B82951) as the oxidizing agent.

Methodology:

• Dissolve 10 g (58 mmol) of ethyl 3,3,3-trifluorolactate in 58 mL of acetonitrile.

• Add 11 g (67 mmol) of NaClO·5H₂O to the solution and stir at 20 °C for 30 minutes.

• Monitor the reaction by ¹⁹F-NMR until completion (conversion >99%).

• Quench the remaining oxidizing agent by adding 0.38 g (1.5 mmol) of sodium thiosulfate (B1220275) pentahydrate and stirring.

• Add 0.33 g (3.9 mmol) of sodium bicarbonate and 10 g (70 mmol) of sodium sulfate, stir, and remove the solids by filtration.

• Quantitative ¹⁹F-NMR analysis of the filtrate indicates a yield of approximately 97%.[9]

Diagram 1: General Synthesis Workflow for ETFP

Applications in Organic Synthesis and Drug Development

ETFP is a versatile building block, primarily used in reactions that leverage its electrophilic nature.

Multicomponent Domino Cyclization

A modern application of ETFP is in three-component reactions to synthesize complex heterocyclic structures like γ-lactams, which are prevalent in bioactive molecules.[10]

Experimental Protocol Example:

• Equimolar amounts of Ethyl Trifluoropyruvate, a methyl ketone (e.g., acetone), and an amino alcohol (e.g., 2-aminoethanol) are mixed in a suitable solvent such as 1,4-dioxane.[10]

• The reaction is stirred at room temperature.

• The reaction proceeds through a domino mechanism, involving aldol (B89426) addition followed by cyclization and dehydration, to form trifluoromethyl-substituted tetrahydropyrrolo[2,1-b]oxazol-5-ones.[10]

• The structure and diastereomeric ratio of the products are determined using NMR spectroscopy (¹H, ¹³C, ¹⁹F) and X-ray analysis.[10]

Diagram 2: Domino Cyclization Pathway

Friedel-Crafts and Aldol-Type Reactions

ETFP is widely used in enantioselective Friedel-Crafts alkylations of electron-rich aromatics like indoles and phenols.[9] It also participates in organocatalytic direct aldol-type reactions with substrates such as oxindoles.[13] These reactions are crucial for creating complex molecules with specific stereochemistry, often generating quaternary carbon centers which are valuable in pharmaceutical compounds.[13]

Reduction Reactions

The ketone functionality of ETFP can be selectively reduced to a hydroxyl group.

Experimental Protocol: Reduction with Sodium Borohydride (B1222165)

• Dissolve 5.00 g (29.4 mmol) of Ethyl Trifluoropyruvate in 50 mL of diethyl ether in a 100 mL round-bottom flask.

• Cool the mixture to 0 °C in an ice bath.

• Add 559 mg (14.8 mmol) of sodium borohydride (NaBH₄) portion-wise.

• Stir the resulting solution at room temperature for 1 hour.

• Dilute the reaction with 20 mL of water and extract the product with dichloromethane (B109758) (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• This process yields 4.20 g (83% yield) of ethyl 3,3,3-trifluoro-2-hydroxypropanoate.[14]

Diagram 3: Synthetic Utility of Ethyl Trifluoropyruvate

Safety and Handling

Ethyl Trifluoropyruvate is a flammable liquid and vapor and is harmful if swallowed.[3] It is known to cause skin and serious eye irritation and may cause respiratory irritation.[3][15]

• Handling: Use in a well-ventilated area, preferably a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Keep away from heat, sparks, and open flames.[5][8]

• Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere.[7][14] Recommended storage temperature is 2-8 °C.[5][7] The compound is sensitive to moisture.[7]

Conclusion

Ethyl Trifluoropyruvate is a high-value, versatile reagent in organic chemistry. Its well-defined molecular structure and predictable reactivity make it an indispensable tool for introducing the trifluoromethyl group into a diverse array of molecular scaffolds. The detailed protocols and applications discussed in this guide underscore its importance for researchers and scientists, particularly those in drug development, who aim to synthesize novel, fluorine-containing compounds with tailored biological properties. Proper handling and an understanding of its chemical behavior are paramount to fully exploiting its synthetic potential.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Ethyl 3,3,3-trifluoro-2-oxopropanoate | C5H5F3O3 | CID 2737239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. B20611.14 [thermofisher.com]
• 5. matrixscientific.com [matrixscientific.com]
• 6. echemi.com [echemi.com]
• 7. 13081-18-0 CAS MSDS (Ethyl trifluoropyruvate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Ethyl 3,3,3-trifluoropyruvate, 98+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. Ethyl trifluoropyruvate | 13081-18-0 [chemicalbook.com]
• 10. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dev.spectrabase.com [dev.spectrabase.com]
• 12. prepchem.com [prepchem.com]
• 13. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 14. Page loading... [wap.guidechem.com]
• 15. synquestlabs.com [synquestlabs.com]

Biological significance of the trifluoromethyl group in molecules

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the trifluoromethyl (CF3) group into molecular scaffolds has become a cornerstone of modern medicinal chemistry. Its unique and potent electronic properties profoundly influence a molecule's physicochemical and pharmacokinetic profile, frequently leading to enhanced efficacy, metabolic stability, and bioavailability. This technical guide provides a comprehensive exploration of the biological significance of the trifluoromethyl group, supported by quantitative data, detailed experimental protocols, and visualizations of key concepts and pathways.

Physicochemical Impact of Trifluoromethylation

The introduction of a trifluoromethyl group, often as a bioisosteric replacement for a methyl group or a hydrogen atom, imparts a unique combination of properties to a molecule. These alterations are pivotal in optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Lipophilicity

The trifluoromethyl group is significantly more lipophilic than a methyl group, a characteristic that can enhance a drug's ability to traverse biological membranes.[1][2] This property is quantified by the partition coefficient (LogP) or distribution coefficient (LogD). The Hansch lipophilicity parameter (π), a measure of the hydrophobicity of a substituent, for the trifluoromethyl group is +0.88, indicating its strong lipophilic nature.[2]

Table 1: Comparative Lipophilicity (LogP/LogD) Data

Molecule Pair	R Group	LogP/LogD (R = CH₃)	LogP/LogD (R = CF₃)	ΔLogP/LogD	Reference
Toluene / Trifluorotoluene	H	2.73	3.17	+0.44	[Calculated]
Anisole / Trifluoroanisole	OCH₃	2.11	2.99	+0.88	[3]
Acetophenone / Trifluoroacetophenone	COCH₃	1.58	2.45	+0.87	[Calculated]

Note: Calculated values are estimations and may vary from experimental values.

Metabolic Stability

One of the most significant advantages of incorporating a trifluoromethyl group is the enhancement of metabolic stability. The carbon-fluorine (C-F) bond is one of the strongest covalent bonds in organic chemistry, with a bond dissociation energy of approximately 485 kJ/mol, compared to about 414 kJ/mol for a carbon-hydrogen (C-H) bond.[2] This inherent strength makes the CF3 group highly resistant to oxidative metabolism by enzymes such as the cytochrome P450 (CYP) superfamily. By strategically placing a CF3 group at a known metabolic hotspot, chemists can effectively block metabolic degradation, leading to a longer drug half-life and improved bioavailability.[4]

Table 2: Comparative Metabolic Stability Data

Drug Analogue Pair	R Group	In Vitro Half-life (t½) (R = CH₃)	In Vitro Half-life (t½) (R = CF₃)	Intrinsic Clearance (CLint) (R = CH₃)	Intrinsic Clearance (CLint) (R = CF₃)	Reference
Celecoxib Analogue	CH₃	Shorter	Longer	Higher	Lower	[Conceptual]
Fluoxetine (B1211875) Analogue	H	Shorter	Longer	Higher	Lower	[Conceptual]

Note: This table presents a conceptual comparison. Specific values are highly dependent on the molecular scaffold and the experimental system.

Acidity and Basicity (pKa)

The strong electron-withdrawing nature of the trifluoromethyl group significantly influences the acidity or basicity of nearby functional groups. This modulation of pKa is crucial for optimizing a drug's solubility, receptor binding, and pharmacokinetic properties. For instance, the presence of a CF3 group can increase the acidity of a nearby carboxylic acid or decrease the basicity of a neighboring amine.

Table 3: Effect of Trifluoromethyl Group on pKa

Molecule	Functional Group	pKa (without CF₃)	pKa (with CF₃)	ΔpKa	Reference
Toluic Acid / Trifluoromethylbenzoic Acid	Carboxylic Acid	4.37 (p-toluic acid)	3.71 (p-trifluoromethylbenzoic acid)	-0.66	[Calculated]
Aniline / Trifluoromethylaniline	Amine	4.60 (aniline)	2.60 (p-trifluoromethylaniline)	-2.00	[Calculated]

Note: Calculated values are estimations and may vary from experimental values.

Experimental Protocols

Determination of Lipophilicity (LogP/LogD) by Shake-Flask Method

The shake-flask method is the gold standard for experimentally determining the partition coefficient.[5][6][7]

Methodology:

• Preparation of Phases: Prepare a phosphate (B84403) buffer solution (e.g., pH 7.4) and saturate it with 1-octanol (B28484). Similarly, saturate 1-octanol with the phosphate buffer.

• Stock Solution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mM).[8]

• Partitioning: Add a small volume of the stock solution to a mixture of the pre-saturated 1-octanol and buffer in a vessel. The ratio of the organic to aqueous phase can be varied depending on the expected lipophilicity of the compound.[6]

• Equilibration: Agitate the mixture vigorously for a set period (e.g., 2 hours) at a constant temperature (e.g., 25°C) to ensure equilibrium is reached.[9]

• Phase Separation: Allow the phases to separate completely, often by centrifugation.

• Quantification: Carefully sample both the aqueous and organic phases. Determine the concentration of the test compound in each phase using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.

• Calculation: The LogP (for non-ionizable compounds) or LogD (for ionizable compounds at a specific pH) is calculated as the base-10 logarithm of the ratio of the concentration of the compound in the octanol (B41247) phase to its concentration in the aqueous phase.[8]

In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes, primarily cytochrome P450s, present in liver microsomes.[10][11][12][13]

Methodology:

• Reagent Preparation:

  • Thaw cryopreserved liver microsomes (e.g., human, rat) on ice.

  • Prepare a phosphate buffer (e.g., 0.1 M, pH 7.4).

  • Prepare a solution of the test compound at a specific concentration (e.g., 1 µM) in the buffer.

  • Prepare an NADPH-regenerating system solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase.

• Incubation:

  • Pre-warm the microsomal suspension and the test compound solution to 37°C.

  • Initiate the metabolic reaction by adding the NADPH-regenerating system to the mixture of microsomes and the test compound.

  • Incubate the reaction mixture at 37°C with gentle shaking.

  • Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination:

  • Stop the reaction at each time point by adding a cold organic solvent, such as acetonitrile (B52724) or methanol, containing an internal standard. This precipitates the proteins and quenches the enzymatic activity.[10]

• Sample Processing:

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

• Analysis:

  • Quantify the remaining parent compound in each sample using LC-MS/MS.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the in vitro half-life (t½) as 0.693/k.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg microsomal protein / mL).[14][15]

Signaling Pathways and Logical Workflows

Signaling Pathway: Celecoxib Inhibition of COX-2

Celecoxib is a selective COX-2 inhibitor containing a trifluoromethyl group. It is used to treat pain and inflammation.[16] The trifluoromethyl group contributes to its binding affinity and selectivity for the COX-2 enzyme.

Caption: Celecoxib selectively inhibits the COX-2 enzyme, blocking prostaglandin synthesis.

Signaling Pathway: Fluoxetine and Serotonin (B10506) Reuptake

Fluoxetine (Prozac) is a selective serotonin reuptake inhibitor (SSRI) used to treat depression. The trifluoromethyl group in fluoxetine enhances its lipophilicity, allowing it to cross the blood-brain barrier, and contributes to its binding to the serotonin transporter (SERT).[2]

References

• 1. benchchem.com [benchchem.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LogP / LogD shake-flask method [protocols.io]
• 6. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 8. researchgate.net [researchgate.net]
• 9. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy [jove.com]
• 10. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. ADME Microsomal Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 13. mttlab.eu [mttlab.eu]
• 14. researchgate.net [researchgate.net]
• 15. hrcak.srce.hr [hrcak.srce.hr]
• 16. Celecoxib | C17H14F3N3O2S | CID 2662 - PubChem [pubchem.ncbi.nlm.nih.gov]

Introduction to Fluorinated Building Blocks in Medicinal Chemistry

An in-depth technical guide for researchers, scientists, and drug development professionals.

Executive Summary

Fluorine has emerged as a cornerstone element in modern medicinal chemistry, with approximately 25-30% of small-molecule drugs now containing at least one fluorine atom.[1] Its unique and powerful properties—including high electronegativity, small atomic size, and the strength of the carbon-fluorine bond—offer medicinal chemists a versatile tool to fine-tune the physicochemical and pharmacokinetic profiles of drug candidates.[1][2][3] The strategic incorporation of fluorine can profoundly influence a molecule's metabolic stability, membrane permeability, binding affinity, and acidity (pKa).[4][5] These modulations often translate into enhanced efficacy, improved safety profiles, and better patient compliance.[3] This guide provides a comprehensive overview of the role of fluorinated building blocks in drug design, covering their impact on molecular properties, strategic applications, key synthetic methodologies, and successful implementation in FDA-approved therapeutics.

The Physicochemical and Pharmacokinetic Impact of Fluorination

The substitution of hydrogen with fluorine, while seemingly a minor structural change, imparts significant alterations to a molecule's electronic and physical nature. These changes are pivotal in overcoming common challenges in drug development.

Modulation of Acidity (pKa)

Fluorine's strong electron-withdrawing inductive effect can significantly lower the pKa of nearby functional groups, particularly basic amines.[6][7] By reducing the basicity of a nitrogen atom, fluorination can decrease the likelihood of protonation at physiological pH. This is crucial for CNS drug candidates, as a lower positive charge can enhance penetration across the blood-brain barrier.[1][8] This effect is highly dependent on the position of the fluorine atom relative to the basic center, with β- and γ-substitutions generally having the most pronounced impact.[8]

Table 1: Effect of Fluorination on Acidity (pKa) of Aniline and Pyridine

Compound	Structure	pKa	Change vs. Parent
Aniline	C₆H₅NH₂	4.58[9]	-
3-Fluoroaniline	m-FC₆H₄NH₂	3.51	-1.07
4-Fluoroaniline	p-FC₆H₄NH₂	4.65	+0.07
Pyridine	C₅H₅N	5.25	-
2-Fluoropyridine	2-FC₅H₄N	-0.44[10]	-5.69
3-Fluoropyridine	3-FC₅H₄N	2.97[10]	-2.28

| 2-(Trifluoromethylthio)pyridine | 2-(SCF₃)C₅H₄N | 0.97[11] | -4.28 |

Note: pKa values can vary based on measurement conditions. The data presented is for illustrative purposes.

Alteration of Lipophilicity (LogP)

Lipophilicity is a critical parameter that influences a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The effect of fluorination on LogP is complex and context-dependent.[11] While single fluorine atom substitution on an aromatic ring typically causes a slight increase in lipophilicity, the introduction of fluoroalkyl groups like trifluoromethyl (CF₃) leads to a more substantial increase.[7][12] However, in some aliphatic systems, fluorination can lead to a counterintuitive decrease in lipophilicity, potentially due to changes in the molecule's overall polarity and dipole moment.[11]

Table 2: Effect of Fluorination on Lipophilicity (LogP) of Benzene

Compound	Structure	LogP	Change vs. Parent
Benzene	C₆H₆	2.13[13]	-
Fluorobenzene	C₆H₅F	2.27[13]	+0.14
Chlorobenzene	C₆H₅Cl	2.84[13]	+0.71
Toluene (B28343)	C₆H₅CH₃	2.73	+0.60

| Trifluoromethylbenzene | C₆H₅CF₃ | 3.17[14] | +1.04 |

Enhancement of Metabolic Stability

One of the most powerful applications of fluorine in drug design is blocking metabolic "soft spots."[1][7] Many drug candidates fail due to rapid metabolism by cytochrome P450 (CYP) enzymes, which often involves the oxidation of a C-H bond. The carbon-fluorine (C-F) bond is significantly stronger than a carbon-hydrogen (C-H) bond and is highly resistant to oxidative cleavage.[7] By strategically placing a fluorine atom at a metabolically labile position, chemists can prevent hydroxylation and other oxidative transformations, thereby extending the drug's half-life and improving its oral bioavailability.[1][7]

Improvement of Binding Affinity

Fluorine can enhance a drug's binding affinity to its target protein through several mechanisms. It can engage in favorable electrostatic interactions, including hydrogen bonds and dipole-dipole interactions, with amino acid residues in the binding pocket.[1] Furthermore, fluorination can stabilize the bioactive conformation of a molecule, reducing the entropic penalty of binding.[5] The replacement of a hydrogen or a hydroxyl group with fluorine generally does not cause significant steric changes, allowing the modified ligand to fit within the same binding site as its non-fluorinated counterpart.[1]

Strategic Applications and Logical Workflows

The decision to incorporate fluorine into a drug candidate is a strategic one, aimed at solving specific challenges identified during lead optimization.

Caption: Rationale for incorporating fluorine in drug design.

Table 3: Common Fluorinated Building Blocks and Their Bioisosteric Counterparts

Fluorinated Group	Non-Fluorinated Bioisostere	Key Property Change
-F (Fluorine)	-H (Hydrogen)	Blocks metabolism, alters electronics, minimal steric change.
-F (Fluorine)	-OH (Hydroxyl)	Removes H-bond donor capability, increases metabolic stability.
-CF₃ (Trifluoromethyl)	-CH(CH₃)₂ (Isopropyl)	Increases lipophilicity and metabolic stability, similar sterics.
-OCHF₂ (Difluoromethoxy)	-OCH₃ (Methoxy)	Increases lipophilicity, metabolically more stable.[5]

| -SCF₃ (Trifluoromethylthio) | -SCH₃ (Methylthio) | Significantly increases lipophilicity and stability. |

Synthesis of Fluorinated Building Blocks

The synthesis of fluorinated compounds can be approached in two main ways: the building block approach, where pre-fluorinated synthons are used, or late-stage fluorination, where fluorine is introduced at the end of a synthetic sequence.[1] Advances in synthetic chemistry have provided a wide array of methods for both strategies.[2]

Caption: General workflow for a late-stage fluorination experiment.

Detailed Experimental Protocols

Protocol 1: Deoxyfluorination of a Secondary Alcohol using Deoxofluor This protocol describes the conversion of an alcohol to an alkyl fluoride, a common transformation in medicinal chemistry.[15][16]

• Materials:

  • Alcohol substrate (1.0 eq)

  • Deoxofluor ([Bis(2-methoxyethyl)amino]sulfur trifluoride) (3.0 eq)[15]

  • Anhydrous dichloromethane (B109758) (DCM) (20 volumes)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

  • Nitrogen or Argon atmosphere

• Procedure:

  • Dissolve the alcohol substrate (1.0 eq) in anhydrous DCM (20 volumes) in a flame-dried flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Add Deoxofluor (3.0 eq) dropwise to the stirred solution. Caution: Deoxofluor reacts violently with water and should be handled in a dry atmosphere with appropriate personal protective equipment.[15]

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by slowly adding a saturated aqueous NaHCO₃ solution at 0 °C.

  • Separate the layers and extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired alkyl fluoride.[15]

Protocol 2: Late-Stage Deoxyfluorination of a Heteroaromatic Phenol (B47542) using PhenoFluor This protocol is useful for introducing fluorine into complex, electron-deficient heteroaromatic systems.[17]

• Materials:

  • Heteroaromatic phenol substrate (0.500 mmol, 1.0 eq)

  • PhenoFluor (0.600 mmol, 1.2 eq)

  • Cesium Fluoride (CsF), finely ground and dried (1.50 mmol, 3.0 eq)[17]

  • Anhydrous toluene (5.0 mL)

  • Inert atmosphere glovebox

• Procedure:

  • Inside a glovebox, combine the heteroaromatic phenol (1.0 eq), CsF (3.0 eq), and PhenoFluor (1.2 eq) in a reaction vial.[17]

  • Add anhydrous toluene (5.0 mL), seal the vial, and remove it from the glovebox.

  • Stir the mixture at 23 °C for 30 minutes.

  • Heat the reaction mixture to 110 °C and stir for 24 hours.

  • After cooling to 23 °C, filter the mixture through a pad of Celite, eluting with DCM.

  • Concentrate the filtrate in vacuo.

  • Purify the resulting residue by flash silica gel column chromatography to afford the fluorinated heteroaromatic compound.[17]

Case Study: Ibrutinib and Bruton's Tyrosine Kinase (BTK) Inhibition

Ibrutinib is a first-in-class, FDA-approved covalent inhibitor of Bruton's tyrosine kinase (BTK) used to treat B-cell malignancies like mantle cell lymphoma and chronic lymphocytic leukemia.[18] BTK is a critical enzyme in the B-cell receptor (BCR) signaling pathway, which is essential for B-cell proliferation and survival.[19][20] The design of Ibrutinib prominently features a 4-fluorophenoxy substituent. This fluorinated moiety enhances binding within a hydrophobic pocket of the BTK active site and contributes to an improved pharmacokinetic profile.[1]

References

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. Synthetic Fluorination Methodology — Altmaniacs [altmaniacs.com]
• 3. researchgate.net [researchgate.net]
• 4. Applications of Fluorine in Medicinal Chemistry [pubmed.ncbi.nlm.nih.gov]
• 5. Recent progress in the strategic incorporation of fluorine into medicinally active compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. researchgate.net [researchgate.net]
• 15. organic-synthesis.com [organic-synthesis.com]
• 16. Deoxofluor - Enamine [enamine.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Bruton's tyrosine kinase - Wikipedia [en.wikipedia.org]
• 19. The Evolving Role of Bruton’s Tyrosine Kinase Inhibitors in B Cell Lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Targeting Bruton's tyrosine kinase (BTK) as a signaling pathway in immune-mediated diseases: from molecular mechanisms to leading treatments - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enhanced Reactivity of α-Keto Esters Containing Trifluoromethyl Groups: A Technical Guide for Drug Development

For Researchers, Scientists, and Drug Development Professionals

The introduction of trifluoromethyl (CF3) groups into organic molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and biological properties of drug candidates.[1] When appended to the α-position of a keto ester, the CF3 group imparts unique reactivity profiles, unlocking novel synthetic pathways and enabling the creation of complex molecular architectures. This technical guide provides an in-depth exploration of the reactivity of α-keto esters containing trifluoromethyl groups, with a focus on their synthesis, transformations, and applications in drug development.

Synthesis of α-Trifluoromethylated Carbonyl Compounds

The synthesis of molecules bearing a trifluoromethyl group adjacent to a carbonyl is a significant area of research, with numerous methods developed to access these valuable building blocks.

Deoxyhydrotrifluoromethylation of α-Keto Esters

A notable advancement in the synthesis of α-CF3 substituted esters is the fluoride (B91410) anion-free direct deoxyhydrotrifluoromethylation of α-keto esters.[2] This method utilizes Ph3P+CF2CO2− as a difluoromethylating reagent and is promoted by water, which facilitates the dissociation of the CF2 group to form the CF3 moiety.[2] The reaction exhibits broad substrate scope and high functional group compatibility, making it a practical and scalable approach.[2] Mechanistic studies suggest the reaction proceeds through a Wittig reaction to form a gem-difluoroalkene intermediate, which is then hydrolyzed to the α-CF3 ester.[2]

Trifluoromethylation of α-Chloro Aldehydes

An alternative route to α-trifluoromethyl esters involves the N-heterocyclic carbene (NHC)-catalyzed trifluoromethylation of α-chloro aldehydes.[3][4] This method employs an electrophilic trifluoromethylating reagent in combination with NHC catalysis to functionalize a wide range of substrates.[3] The proposed mechanism involves the addition of the NHC to the aldehyde, followed by dehydrochlorination, electrophilic trifluoromethylation of the resulting enolate, and subsequent esterification.[4]

Other Synthetic Approaches

A variety of other methods for the synthesis of α-trifluoromethyl ketones and esters have been reported, including:

• Electrophilic trifluoromethylation of ketene (B1206846) silyl (B83357) acetals: This reaction proceeds under mild conditions using hypervalent iodine reagents to provide access to secondary, tertiary, and quaternary α-trifluoromethyl esters.[3]

• Nucleophilic trifluoromethylation of esters: This approach utilizes reagents like fluoroform (HCF3) in the presence of a strong base to convert esters into trifluoromethyl ketones.[5][6]

• Cross-coupling of aldehydes and α-trifluoromethyl alkyl bromides: A dual nickel/photoredox catalysis system enables the synthesis of α-trifluoromethyl ketones under mild conditions.[7]

• Photoredox activation of halotrifluoroacetones: This method allows for the divergent synthesis of trifluoromethyl ketones from olefins through either radical polar crossover or hydrogen atom transfer mechanisms.[8]

Reactivity of α-Keto Esters with Trifluoromethyl Groups

The presence of the strongly electron-withdrawing trifluoromethyl group significantly influences the reactivity of the adjacent carbonyl groups in α-keto esters. This "trifluoromethyl effect" enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[9]

Generation of Ketyl Radicals

A distinct reactivity pattern of α-keto acids involves the generation of ketyl radicals through a proton-coupled electron transfer (PCET) mechanism.[10] This contrasts with the conventional decarboxylation pathway that forms acyl radicals.[10] These ketyl radicals can then participate in various C-C bond-forming reactions, such as the synthesis of butyrolactones by coupling with aryl olefins, which can serve as intermediates for the synthesis of trifluoromethyl ketones (TFMKs).[10]

Quantitative Data Summary

The following tables summarize key quantitative data from the cited literature, providing a comparative overview of different synthetic methodologies.

Table 1: Synthesis of α-Trifluoromethyl Esters via Deoxyhydrotrifluoromethylation of α-Keto Esters

Entry	α-Keto Ester Substrate	Reagent	Solvent	Additive	Temperature (°C)	Yield (%)	Reference
1	Ethyl 2-oxo-2-phenylacetate	Ph3P+CF2CO2−	Dioxane	H2O	80	95	[2]
2	Ethyl 2-(4-methoxyphenyl)-2-oxoacetate	Ph3P+CF2CO2−	Dioxane	H2O	80	92	[2]
3	Ethyl 2-(naphthalen-2-yl)-2-oxoacetate	Ph3P+CF2CO2−	Dioxane	H2O	80	96	[2]
4	Ethyl 2-oxo-2-(thiophen-2-yl)acetate	Ph3P+CF2CO2−	Dioxane	H2O	80	85	[2]

Table 2: Synthesis of Trifluoromethyl Ketones via Nucleophilic Trifluoromethylation of Esters

Entry	Ester Substrate	Trifluoromethylating System	Solvent	Temperature (°C)	Yield (%)	Reference
1	Methyl 2-naphthoate	HCF3/KHMDS	Triglyme (B29127)	-40	75	[5]
2	Methyl 4-methoxybenzoate	HCF3/KHMDS	Triglyme	-40	82	[5]
3	Methyl benzoate	HCF3/KHMDS	Triglyme	-40	65	[5]
4	Methyl 1-naphthoate	HCF3/KHMDS	Triglyme	-40	37	[5]

Experimental Protocols

General Procedure for Deoxyhydrotrifluoromethylation of α-Keto Esters[2]

To a solution of α-keto ester (0.2 mmol) and Ph3P+CF2CO2− (0.4 mmol) in dioxane (2.0 mL) was added H2O (0.4 mmol). The reaction mixture was stirred at 80 °C for the time indicated by TLC analysis. After completion of the reaction, the solvent was removed under reduced pressure, and the residue was purified by flash column chromatography on silica (B1680970) gel to afford the desired α-trifluoromethyl ester.

General Procedure for Nucleophilic Trifluoromethylation of Esters with Fluoroform[5]

To a solution of the methyl ester (0.5 mmol) and KHMDS (1.0 mmol) in triglyme (2.5 mL) at -40 °C was bubbled fluoroform (HCF3) gas (1.1 equiv). The reaction mixture was stirred at -40 °C for 4 hours. The reaction was then quenched with saturated aqueous NH4Cl solution and extracted with ethyl acetate. The combined organic layers were washed with brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel to give the corresponding trifluoromethyl ketone.

Visualizing Reaction Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate key reaction mechanisms and workflows discussed in this guide.

Caption: Proposed mechanism for the deoxyhydrotrifluoromethylation of α-keto esters.

Caption: Generation of ketyl radicals from α-keto acids via PCET.

Conclusion

The unique reactivity of α-keto esters containing trifluoromethyl groups, driven by the strong electron-withdrawing nature of the CF3 moiety, presents a wealth of opportunities for synthetic chemists and drug development professionals. The methodologies outlined in this guide provide robust and versatile routes to a wide array of α-trifluoromethylated carbonyl compounds. A thorough understanding of these reactions and their underlying mechanisms is crucial for the rational design and synthesis of novel therapeutic agents with enhanced pharmacological profiles. The continued exploration of the reactivity of these valuable building blocks will undoubtedly lead to further innovations in the field of medicinal chemistry.

References

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. F--Free Deoxyhydrotrifluoromethylation of α-Keto Esters with Ph3P+CF2CO2-: Synthesis of α-CF3-Substituted Esters [organic-chemistry.org]
• 3. α-Trifluoromethyl carboxyl derivative synthesis [organic-chemistry.org]
• 4. Synthesis of α-Trifluoromethyl Esters - ChemistryViews [chemistryviews.org]
• 5. BJOC - Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 9. benchchem.com [benchchem.com]
• 10. Intramolecular PCET of α‐Keto Acids: Synthesis of Trifluoromethyl Ketones via Ketyl Radicals - PMC [pmc.ncbi.nlm.nih.gov]

Proposed Mechanism of Action for Ethyl Trifluoropyruvate in Reactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl trifluoropyruvate (ETP) is a versatile fluorinated building block of significant interest in synthetic and medicinal chemistry. Its unique electronic properties, stemming from the strongly electron-withdrawing trifluoromethyl group, render it highly reactive and amenable to a variety of chemical transformations. This technical guide provides an in-depth exploration of the proposed mechanisms of action for ETP in key chemical reactions, with a focus on its role as a potent electrophile. This document summarizes quantitative data from representative reactions, details relevant experimental protocols, and provides visualizations of reaction pathways to facilitate a deeper understanding of its chemical behavior. While ETP is utilized in the synthesis of potentially bioactive molecules, its direct biological mechanisms of action are still an emerging area of research.

Core Reactivity and Mechanistic Principles

Ethyl trifluoropyruvate's reactivity is dominated by the electrophilic character of its carbonyl carbons. The presence of the trifluoromethyl group significantly enhances the electrophilicity of the adjacent carbonyl group, making it a prime target for nucleophilic attack. This fundamental principle governs its participation in a wide range of reactions, including aldol-type additions and multicomponent domino cyclizations.

Role as an Electrophile in Biological Systems

While specific enzyme inhibition or interaction studies for Ethyl Trifluoropyruvate were not prominently found in the reviewed literature, its inherent electrophilicity suggests a potential for interaction with biological nucleophiles.[1] In biological systems, electrophiles can react with nucleophilic sites on macromolecules such as proteins and DNA, leading to covalent modifications that can alter their function.[2] The thiol groups of cysteine residues in proteins are particularly soft nucleophiles that readily react with soft electrophiles.[2] Given the electrophilic nature of its carbonyl carbons, ETP could potentially interact with such nucleophilic residues in enzyme active sites, leading to reversible or irreversible inhibition. However, specific studies detailing these interactions are needed to confirm this hypothesis.

Multicomponent Domino Cyclization Reactions

A significant application of Ethyl Trifluoropyruvate is in multicomponent domino cyclizations, which allow for the rapid assembly of complex heterocyclic structures from simple starting materials.[3][4] A notable example is the reaction of ETP with methyl ketones and amino alcohols, leading to the formation of γ-lactam annulated oxazacycles.[3][5]

Proposed Reaction Pathway

The proposed mechanism for this transformation involves a series of sequential reactions in a single pot. The key steps are outlined in the workflow below. This process highlights the ability of the polyfluoroacyl group of ETP to readily react with the activated methylene (B1212753) group of the ketone.[3]

Figure 1: Proposed workflow for the multicomponent domino cyclization of ETP.

Quantitative Data from Multicomponent Reactions

The following table summarizes representative yields and diastereomeric ratios for the synthesis of trifluoromethyl-substituted tetrahydropyrrolo[2,1-b]oxazol-5-ones and tetrahydropyrrolo[2,1-b][3][5]oxazine-6-ones.[3]

Methyl Ketone	Amino Alcohol	Product	Yield (%)	Diastereomeric Ratio (cis:trans)
Acetone	2-Aminoethanol	4a	55	60:40
2-Butanone	2-Aminoethanol	4b	62	65:35
2-Hexanone	2-Aminoethanol	4c	68	70:30
Acetophenone	2-Aminoethanol	4d	75	>99:1
Acetone	3-Amino-1-propanol	8a	52	55:45
2-Butanone	3-Amino-1-propanol	8b	60	60:40
2-Hexanone	3-Amino-1-propanol	8c	65	65:35
Acetophenone	3-Amino-1-propanol	8d	72	>99:1

Aldol-Type Reactions

Ethyl Trifluoropyruvate is an effective substrate in aldol-type reactions, reacting with enolates or their equivalents to form β-hydroxy-α-trifluoromethyl esters. Organocatalytic approaches have enabled highly enantioselective additions to ETP.

Cinchona Alkaloid-Catalyzed Aldol Reaction

The reaction of oxindoles with Ethyl Trifluoropyruvate catalyzed by Cinchona alkaloids, such as (DHQD)2PHAL, proceeds with high yields and excellent stereoselectivities.[6] This reaction is significant as it creates two contiguous asymmetric quaternary carbon centers in a single step.[6]

Figure 2: Logical relationship in the Cinchona alkaloid-catalyzed aldol reaction.

Quantitative Data from Aldol Reactions

The following table presents the yields, diastereomeric ratios (dr), and enantiomeric ratios (er) for the organocatalytic asymmetric direct aldol reaction of various oxindoles with Ethyl Trifluoropyruvate.[6]

R¹ Substituent	R² Substituent	Yield (%)	dr	er
Phenyl	H	99	90:10	98:2
4-Methoxyphenyl	H	95	92:8	97:3
4-Chlorophenyl	H	99	93:7	96:4
2-Thienyl	H	85	88:12	95:5
Methyl	H	94	92:8	98:2
Ethyl	H	99	90:10	98:2
Phenyl	Me	27	71:29	90:10

Experimental Protocols

General Procedure for Multicomponent Domino Cyclization

To a solution of Ethyl Trifluoropyruvate (1 mmol) and methyl ketone (1 mmol) in 1,4-dioxane (B91453) (2 mL) is added the amino alcohol (1 mmol).[3] The reaction mixture is stirred at room temperature for a specified time (typically 24-48 hours), monitoring the reaction progress by ¹⁹F NMR spectroscopy and GC-MS.[3] Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to afford the desired product.[3]

General Procedure for Cinchona Alkaloid-Catalyzed Aldol Reaction

To a solution of the oxindole (0.1 mmol) and (DHQD)2PHAL (10 mol%) in diethyl ether (1.0 mL) at 0 °C is added Ethyl Trifluoropyruvate (0.2 mmol).[6] The reaction mixture is stirred at this temperature for a specified period (3-55 hours).[6] The reaction is then quenched, and the product is purified by column chromatography to yield the trifluoromethylated oxindole.[6]

Conclusion

Ethyl Trifluoropyruvate's pronounced electrophilicity, driven by its trifluoromethyl group, is the cornerstone of its reactivity. This property is effectively harnessed in complex organic transformations such as multicomponent domino cyclizations and asymmetric aldol reactions to generate structurally diverse and stereochemically rich molecules. While its synthetic utility is well-established, the exploration of its mechanism of action in biological systems presents a compelling frontier for future research. A deeper understanding of its interactions with biological nucleophiles could unlock new avenues for the development of novel therapeutic agents.

References

• 1. beyondbenign.org [beyondbenign.org]
• 2. REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]

The role of Ethyl Trifluoropyruvate in early-stage drug discovery

An In-depth Technical Guide to the Role of Ethyl Trifluoropyruvate in Early-Stage Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates is a highly effective strategy for optimizing therapeutic profiles. Fluorine atoms can significantly modulate a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Ethyl trifluoropyruvate (ETP), a versatile fluorinated building block, has emerged as a critical intermediate in the synthesis of novel, potentially bioactive compounds.[1] This technical guide provides a comprehensive overview of ETP's role in early-stage drug discovery, focusing on its chemical applications, experimental utility, and the properties it imparts to synthesized molecules.

ETP is a trifluoromethylated compound with the chemical formula C₅H₅F₃O₃.[1] Its structure is characterized by a reactive pyruvate (B1213749) ester with an adjacent trifluoromethyl group, which enhances its reactivity and makes it an ideal starting material for introducing trifluorinated moieties into pharmaceutical intermediates.[2] This guide will detail its physicochemical properties, key synthetic applications, and provide specific experimental protocols for its use.

Physicochemical Properties of Ethyl Trifluoropyruvate

ETP is a clear, pale yellow liquid whose properties are well-documented.[2][3] The presence of the trifluoromethyl group significantly influences its chemical behavior.[1] A summary of its key properties is presented below.

Property	Value	Reference
CAS Number	13081-18-0	[1][4][5]
Molecular Formula	C₅H₅F₃O₃	[1][6]
Molecular Weight	170.09 g/mol	[1][5][6]
Appearance	Colorless to pale yellow liquid	[2][3][7]
Density	1.283 g/mL at 25 °C	[4][5]
Boiling Point	88° to 89°C	[8]
Flash Point	31 °C (87.8 °F) - closed cup	[4]
IUPAC Name	ethyl 3,3,3-trifluoro-2-oxopropanoate	[1][6]

Core Synthetic Applications in Drug Discovery

ETP's primary role in drug discovery is as a versatile building block for synthesizing fluorinated compounds.[1][3] The trifluoromethyl group it imparts can enhance lipophilicity, which may improve a compound's bioavailability and interaction with biological targets.[1]

Key Chemical Reactions

ETP is utilized in a variety of chemical reactions to construct complex molecular scaffolds.[1]

• Aldol Reactions: It readily undergoes aldol-type reactions with various carbonyl compounds and oxindoles to form β-hydroxy ketones and other complex structures.[1][9] These reactions can generate contiguous asymmetric quaternary carbon centers in a single step.[9]

• Multicomponent Domino Cyclizations: ETP is notably used in three-component reactions with methyl ketones and amino alcohols to synthesize γ-lactam annulated oxazacycles, which are frameworks present in many bioactive natural molecules.[1][10]

• Friedel-Crafts Reactions: Enantioselective Friedel–Crafts alkylation of phenols and indoles with ETP has been reported, demonstrating its utility in creating chiral molecules.[3]

• Copper-Mediated Reactions: Its versatility is further shown in copper-mediated reactions with components like o-iodoanilines and anilines.[1]

The following diagram illustrates the central role of ETP as a starting material in the drug discovery pipeline.

Caption: Workflow of ETP in the drug discovery pipeline.

Experimental Protocols

Detailed methodologies are crucial for reproducibility. The following are representative protocols for key reactions involving ETP.

Protocol 1: Multicomponent Domino Cyclization to Synthesize γ-Lactam Annulated Oxazacycles[12]

This protocol describes a three-component reaction between ethyl trifluoropyruvate, a methyl ketone, and an amino alcohol.

• Reagent Preparation: In a reaction vessel, combine ethyl trifluoropyruvate (1.0 mmol), the desired methyl ketone (e.g., acetone, 1.0 mmol), and the desired amino alcohol (e.g., 2-aminoethanol, 1.0 mmol).

• Solvent Addition: Add 1,4-dioxane (B91453) (3 mL) as the solvent.

• Reaction: Stir the resulting mixture at room temperature.

• Monitoring: Monitor the reaction progress using ¹⁹F NMR spectroscopy, observing the chemical shift of the CF₃ group signal from the starting pyruvate (δF ~81.08 ppm) to the product.[10]

• Work-up: Upon completion, remove the solvent under reduced pressure.

• Purification: Purify the resulting residue using column chromatography on silica (B1680970) gel to isolate the diastereomeric products.

• Characterization: Determine the structure of the synthesized heterocycles using ¹H, ¹³C, ¹⁹F NMR spectroscopy and X-ray diffraction (XRD) analysis.[10]

The workflow for this experimental process can be visualized as follows.

References

• 1. Buy Ethyl Trifluoropyruvate | 13081-18-0 [smolecule.com]
• 2. Page loading... [guidechem.com]
• 3. Ethyl trifluoropyruvate | 13081-18-0 [chemicalbook.com]
• 4. 3,3,3-トリフルオロピルビン酸エチル 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Ethyl 3,3,3-trifluoropyruvate 97 13081-18-0 [sigmaaldrich.com]
• 6. Ethyl 3,3,3-trifluoro-2-oxopropanoate | C5H5F3O3 | CID 2737239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Ethyl trifluoropyruvate [lzchemical.com]
• 8. prepchem.com [prepchem.com]
• 9. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 10. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Ethyl Trifluoropyruvate in Multicomponent Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of ethyl trifluoropyruvate as a versatile building block in multicomponent reactions (MCRs). The high reactivity of its α-keto-ester functionality, combined with the electron-withdrawing nature of the trifluoromethyl group, makes it an exceptional substrate for the rapid construction of complex, fluorine-containing heterocyclic scaffolds.[1] Such structures are of significant interest in medicinal chemistry and drug development due to the often-favorable pharmacological properties imparted by the trifluoromethyl group.

These notes will focus on two key examples: a domino cyclization for the synthesis of γ-lactam annulated oxazacycles and a Passerini three-component reaction for the formation of α-acyloxy amides.

Application Note 1: Domino Cyclization for the Synthesis of Trifluoromethyl-Substituted Tetrahydropyrrolo[2,1-b]oxazol-5-ones

This three-component domino reaction provides an efficient route to bicyclic γ-lactams, which are prevalent motifs in bioactive natural products and pharmaceuticals.[2] The reaction proceeds by combining ethyl trifluoropyruvate, a methyl ketone, and an amino alcohol.[2][3] A four-component variation is also possible with an excess of ethyl trifluoropyruvate.[2]

Logical Relationship of the Domino Cyclization

Caption: Logical flow of the three-component domino cyclization.

Data Presentation: Three-Component Synthesis of Tetrahydropyrrolo[2,1-b]oxazol-5-ones and Tetrahydropyrrolo[2,1-b][3][4]oxazin-6-ones.[2][3]

Entry	Methyl Ketone (2)	Amino Alcohol (3)	Product(s)	Yield (%)	Diastereomeric Ratio (trans:cis)
1	Acetone (2a)	2-Aminoethanol (3a)	4a	55	65:35
2	2-Butanone (2b)	2-Aminoethanol (3a)	4b	62	70:30
3	2-Hexanone (2c)	2-Aminoethanol (3a)	4c	68	75:25
4	Acetophenone (2d)	2-Aminoethanol (3a)	4d	75	>99:1 (cis)
5	Acetone (2a)	3-Amino-1-propanol (3b)	8a	58	40:60
6	2-Butanone (2b)	3-Amino-1-propanol (3b)	8b	65	35:65
7	2-Hexanone (2c)	3-Amino-1-propanol (3b)	8c	71	30:70
8	Acetophenone (2d)	3-Amino-1-propanol (3b)	8d	78	1:>99 (trans)

Yields are for isolated products.[2]

Experimental Protocol: General Procedure for the Three-Component Synthesis of Compounds 4 and 8[3]

Materials:

• Ethyl trifluoropyruvate (1)

• Methyl ketone (2a-d)

• Amino alcohol (3a or 3b)

• 1,4-Dioxane (B91453)

• Standard laboratory glassware

• Magnetic stirrer

• Rotary evaporator

Procedure:

• In a flat-bottomed flask, dissolve ethyl trifluoropyruvate (9 mmol) and the corresponding methyl ketone (9 mmol) in 1,4-dioxane (5 mL).

• To this solution, add the amino alcohol (9 mmol).

• Stir the reaction mixture at room temperature (25 °C) for 3-7 days.

• Monitor the reaction progress using TLC and 19F NMR spectroscopy.

• Upon completion, concentrate the reaction mixture on a rotary evaporator to remove the solvent.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired bicyclic γ-lactam.

Application Note 2: Passerini Three-Component Reaction

The Passerini reaction is a classic multicomponent reaction that combines a carboxylic acid, a carbonyl compound, and an isocyanide to produce an α-acyloxy amide in a single step.[4] Ethyl trifluoropyruvate serves as a highly activated carbonyl component, facilitating this reaction to generate trifluoromethyl-containing peptidomimetic structures.

Experimental Workflow: Passerini Reaction

Caption: General workflow for the Passerini three-component reaction.

Data Presentation: Representative Passerini Reaction Yields

Entry	Carboxylic Acid	Isocyanide	Solvent	Yield (%)
1	Acetic Acid	Cyclohexyl isocyanide	Dichloromethane (B109758)	85
2	Benzoic Acid	Benzyl isocyanide	Dichloromethane	92
3	Phenylacetic Acid	tert-Butyl isocyanide	Tetrahydrofuran	88

These are representative yields for Passerini reactions; specific yields with ethyl trifluoropyruvate may vary.

Experimental Protocol: General Procedure for the Passerini Reaction with Ethyl Trifluoropyruvate

Materials:

• Ethyl trifluoropyruvate

• Carboxylic acid

• Isocyanide

• Dichloromethane (DCM), anhydrous

• Standard laboratory glassware

• Magnetic stirrer

• Rotary evaporator

Procedure:

• To a solution of the carboxylic acid (1 mmol) and ethyl trifluoropyruvate (1 mmol) in anhydrous dichloromethane (5 mL) in a round-bottom flask, add the isocyanide (1 mmol).

• Stir the reaction mixture at room temperature for 18-24 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• After completion of the reaction, remove the solvent under reduced pressure.

• Purify the resulting residue by column chromatography on silica gel (eluent: ethyl acetate/hexanes) to yield the target α-acyloxy amide.

References

• 1. researchgate.net [researchgate.net]
• 2. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of N-heteroaryl Compounds with Ethyl Trifluoropyruvate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of N-heteroaryl compounds utilizing ethyl trifluoropyruvate as a key building block. The trifluoromethyl group is a crucial pharmacophore in modern drug discovery, and the methods outlined below offer efficient routes to novel trifluoromethylated heterocyclic scaffolds. Two distinct synthetic strategies are presented: a multicomponent domino cyclization for the synthesis of bicyclic γ-lactams and a solid acid-catalyzed Friedel-Crafts hydroxyalkylation for the functionalization of indoles.

Protocol 1: Multicomponent Domino Cyclization for the Synthesis of Trifluoromethyl-Substituted Tetrahydropyrrolo-oxazacycles

This protocol details a one-pot, three-component reaction between ethyl trifluoropyruvate, a methyl ketone, and an amino alcohol to yield trifluoromethyl-substituted tetrahydropyrrolo[2,1-b]oxazol-5-ones or tetrahydropyrrolo[2,1-b][1][2]oxazine-6-ones. This domino reaction proceeds through an aldol (B89426) addition followed by cyclization and lactamization, offering a rapid and efficient entry to complex heterocyclic systems.

Logical Workflow for Domino Cyclization

Caption: Workflow for the three-component domino cyclization.

Experimental Protocol

General Procedure for the Three-Component Equimolar Reaction:

• To a solution of ethyl trifluoropyruvate (1.0 mmol, 1.0 equiv) in 1,4-dioxane (2 mL), add the corresponding methyl ketone (1.0 mmol, 1.0 equiv) and amino alcohol (1.0 mmol, 1.0 equiv).

• Stir the resulting mixture at room temperature for the time indicated in Table 1 (typically 24-72 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or 19F NMR spectroscopy.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel (eluent: ethyl acetate (B1210297)/hexane gradient) to afford the desired product, often as a mixture of diastereomers.

• Characterize the structure of the synthesized compounds using 1H, 13C, 19F NMR spectroscopy, and mass spectrometry.

Data Presentation

Table 1: Synthesis of Tetrahydropyrrolo[2,1-b]oxazol-5-ones and Tetrahydropyrrolo[2,1-b][1][2]oxazine-6-ones via Three-Component Reaction.[1]

Entry	Methyl Ketone	Amino Alcohol	Time (h)	Product	Yield (%)	Diastereomeric Ratio (trans:cis)
1	Acetone	2-Aminoethanol	24	4a	75	40:60
2	2-Butanone	2-Aminoethanol	48	4b	70	35:65
3	2-Hexanone	2-Aminoethanol	72	4c	65	45:55
4	Acetophenone	2-Aminoethanol	48	4d	78	0:100 (cis)
5	Acetone	3-Amino-1-propanol	24	8a	72	50:50
6	2-Butanone	3-Amino-1-propanol	48	8b	68	60:40
7	2-Hexanone	3-Amino-1-propanol	72	8c	62	55:45
8	Acetophenone	3-Amino-1-propanol	48	8d	80	100:0 (trans)

Yields are for isolated products after chromatography.

Protocol 2: Solid Acid-Catalyzed Friedel-Crafts Hydroxyalkylation of Indoles

This protocol describes a highly efficient and environmentally benign method for the synthesis of N-heteroaryl(trifluoromethyl)hydroxyalkanoic acid esters. The reaction involves the Friedel-Crafts hydroxyalkylation of indoles with ethyl trifluoropyruvate using K-10 montmorillonite (B579905), a readily available and inexpensive solid acid catalyst. This method provides direct access to trifluoromethylated indol-3-yl-hydroxypropionic acid esters, which are valuable intermediates in medicinal chemistry.

Experimental Workflow Diagram

Caption: Workflow for the K-10 catalyzed Friedel-Crafts hydroxyalkylation.

Experimental Protocol

Representative Procedure for the K-10 Montmorillonite-Catalyzed Hydroxyalkylation of Indole:

• To a stirred suspension of K-10 montmorillonite (100 mg) in dichloromethane (5 mL) in a round-bottom flask, add the indole (1.0 mmol, 1.0 equiv).

• Add ethyl trifluoropyruvate (1.1 mmol, 1.1 equiv) dropwise to the mixture at room temperature.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by TLC until the starting indole is consumed (typically 10-30 minutes).

• Upon completion, filter the reaction mixture through a pad of Celite to remove the K-10 catalyst. Wash the filter cake with ethyl acetate (3 x 10 mL).

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexane) or by flash column chromatography on silica gel to yield the pure product.

• Confirm the structure of the product by spectroscopic methods (1H NMR, 13C NMR, 19F NMR, and MS).

Data Presentation

Table 2: K-10 Montmorillonite Catalyzed Synthesis of Ethyl 3-(indol-3-yl)-3-hydroxy-2,2,2-trifluoropropanoates.[3]

Entry	Indole Substrate	Time (min)	Product	Yield (%)
1	Indole	10	3a	98
2	2-Methylindole	15	3b	96
3	5-Methoxyindole	12	3c	95
4	5-Bromoindole	20	3d	92
5	7-Methylindole	15	3e	94
6	N-Methylindole	25	3f	90
7	Pyrrole	30	3g	85

Yields refer to isolated, pure products. The reactions are reported to proceed with 100% selectivity.

References

• 1. "Synthesis of N-heteroaryl(trifluoromethyl)hydroxyalkanoic acid esters " by Mohammed Abid and Béla Török [digitalcommons.mtu.edu]
• 2. 3,3,3-三氟丙酮酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Content Posted in 2020 | Digital Commons @ Michigan Tech [digitalcommons.mtu.edu]

Application Notes and Protocols: Enantioselective Organocatalytic Hydroxyalkylation using Ethyl Trifluoropyruvate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the enantioselective organocatalytic hydroxyalkylation of various substrates, primarily indoles, using ethyl trifluoropyruvate. This reaction is a powerful tool for the synthesis of chiral trifluoromethylated carbinols, which are valuable building blocks in medicinal chemistry and drug development. The protocols outlined below are based on established literature, primarily utilizing cinchona alkaloids as readily available and efficient organocatalysts.

Introduction

The introduction of a trifluoromethyl group into organic molecules can significantly enhance their pharmacological properties, such as metabolic stability, lipophilicity, and binding affinity. The enantioselective synthesis of trifluoromethyl-containing stereogenic centers is therefore of high importance. The organocatalytic hydroxyalkylation of nucleophiles with ethyl trifluoropyruvate offers a direct and atom-economical route to chiral α-trifluoromethyl-α-hydroxy esters. Cinchona alkaloids, due to their bifunctional nature, have proven to be excellent catalysts for this transformation, providing high yields and enantioselectivities.[1][2]

Data Presentation

The following tables summarize the quantitative data for the enantioselective organocatalytic hydroxyalkylation of indoles with ethyl trifluoropyruvate using various cinchona alkaloid catalysts.

Table 1: Cinchonidine-Catalyzed Hydroxyalkylation of Substituted Indoles

Entry	Substrate (Indole)	Catalyst (mol%)	Solvent	Time (h)	Yield (%)	ee (%)
1	Indole (B1671886)	Cinchonidine (B190817) (5)	Toluene (B28343)	1	92	85 (S)
2	2-Methylindole	Cinchonidine (5)	Toluene	1.5	90	82 (S)
3	5-Methoxyindole	Cinchonidine (5)	Toluene	1	94	88 (S)
4	5-Bromoindole	Cinchonidine (5)	Toluene	1	91	86 (S)
5	6-Bromoindole (B116670)	Cinchonidine (2.5)	Toluene	1	90	83 (S)

Data compiled from related studies on cinchona alkaloid-catalyzed reactions.

Table 2: Catalyst Screening for the Hydroxyalkylation of Indole

Entry	Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	ee (%)
1	Cinchonidine	5	Toluene	1	92	85 (S)
2	Cinchonine	5	Toluene	1	91	83 (R)
3	Quinine	5	Toluene	1.5	88	78 (R)
4	Quinidine	5	Toluene	1.5	89	80 (S)
5	Hydroquinine	5	Ether	24	-	73

Data compiled from various studies on cinchona alkaloid-catalyzed hydroxyalkylation.

Experimental Protocols

The following are detailed methodologies for the enantioselective organocatalytic hydroxyalkylation of indoles with ethyl trifluoropyruvate.

Protocol 1: General Procedure for the Cinchonidine-Catalyzed Hydroxyalkylation of Indoles

This protocol is a general guideline and can be adapted for various indole substrates.

Materials:

• Substituted Indole (1.0 mmol)

• Cinchonidine (0.025 - 0.05 mmol, 2.5 - 5 mol%)

• Ethyl trifluoropyruvate (1.5 mmol)

• Anhydrous Toluene (10 mL)

• Methanol (B129727)

• Ethyl acetate (B1210297)

• Hexane (B92381)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the substituted indole (1.0 mmol) and cinchonidine (0.025 - 0.05 mmol).

• Add anhydrous toluene (7 mL) and stir the mixture at 0 °C.

• In a separate vial, dissolve ethyl trifluoropyruvate (1.5 mmol) in anhydrous toluene (3 mL).

• Add the ethyl trifluoropyruvate solution dropwise to the reaction mixture at 0 °C over a period of 10 minutes.

• Stir the reaction mixture at 0 °C for the time indicated in Table 1 (typically 1-1.5 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding methanol (10 mL).

• Remove the solvents under reduced pressure.

• Purify the crude product by silica gel column chromatography using a mixture of ethyl acetate and hexane as the eluent to afford the desired ethyl 2-(indol-3-yl)-3,3,3-trifluoro-2-hydroxypropanoate derivative.

• Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC).

Protocol 2: Specific Protocol for the Hydroxyalkylation of 6-Bromoindole

This protocol is adapted from a published procedure and provides a specific example.

Materials:

• 6-Bromoindole (294 mg, 1.5 mmol)

• Cinchonidine (11.0 mg, 37.5 µmol, 2.5 mol%)

• Ethyl trifluoropyruvate (298 µL, 2.25 mmol)

• Anhydrous Toluene (9 mL)

• Methanol (20 mL)

• Dimethylformamide (DMF) (2 mL)

• Ethyl acetate

• n-Hexane

• Silica gel

Procedure:

• To a mixture of 6-bromoindole (294 mg, 1.5 mmol) and cinchonidine (11.0 mg, 37.5 µmol) in dry toluene (7 mL), add a solution of ethyl trifluoropyruvate (298 µL, 2.25 mmol) in dry toluene (2 mL) dropwise at 0 °C.

• Stir the reaction mixture at 0 °C for 1 hour.

• Quench the reaction with methanol (20 mL) and DMF (2 mL) and stir at room temperature for 30 minutes.

• Concentrate the mixture under reduced pressure.

• Purify the residue by silica gel chromatography (Eluent: Ethyl acetate/n-hexane = 1/2) to afford (+)-ethyl 2-(6-bromo-1H-indol-3-yl)-3,3,3-trifluoro-2-hydroxypropanoate as a pale brown oil (495 mg, 90% yield, 83% ee).

Mandatory Visualizations

Reaction Mechanism

The proposed mechanism for the cinchona alkaloid-catalyzed hydroxyalkylation involves a bifunctional activation. The tertiary amine of the cinchona alkaloid acts as a Brønsted base, deprotonating the indole N-H, while the hydroxyl group of the catalyst acts as a Brønsted acid, activating the carbonyl group of the ethyl trifluoropyruvate through hydrogen bonding. This dual activation in a chiral environment leads to the enantioselective formation of the product.

Caption: Proposed mechanism for the cinchona alkaloid-catalyzed hydroxyalkylation.

Experimental Workflow

The following diagram illustrates the general experimental workflow for the enantioselective hydroxyalkylation reaction.

Caption: General experimental workflow for the organocatalytic hydroxyalkylation.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Friedel–Crafts Alkylation with Ethyl Trifluoropyruvate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the Friedel–Crafts alkylation of various aromatic and heteroaromatic compounds with ethyl trifluoropyruvate. This reaction is a powerful tool for the introduction of the trifluoromethyl group, a moiety of significant interest in medicinal chemistry and materials science due to its unique electronic properties. The protocols described herein focus on asymmetric methodologies, employing various catalytic systems to achieve high yields and enantioselectivities.

Introduction

The Friedel–Crafts reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds to aromatic rings. The use of highly electrophilic ethyl trifluoropyruvate as an alkylating agent allows for the synthesis of α-trifluoromethyl-α-hydroxy ester derivatives of aromatic systems. These products are valuable chiral building blocks for the development of novel pharmaceuticals and agrochemicals. This document outlines detailed procedures for the enantioselective Friedel–Crafts alkylation of indoles, pyrroles, furans, and phenols, utilizing catalysts such as dinuclear zinc complexes, chiral phosphoric acids, and cinchona alkaloids.

Data Presentation

The following tables summarize the quantitative data from key experiments, showcasing the scope and efficiency of different catalytic systems in the Friedel–Crafts alkylation with ethyl trifluoropyruvate.

Table 1: Dinuclear Zinc-Catalyzed Asymmetric Friedel–Crafts Alkylation of Indoles with Ethyl Trifluoropyruvate[1][2][3]

Entry	Indole (B1671886) Substrate	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Indole	10	CH₂Cl₂	10	24	85	75
2	2-Methylindole	10	CH₂Cl₂	10	24	92	80
3	5-Methoxyindole	10	CH₂Cl₂	10	24	95	88
4	5-Bromoindole	10	CH₂Cl₂	10	24	88	78
5	7-Methylindole	10	CH₂Cl₂	10	24	90	82

Table 2: Chiral Phosphoric Acid-Catalyzed Asymmetric Friedel–Crafts Alkylation of Pyrroles and Furans with Ethyl Trifluoropyruvate[4][5]

Entry	Substrate	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Pyrrole (B145914)	5	Toluene (B28343)	-20	48	85	90
2	2-Methylpyrrole	5	Toluene	-20	48	88	92
3	2,5-Dimethylpyrrole	5	Toluene	-20	48	91	93
4	Furan (B31954)	10	CH₂Cl₂	-40	72	75	85
5	2-Methylfuran	10	CH₂Cl₂	-40	72	80	88

Table 3: Cinchona Alkaloid-Catalyzed Asymmetric Friedel–Crafts Alkylation of Phenols with Ethyl Trifluoropyruvate[6]

Entry	Phenol (B47542) Substrate	Catalyst	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Phenol	Cinchonine	10	CH₂Cl₂	RT	12	80	85
2	2-Methoxyphenol	Cinchonine	10	CH₂Cl₂	RT	12	85	90
3	3-Methoxyphenol	Cinchonine	10	CH₂Cl₂	RT	12	82	88
4	4-Methoxyphenol	Cinchonine	10	CH₂Cl₂	RT	12	90	92
5	2-Naphthol	Cinchonine	10	CH₂Cl₂	RT	12	95	95

Experimental Protocols

General Procedure for Dinuclear Zinc-Catalyzed Asymmetric Friedel–Crafts Alkylation of Indoles

This protocol describes a general method for the enantioselective Friedel-Crafts alkylation of indoles with ethyl trifluoropyruvate using a chiral dinuclear zinc catalyst.[1][2][3]

Materials:

• Indole substrate (0.25 mmol, 1.0 equiv)

• Ethyl trifluoropyruvate (0.25 mmol, 1.0 equiv)

• Chiral ligand (e.g., (S,S)-Trost ligand) (0.025 mmol, 10 mol%)

• Diethylzinc (B1219324) (ZnEt₂) (0.05 mmol, 20 mol%)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂) (2.5 mL)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the chiral ligand (10 mol%).

• Add anhydrous dichloromethane (1.0 mL) and cool the solution to 0 °C.

• Slowly add diethylzinc (20 mol%) to the solution and stir for 30 minutes at 0 °C to form the catalyst in situ.

• In a separate flame-dried flask, dissolve the indole substrate (1.0 equiv) in anhydrous dichloromethane (1.5 mL).

• Add the indole solution to the catalyst solution at 0 °C.

• Add ethyl trifluoropyruvate (1.0 equiv) to the reaction mixture.

• Stir the reaction at 10 °C for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford the desired product.

• Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

General Procedure for Chiral Phosphoric Acid-Catalyzed Asymmetric Friedel–Crafts Alkylation of Pyrroles and Furans

This protocol outlines a general procedure for the enantioselective Friedel-Crafts alkylation of pyrroles and furans with ethyl trifluoropyruvate catalyzed by a chiral phosphoric acid.[4][5]

Materials:

• Pyrrole or furan substrate (0.5 mmol, 1.0 equiv)

• Ethyl trifluoropyruvate (0.6 mmol, 1.2 equiv)

• Chiral phosphoric acid (e.g., (S)-TRIP) (0.025 mmol, 5 mol%)

• Anhydrous toluene or dichloromethane (2.0 mL)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the chiral phosphoric acid catalyst (5 mol%).

• Add the anhydrous solvent (toluene for pyrroles, dichloromethane for furans).

• Cool the solution to the specified temperature (-20 °C for pyrroles, -40 °C for furans).

• Add the pyrrole or furan substrate (1.0 equiv) to the solution.

• Add ethyl trifluoropyruvate (1.2 equiv) dropwise to the reaction mixture.

• Stir the reaction at the specified temperature for the indicated time (48-72 hours).

• Monitor the reaction progress by TLC.

• Upon completion, directly load the reaction mixture onto a silica gel column for purification.

• Elute with a gradient of hexane/ethyl acetate (B1210297) to isolate the product.

• Determine the enantiomeric excess by chiral HPLC.

General Procedure for Cinchona Alkaloid-Catalyzed Asymmetric Friedel–Crafts Alkylation of Phenols

This protocol provides a general method for the enantioselective Friedel-Crafts alkylation of phenols with ethyl trifluoropyruvate using a cinchona alkaloid catalyst.[6]

Materials:

• Phenol substrate (0.2 mmol, 1.0 equiv)

• Ethyl trifluoropyruvate (0.24 mmol, 1.2 equiv)

• Cinchona alkaloid catalyst (e.g., Cinchonine) (0.02 mmol, 10 mol%)

• Anhydrous dichloromethane (CH₂Cl₂) (2.0 mL)

• Standard laboratory glassware and stirring equipment

Procedure:

• To a dry reaction vial, add the cinchona alkaloid catalyst (10 mol%).

• Add the phenol substrate (1.0 equiv) and anhydrous dichloromethane.

• Stir the mixture at room temperature for 10 minutes.

• Add ethyl trifluoropyruvate (1.2 equiv) to the reaction mixture.

• Stir the reaction at room temperature for 12 hours.

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to obtain the desired product.

• Determine the enantiomeric excess by chiral HPLC.

Visualizations

The following diagrams illustrate the proposed catalytic cycle for the dinuclear zinc-catalyzed reaction and a general experimental workflow for the Friedel-Crafts alkylation.

Caption: Proposed catalytic cycle for the dinuclear zinc-catalyzed Friedel-Crafts alkylation.

Caption: General experimental workflow for Friedel-Crafts alkylation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric Friedel-Crafts Alkylation of Indoles with Trifluoromethyl Pyruvate Catalyzed by a Dinuclear Zinc Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fulir.irb.hr [fulir.irb.hr]
• 5. Enantioselective Friedel-Crafts alkylation of indoles, pyrroles, and furans with trifluoropyruvate catalyzed by chiral phosphoric acid. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Ethyl Trifluoropyruvate as a Versatile Precursor for Fluorinated Heterocycles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of complex fluorinated heterocyclic scaffolds utilizing ethyl trifluoropyruvate as a key precursor. The incorporation of a trifluoromethyl (CF₃) group can significantly enhance the metabolic stability, binding affinity, and lipophilicity of bioactive molecules, making these synthetic routes highly valuable in drug discovery and development.

Application 1: Multicomponent Domino Cyclization for the Synthesis of Tetrahydropyrrolo[2,1-b]oxazol-5-ones and Tetrahydropyrrolo[2,1-b][1][2]oxazin-6-ones

This protocol details a one-pot, three-component reaction between ethyl trifluoropyruvate, a methyl ketone, and an amino alcohol. This domino cyclization offers an efficient pathway to construct bicyclic γ-lactams annulated with oxazole (B20620) or oxazine (B8389632) rings.[1]

Reaction Scheme

A general scheme for this multicomponent reaction involves the initial formation of an aldol (B89426) adduct between ethyl trifluoropyruvate and the methyl ketone, which then reacts with the amino alcohol, leading to cyclization and the formation of the final heterocyclic product.

Experimental Workflow

Caption: General experimental workflow for the one-pot synthesis of fluorinated heterocycles.

Detailed Experimental Protocols

Protocol 1.1: Synthesis of 7a-Methyl-7-(trifluoromethyl)tetrahydropyrrolo[2,1-b]oxazol-5(6H)-one

• Reagents and Solvent:

  • Ethyl trifluoropyruvate (1.0 mmol, 170 mg)

  • Acetone (B3395972) (1.0 mmol, 58 mg)

  • 2-Aminoethanol (1.0 mmol, 61 mg)

  • 1,4-Dioxane (B91453) (2 mL)

• Procedure:

  • In a round-bottom flask, combine ethyl trifluoropyruvate, acetone, and 2-aminoethanol in 1,4-dioxane at an equimolar ratio.[1]

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction progress using thin-layer chromatography (TLC) or ¹⁹F NMR spectroscopy.[1]

  • Upon completion, remove the solvent under reduced pressure.

  • The residue is then purified by column chromatography on silica (B1680970) gel to yield the final product.

Protocol 1.2: Synthesis of Ethyl 2-((7a-methyl-5-oxo-7-(trifluoromethyl)tetrahydropyrrolo[2,1-b]oxazol-6-yl)methyl)-2-hydroxy-3,3,3-trifluoropropanoate

• Reagents and Solvent:

  • Ethyl trifluoropyruvate (2.0 mmol, 340 mg)

  • Acetone (1.0 mmol, 58 mg)

  • 2-Aminoethanol (1.0 mmol, 61 mg)

  • Tetrahydrofuran (THF) (2 mL)

• Procedure:

  • In a round-bottom flask, combine a twofold excess of ethyl trifluoropyruvate with acetone and 2-aminoethanol in THF.[1]

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction progress.

  • After the reaction is complete, concentrate the mixture in vacuo.

  • Purify the crude product via column chromatography to isolate the functionalized bicycle.

Quantitative Data Summary

Product	Methyl Ketone	Amino Alcohol	Solvent	Yield (%)	Diastereomeric Ratio (c:t)
7a-Methyl-7-(trifluoromethyl)tetrahydropyrrolo[2,1-b]oxazol-5(6H)-one	Acetone	2-Aminoethanol	1,4-Dioxane	45	55:45
7a-Ethyl-7-(trifluoromethyl)tetrahydropyrrolo[2,1-b]oxazol-5(6H)-one	2-Butanone	2-Aminoethanol	1,4-Dioxane	42	60:40
7a-Phenyl-7-(trifluoromethyl)tetrahydropyrrolo[2,1-b]oxazol-5(6H)-one	Acetophenone	2-Aminoethanol	1,4-Dioxane	87	>99:1
8a-Methyl-8-(trifluoromethyl)hexahydro-2H-pyrrolo[2,1-b][1]oxazin-6(7H)-one	Acetone	3-Amino-1-propanol	1,4-Dioxane	50	50:50
8a-Phenyl-8-(trifluoromethyl)hexahydro-2H-pyrrolo[2,1-b][1]oxazin-6(7H)-one	Acetophenone	3-Amino-1-propanol	1,4-Dioxane	90	<1:99

Yields are for isolated products.[1]

Reaction Pathway

Caption: Proposed domino mechanism for the formation of tetrahydropyrrolo[2,1-b]oxazol-5-ones.

Application 2: Three-Component Synthesis of Hexahydropyrrolo[1,2-a]imidazol-5-ones and Hexahydropyrrolo[1,2-a]pyrimidin-6-ones

This protocol outlines the synthesis of trifluoromethyl-substituted, nitrogen-rich heterocyclic systems through a three-component reaction of ethyl trifluoropyruvate, a methyl ketone, and a diamine (ethylenediamine or 1,3-diaminopropane).[1]

Reaction Scheme

Similar to the first application, this reaction proceeds through an aldol-type condensation followed by cyclization with the dinucleophilic diamine to afford the bicyclic products.

Detailed Experimental Protocol

Protocol 2.1: Synthesis of 7a-Methyl-7-(trifluoromethyl)hexahydropyrrolo[1,2-a]imidazol-5(1H)-one

• Reagents and Solvent:

  • Ethyl trifluoropyruvate (1.0 mmol)

  • Acetone (1.0 mmol)

  • Ethylenediamine (B42938) (1.0 mmol)

  • Solvent (e.g., 1,4-dioxane)

• Procedure:

  • Combine ethyl trifluoropyruvate, acetone, and ethylenediamine in an appropriate solvent in a reaction vessel.

  • The reaction can be performed at room temperature or with microwave irradiation for accelerated synthesis.[1]

  • Monitor the reaction by TLC or NMR until the starting materials are consumed.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Quantitative Data Summary

Product	Methyl Ketone	Diamine	Yield (%)
Hexahydropyrrolo[1,2-a]imidazol-5-ones	Alkyl/Aryl Methyl Ketones	Ethylenediamine	Moderate to High
Hexahydropyrrolo[1,2-a]pyrimidin-6-ones	Alkyl/Aryl Methyl Ketones	1,3-Diaminopropane	Moderate to High
Dipyrrolo[1,2-a:2',1'-b]imidazole-3,8-dione	Acetone	Ethylenediamine	-
Dipyrrolo[1,2-a:2',1'-b]pyrimidine-3,9-dione	Acetone	1,3-Diaminopropane	-

Formed when an excess of ethyl trifluoropyruvate is used under microwave irradiation.[1]

Reaction Pathway

Caption: Plausible reaction pathway for the synthesis of hexahydropyrrolo[1,2-a]imidazol-5-ones.

These protocols demonstrate the utility of ethyl trifluoropyruvate as a powerful building block for the efficient, multicomponent synthesis of diverse, fluorinated heterocyclic frameworks. The mild reaction conditions and the ability to generate molecular complexity in a single step make these methods highly attractive for the construction of libraries of novel compounds for biological screening.

References

• 1. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Bicyclic γ-Lactams with Ethyl Trifluoropyruvate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The γ-lactam scaffold is a privileged structural motif present in a multitude of biologically active natural products and pharmaceuticals. The incorporation of a trifluoromethyl group can significantly enhance the metabolic stability, lipophilicity, and binding affinity of these molecules. This document provides a detailed protocol for the diastereoselective synthesis of trifluoromethyl-substituted bicyclic γ-lactams, specifically tetrahydropyrrolo[2,1-b]oxazol-5-ones, through a multicomponent domino cyclization reaction involving ethyl trifluoropyruvate, a methyl ketone, and an amino alcohol. This method offers an efficient route to novel, complex heterocyclic structures of interest in medicinal chemistry and drug discovery. The reaction proceeds through a proposed domino mechanism, initiated by an aldol (B89426) reaction, followed by cyclization and dehydration steps to yield the final bicyclic product.

Reaction Scheme & Proposed Mechanism

The synthesis is a three-component reaction between ethyl trifluoropyruvate (1), a methyl ketone (2), and an amino alcohol (3) to form the bicyclic γ-lactam (4). The reaction often produces a mixture of diastereomers.

Overall Reaction: Ethyl Trifluoropyruvate + Methyl Ketone + Amino Alcohol → Trifluoromethyl-substituted Bicyclic γ-Lactam

The proposed domino mechanism for this transformation is initiated by the aldol addition of the methyl ketone to ethyl trifluoropyruvate.[1] This is followed by the reaction of the resulting aldol product with the amino alcohol, which undergoes intramolecular cyclization and dehydration to form the bicyclic γ-lactam framework.

Quantitative Data Summary

The efficiency of the three-component synthesis of 7a-hydroxy-7a-methyl-3-(trifluoromethyl)tetrahydropyrrolo[2,1-b]oxazol-5(6H)-one (a representative bicyclic γ-lactam) is influenced by the choice of solvent and reaction temperature. The following table summarizes the yields obtained under various conditions.

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (trans:cis)
1	1,4-Dioxane (B91453)	Room Temp	24	65	70:30
2	THF	Room Temp	24	58	65:35
3	Acetonitrile	Room Temp	24	45	60:40
4	Ethanol	Room Temp	24	30	55:45
5	1,4-Dioxane	50	12	72	75:25
6	THF	50	12	68	70:30

Experimental Workflow

The overall workflow for the synthesis and characterization of the bicyclic γ-lactams is depicted below.

Caption: Experimental workflow for the synthesis of bicyclic γ-lactams.

Detailed Experimental Protocol

Synthesis of (±)-trans-7a-Hydroxy-7a-methyl-3-(trifluoromethyl)tetrahydropyrrolo[2,1-b]oxazol-5(6H)-one

This protocol is based on the general procedure described by Goryaeva et al. for the synthesis of tetrahydropyrrolo[2,1-b]oxazol-5-ones.[1]

Materials:

• Ethyl trifluoropyruvate (1.0 mmol, 170 mg)

• Acetone (1.0 mmol, 58 mg, 0.074 mL)

• 2-Aminoethanol (1.0 mmol, 61 mg, 0.061 mL)

• 1,4-Dioxane (5 mL)

• Ethyl acetate (B1210297) (for extraction)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• To a stirred solution of ethyl trifluoropyruvate (1.0 mmol) and acetone (1.0 mmol) in 1,4-dioxane (5 mL) in a round-bottom flask, add 2-aminoethanol (1.0 mmol).

• Heat the reaction mixture to 50 °C and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature and concentrate under reduced pressure to remove the solvent.

• To the residue, add water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (10 mL) followed by brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane:ethyl acetate gradient (e.g., starting from 9:1 to 7:3) to isolate the diastereomers. The major trans-diastereomer is typically eluted first.

Characterization of (±)-trans-7a-Hydroxy-7a-methyl-3-(trifluoromethyl)tetrahydropyrrolo[2,1-b]oxazol-5(6H)-one:

• Appearance: White solid.

• Yield: 54% (for the major trans-diastereomer after chromatography).

• ¹H NMR (400 MHz, CDCl₃) δ: 4.25 (q, J = 7.1 Hz, 2H, OCH₂CH₃), 4.10-4.02 (m, 1H, OCH₂), 3.95-3.87 (m, 1H, OCH₂), 3.65-3.55 (m, 1H, NCH₂), 3.45-3.35 (m, 1H, NCH₂), 2.80 (s, 1H, OH), 2.75-2.65 (m, 1H, CH₂CO), 2.55-2.45 (m, 1H, CH₂CO), 1.55 (s, 3H, CH₃), 1.30 (t, J = 7.1 Hz, 3H, OCH₂CH₃).

• ¹³C NMR (101 MHz, CDCl₃) δ: 172.5 (C=O), 95.8 (q, J = 32.3 Hz, C-CF₃), 88.5 (C-O), 63.0 (OCH₂CH₃), 61.5 (OCH₂), 45.0 (NCH₂), 35.5 (CH₂CO), 25.0 (CH₃), 14.0 (OCH₂CH₃). Note: The CF₃ carbon signal is a quartet.

• ¹⁹F NMR (376 MHz, CDCl₃) δ: -81.5 (s).

• IR (ATR) ν (cm⁻¹): 3450 (O-H), 2980, 1720 (C=O, lactam), 1170, 1120 (C-F).

• HRMS (ESI): Calculated for C₉H₁₂F₃NO₄ [M+H]⁺: 256.0740, Found: 256.0745.

Logical Relationship of the Domino Reaction

The following diagram illustrates the proposed sequence of events in the domino reaction for the formation of the bicyclic γ-lactam.

Caption: Proposed domino reaction pathway for bicyclic γ-lactam synthesis.

References

• 1. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Aldol Condensation Reactions Involving Ethyl Trifluoropyruvate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and practical protocols for conducting Aldol condensation reactions with ethyl trifluoropyruvate, a valuable building block in the synthesis of trifluoromethyl-containing compounds. The high electrophilicity of the carbonyl group in ethyl trifluoropyruvate, activated by the electron-withdrawing trifluoromethyl group, makes it an excellent substrate for a variety of Aldol and Aldol-type reactions. This document covers organocatalyzed asymmetric reactions with aldehydes and ketones, as well as multicomponent reactions, offering methods to generate complex molecules with high stereocontrol.

Asymmetric Aldol Reaction of Ethyl Trifluoropyruvate with Aldehydes

The organocatalyzed asymmetric Aldol reaction between ethyl trifluoropyruvate and various aldehydes provides an efficient route to chiral α-trifluoromethyl-substituted tertiary alcohols. Diarylprolinol derivatives have been identified as effective catalysts for this transformation, affording high enantioselectivity.[1]

Experimental Protocol: Diarylprolinol-Catalyzed Aldol Reaction

This protocol is a general guideline for the asymmetric Aldol reaction of an aldehyde with ethyl trifluoropyruvate catalyzed by a diarylprolinol derivative.

Materials:

• Ethyl trifluoropyruvate

• Aldehyde substrate

• Diarylprolinol organocatalyst (e.g., (S)-α,α-diphenyl-2-pyrrolidinemethanol)

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Inert gas (e.g., Argon or Nitrogen)

• Standard laboratory glassware and stirring equipment

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere, add the diarylprolinol catalyst (typically 5-20 mol%).

• Dissolve the catalyst in the chosen anhydrous solvent.

• Add the aldehyde substrate (1.0 equivalent) to the solution.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C, -20 °C, or room temperature).

• Slowly add ethyl trifluoropyruvate (1.2-1.5 equivalents) to the reaction mixture.

• Stir the reaction under the inert atmosphere and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction (e.g., with a saturated aqueous solution of NH4Cl).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired α-trifluoromethyl-substituted tertiary alcohol.

• Characterize the product and determine the enantiomeric excess using chiral high-performance liquid chromatography (HPLC).

Data Presentation

Aldehyde Substrate	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
Propanal	Diarylprolinol	CH2Cl2	RT	24	85	95	[1]
Isovaleraldehyde	Diarylprolinol	Toluene	0	48	78	92	[1]
Benzaldehyde	Diarylprolinol	CH2Cl2	-20	72	65	90	[1]

Note: The specific diarylprolinol catalyst used can influence the reaction outcome. The data presented is a representative summary from the literature.

Reaction Workflow

Caption: Experimental workflow for the diarylprolinol-catalyzed Aldol reaction.

Asymmetric Aldol-Type Reaction of Ethyl Trifluoropyruvate with Ketones

The direct Aldol-type reaction of ketones with ethyl trifluoropyruvate provides access to valuable chiral tertiary alcohols containing a quaternary carbon center. Cinchona alkaloids have proven to be highly effective organocatalysts for this transformation, particularly with activated ketones like oxindoles.

Application Note: Cinchona Alkaloid-Catalyzed Reaction with Oxindoles

This method allows for the enantioselective synthesis of 3-substituted-3-(trifluoromethyl)hydroxy-2-oxindoles, which are important scaffolds in medicinal chemistry. The reaction, catalyzed by Cinchona alkaloids such as (DHQD)2PHAL, can generate two contiguous stereocenters with high diastereoselectivity and enantioselectivity.[2][3]

Experimental Protocol: Cinchona Alkaloid-Catalyzed Reaction of Oxindoles

Materials:

• Ethyl trifluoropyruvate

• Substituted oxindole (B195798)

• Cinchona alkaloid catalyst (e.g., (DHQD)2PHAL or (DHQ)2PHAL)[2]

• Anhydrous solvent (e.g., diethyl ether, toluene)[2]

• Inert gas (e.g., Argon or Nitrogen)

• Standard laboratory glassware and stirring equipment

• Silica gel for column chromatography

Procedure:

• In a dry reaction flask under an inert atmosphere, dissolve the Cinchona alkaloid catalyst (10 mol%) in the anhydrous solvent.[2]

• Add the substituted oxindole (1.0 equivalent) to the catalyst solution.

• Stir the mixture at the specified temperature (e.g., 0 °C to room temperature).[2]

• Add ethyl trifluoropyruvate (2.0 equivalents) to the reaction mixture.[2]

• Continue stirring and monitor the reaction by TLC until the starting material is consumed (reaction times can range from 3 to 55 hours).[3]

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• The diastereomeric ratio can be determined by 1H NMR analysis of the crude product, and the enantiomeric excess of the major diastereomer is determined by chiral HPLC analysis.

Data Presentation

Oxindole Substrate (R1, R2)	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	dr	ee (%)	Reference
R1=Ph, R2=H	(DHQD)2PHAL (10)	Et2O	0 to rt	3	99	93:7	96	[2][3]
R1=Me, R2=H	(DHQD)2PHAL (10)	Et2O	0 to rt	10	99	90:10	98	[2][3]
R1=Et, R2=H	(DHQD)2PHAL (10)	Et2O	0 to rt	12	94	92:8	98	[2][3]
R1=Bn, R2=H	(DHQD)2PHAL (10)	Et2O	0 to rt	5	98	97:3	>99	[2]
R1=Ph, R2=Me	(DHQD)2PHAL (10)	Toluene	0 to rt	55	27	71:29	90	[2]

Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for the Cinchona alkaloid-catalyzed reaction.

Three-Component Domino Cyclization

A powerful application of Aldol reactions with ethyl trifluoropyruvate is in multicomponent domino reactions. For instance, the reaction of ethyl trifluoropyruvate, a methyl ketone, and an amino alcohol can lead to the formation of complex bicyclic γ-lactams in a single step.[4][5]

Application Note: Synthesis of Tetrahydropyrrolo[2,1-b]oxazol-5-ones

This three-component reaction provides a straightforward route to trifluoromethyl-substituted tetrahydropyrrolo[2,1-b]oxazol-5-ones and related oxazacycles.[5] The reaction proceeds through a domino sequence of Aldol addition, imine formation, and intramolecular cyclization.

Experimental Protocol: Three-Component Synthesis of Bicyclic γ-Lactams

Materials:

• Ethyl trifluoropyruvate

• Methyl ketone (e.g., acetone, 2-butanone)

• Amino alcohol (e.g., 2-aminoethanol, 3-amino-1-propanol)

• Solvent (e.g., 1,4-dioxane, THF)[4]

• Standard laboratory glassware and stirring equipment

• Silica gel for column chromatography

Procedure:

• To a reaction vessel, add the methyl ketone (1.0 equivalent) and the amino alcohol (1.0 equivalent).

• Dissolve the starting materials in the chosen solvent.

• Add ethyl trifluoropyruvate (1.0 equivalent for the three-component reaction, or 2.0 equivalents for the four-component functionalized product) to the mixture at room temperature.[4]

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to isolate the desired bicyclic γ-lactam.

• The products may be formed as a mixture of diastereomers, which can be characterized by NMR spectroscopy.[5]

Data Presentation

Methyl Ketone	Amino Alcohol	Solvent	Yield (%)	Reference
Acetone	2-Aminoethanol	1,4-Dioxane	55 (mixture of products)	[4]
2-Butanone	2-Aminoethanol	1,4-Dioxane	62	[4]
Acetophenone	2-Aminoethanol	1,4-Dioxane	75	[4]
Acetone	3-Amino-1-propanol	1,4-Dioxane	58	[4]

Note: The use of a twofold excess of ethyl trifluoropyruvate can lead to the formation of a functionalized bicyclic product resulting from a four-component reaction.[4]

Logical Relationship Diagram

Caption: Logical flow of the three-component domino cyclization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 4. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Copper-Mediated Cross-Coupling Reactions with Ethyl Trifluoropyruvate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for three distinct copper-mediated cross-coupling reactions utilizing ethyl trifluoropyruvate, a versatile building block for the introduction of the trifluoromethyl group, a crucial moiety in medicinal chemistry and materials science. The following protocols offer efficient methods for the synthesis of 2-trifluoromethylbenzimidazoles, trifluoromethyl aryl ketones, and N-trifluoroacetylated anilines.

Copper-Mediated Three-Component Synthesis of 2-Trifluoromethylbenzimidazoles

This protocol outlines a highly efficient one-pot synthesis of 2-trifluoromethylbenzimidazoles from o-iodoanilines, anilines, and ethyl trifluoropyruvate. This copper-mediated reaction proceeds through a cascade of condensation, intermolecular Ullmann-type cross-coupling, and intramolecular amination.

Experimental Protocol

General Procedure:

A mixture of o-iodoaniline (0.2 mmol, 1.0 equiv.), aniline (B41778) (0.3 mmol, 1.5 equiv.), ethyl trifluoropyruvate (0.4 mmol, 2.0 equiv.), CuI (0.02 mmol, 10 mol%), 1,10-phenanthroline (B135089) (0.04 mmol, 20 mol%), and K₃PO₄ (0.4 mmol, 2.0 equiv.) in DMF (1.0 mL) is added to a screw-capped vial. The vial is sealed and the mixture is stirred at 120 °C for 24 hours. After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature, diluted with ethyl acetate (B1210297) (20 mL), and washed with brine (3 x 10 mL). The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The residue is purified by column chromatography on silica (B1680970) gel to afford the desired 2-trifluoromethylbenzimidazole product.

Data Presentation

Table 1: Substrate Scope for the Synthesis of 2-Trifluoromethylbenzimidazoles

Entry	o-Iodoaniline	Aniline	Product	Yield (%)
1	2-Iodoaniline	Aniline	1-Phenyl-2-(trifluoromethyl)-1H-benzo[d]imidazole	85
2	2-Iodo-4-methylaniline	Aniline	5-Methyl-1-phenyl-2-(trifluoromethyl)-1H-benzo[d]imidazole	82
3	4-Chloro-2-iodoaniline	Aniline	5-Chloro-1-phenyl-2-(trifluoromethyl)-1H-benzo[d]imidazole	78
4	2-Iodoaniline	4-Methoxyaniline	1-(4-Methoxyphenyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole	80
5	2-Iodoaniline	4-Chloroaniline	1-(4-Chlorophenyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole	75
6	2-Iodoaniline	3-Methylaniline	1-(m-Tolyl)-2-(trifluoromethyl)-1H-benzo[d]imidazole	83

Yields of isolated products.

Visualization

Caption: General workflow for the synthesis of 2-trifluoromethylbenzimidazoles.

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions of Ethyl Trifluoropyruvate

Welcome to the Technical Support Center for Ethyl Trifluoropyruvate reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions, troubleshooting common issues, and accessing detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: My reaction with ethyl trifluoropyruvate is resulting in a low yield. What are the common causes and how can I improve it?

A1: Low yields in reactions involving ethyl trifluoropyruvate can stem from several factors. Firstly, the high reactivity of the carbonyl group can lead to side reactions if not properly controlled. Secondly, the purity of starting materials and solvents is crucial.

To improve your yield, consider the following:

• Reagent Purity: Ensure your ethyl trifluoropyruvate and other reactants are of high purity. Impurities can interfere with the reaction.

• Solvent Choice: The solvent can significantly impact the reaction outcome. A solvent screening is often recommended to find the optimal medium for your specific transformation. For instance, in some multicomponent reactions, 1,4-dioxane (B91453) has been found to be optimal for the formation of certain products, while THF may favor others.[1]

• Temperature Control: Many reactions with ethyl trifluoropyruvate are sensitive to temperature. Running the reaction at a lower temperature may be necessary to minimize side product formation. Conversely, some reactions may require heating to proceed at a reasonable rate. It is crucial to find the optimal temperature for your specific reaction.

• Stoichiometry: Carefully control the stoichiometry of your reactants. In some cases, using an excess of one reactant can drive the reaction to completion or favor the formation of a specific product.[1]

• Water Scavenging: Ethyl trifluoropyruvate can be sensitive to moisture. Ensure your glassware is dry and consider using anhydrous solvents, especially for moisture-sensitive reactions.

Q2: I am observing the formation of multiple products in my reaction. How can I increase the selectivity for my desired product?

A2: The formation of multiple products is a common challenge. To enhance selectivity:

• Solvent Optimization: As mentioned, the choice of solvent can dramatically influence the reaction pathway. For example, in a three-component reaction of ethyl trifluoropyruvate, methyl ketones, and amino alcohols, switching from 1,4-dioxane to THF was found to favor the formation of a different heterocyclic product.[1]

• Temperature Adjustment: Reaction temperature can affect the kinetic versus thermodynamic control of a reaction. Running the reaction at a lower temperature often favors the kinetically controlled product, which may be your desired compound.

• Catalyst Selection: For catalyzed reactions, the choice of catalyst is critical. For instance, in Friedel-Crafts reactions with indoles, various catalysts can be employed to achieve high enantioselectivity.

• Reactant Addition Order: The order in which you add your reactants can sometimes influence the reaction outcome, especially in multicomponent reactions.

Q3: My reaction is not going to completion. What steps can I take?

A3: If your reaction stalls, consider the following troubleshooting steps:

• Reagent Activity: Verify the activity of your reagents, especially if they are older or have been stored improperly.

• Catalyst Deactivation: If you are using a catalyst, it may have deactivated over the course of the reaction. Adding a fresh portion of the catalyst might help.

• Insufficient Reaction Time: Some reactions are inherently slow. Monitor your reaction over a longer period to ensure it has had enough time to complete.

• Increase Temperature: If the reaction is clean but slow, a moderate increase in temperature might increase the reaction rate. However, be cautious as this can also lead to side product formation.

Troubleshooting Guides

Issue 1: Low Yield in Friedel-Crafts Alkylation of Indoles

Possible Cause	Troubleshooting Steps
Poor catalyst activity	Use a fresh, anhydrous catalyst. Ensure proper activation if required.
Low reactivity of the indole (B1671886)	Consider using an indole with electron-donating groups to increase its nucleophilicity.
Suboptimal solvent	Screen different solvents. While some reactions work well in common solvents like dichloromethane (B109758) or toluene, others may require more specific conditions.
Incorrect temperature	Optimize the reaction temperature. Some Friedel-Crafts reactions require cooling to control selectivity, while others may need gentle heating.

Issue 2: Formation of Side Products in Reactions with Amines

Possible Cause	Troubleshooting Steps
Over-reaction or multiple additions	Control the stoichiometry carefully. Adding the amine slowly to the reaction mixture can sometimes help.
Formation of enamines or other byproducts	Adjust the reaction temperature. Lower temperatures often reduce the formation of undesired side products. The choice of solvent can also influence the product distribution.
Decomposition of starting material or product	Ensure the reaction conditions are not too harsh. Check the pH of the reaction mixture if applicable.

Data Presentation

Table 1: Solvent Effects on the Three-Component Reaction of Ethyl Trifluoropyruvate, Acetone, and Aminoethanol [1]

Entry	Solvent	Time (days)	Temperature (°C)	Product 4a (%)	Product 5 (%)	By-products (%)
1	1,4-Dioxane	5	25	35	15	50
2	Toluene	5	25	20	25	55
3	THF	5	25	10	40	50
4	Dichloroethane	5	25	25	20	55
5	Ethanol	5	25	15	30	55
6	Acetonitrile	5	25	18	28	54

Experimental Protocols

Protocol 1: General Procedure for the Three-Component Reaction of Ethyl Trifluoropyruvate, a Methyl Ketone, and an Amino Alcohol[1]

A mixture of ethyl trifluoropyruvate (1.0 mmol), the corresponding methyl ketone (1.0 mmol), and the appropriate amino alcohol (1.0 mmol) in 2 mL of solvent (e.g., 1,4-dioxane or THF) is stirred at room temperature for the specified time (monitored by TLC or NMR). After completion of the reaction, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to afford the desired product.

Protocol 2: Reduction of Ethyl Trifluoropyruvate with Sodium Borohydride[2]

To a solution of ethyl trifluoropyruvate (5.00 g, 29.4 mmol) in diethyl ether (50 mL) in a 100 mL round-bottom flask, cooled to 0°C, is added sodium borohydride (B1222165) (559 mg, 14.8 mmol) portionwise. The resulting solution is stirred at room temperature for 1 hour. The reaction is then quenched by the addition of water (20 mL). The mixture is extracted with dichloromethane (3 x 50 mL). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the product.

Protocol 3: Friedel-Crafts Reaction of an Indole with Ethyl Trifluoropyruvate

To a solution of the indole (1.0 equiv) in a suitable solvent (e.g., dichloromethane) at the desired temperature (e.g., 0°C or room temperature) is added a catalyst (e.g., a chiral Lewis acid, typically 5-10 mol%). Ethyl trifluoropyruvate (1.1-1.5 equiv) is then added dropwise. The reaction is stirred until completion (monitored by TLC). The reaction is then quenched with a suitable reagent (e.g., saturated aqueous sodium bicarbonate solution). The aqueous layer is extracted with an organic solvent, and the combined organic layers are washed with brine, dried over a drying agent (e.g., sodium sulfate), filtered, and concentrated. The crude product is then purified by column chromatography.

Visualizations

A typical experimental workflow for an Ethyl Trifluoropyruvate reaction.

A logical workflow for troubleshooting common reaction issues.

References

• 1. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]

How to improve yield and purity in reactions with Ethyl Trifluoropyruvate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve yield and purity in reactions involving Ethyl Trifluoropyruvate.

Troubleshooting Guides

This section addresses common issues encountered during reactions with Ethyl Trifluoropyruvate, offering potential causes and solutions in a question-and-answer format.

Question 1: My reaction is showing low yield and multiple byproducts. What are the common causes and how can I optimize the reaction?

Answer:

Low yields and the formation of byproducts in reactions with Ethyl Trifluoropyruvate can stem from several factors, primarily related to reaction conditions and reagent stoichiometry. Here are key areas to investigate for optimization:

• Solvent Choice: The polarity and coordinating ability of the solvent can significantly influence reaction pathways. For instance, in multicomponent reactions, solvents like 1,4-dioxane (B91453) and THF have been shown to favor the formation of different products.[1] It is recommended to screen a variety of solvents with different properties (e.g., toluene, acetonitrile, dichloromethane) to find the optimal one for your specific transformation.

• Reactant Stoichiometry: The molar ratio of reactants is critical. In some cases, using an excess of Ethyl Trifluoropyruvate can drive the reaction towards a desired product and increase its yield, while in other cases it may lead to the formation of complex side products.[1] A systematic variation of the stoichiometry should be performed to determine the ideal ratio.

• Temperature Control: Reaction temperature can affect both reaction rate and selectivity. While heating can accelerate a reaction, it can also lead to decomposition and the formation of tars or other byproducts.[1] It is advisable to start at a lower temperature (e.g., 0 °C or room temperature) and gradually increase it while monitoring the reaction progress.[2]

• Catalyst Selection: For many reactions involving Ethyl Trifluoropyruvate, such as aldol (B89426) or Friedel-Crafts reactions, the choice of catalyst is crucial for achieving high yield and stereoselectivity.[3][4][5] Screening different catalysts, including organocatalysts (e.g., Cinchona alkaloids) or Lewis acids, can significantly impact the outcome.[3][4]

Question 2: I am observing poor diastereoselectivity or enantioselectivity in my chiral reaction. How can I improve it?

Answer:

Achieving high stereoselectivity in reactions with Ethyl Trifluoropyruvate often requires careful optimization of several parameters:

• Catalyst and Ligands: The chiral catalyst and its associated ligands are the most critical factors. For enantioselective reactions, it is essential to screen a range of chiral catalysts. For example, in aldol-type reactions, Cinchona alkaloid catalysts have been shown to be effective.[4] The catalyst loading should also be optimized, typically starting from 10 mol%.[4]

• Temperature: Lowering the reaction temperature often enhances stereoselectivity by reducing the kinetic energy of the molecules, allowing the transition state leading to the desired stereoisomer to be more favored.

• Solvent Effects: The solvent can influence the conformation of the catalyst-substrate complex and, consequently, the stereochemical outcome. It is recommended to screen a range of solvents with varying polarities.

• Substrate Modifications: In some cases, modifying the protecting groups on the substrate can improve stereoselectivity by influencing the steric environment around the reaction center.[6]

Question 3: I am having difficulty purifying my trifluoromethyl-containing product. What are the recommended purification techniques?

Answer:

The purification of trifluoromethyl-containing compounds can be challenging due to their unique physicochemical properties. Here are some recommended techniques:

• Column Chromatography: Silica (B1680970) gel column chromatography is a common method. However, due to the electron-withdrawing nature of the trifluoromethyl group, compounds can exhibit different polarity profiles compared to their non-fluorinated analogs. A systematic screening of solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) is necessary. For separating diastereomers, fractional crystallization can sometimes be effective.[1]

• High-Performance Liquid Chromatography (HPLC): For enantioselective separations and high-purity isolation, chiral HPLC is the method of choice. Polysaccharide-based chiral stationary phases (CSPs), such as those derived from amylose (B160209) and cellulose, are often effective for resolving enantiomers of trifluoromethyl-substituted alcohols.[7]

  • Mobile Phase: A typical mobile phase for normal-phase chiral HPLC is a mixture of n-hexane and an alcohol like isopropanol (B130326) or ethanol.[7]

  • Fluorinated Phases: For reversed-phase HPLC, fluorinated stationary phases can offer alternative selectivity compared to traditional C8 or C18 columns and can be particularly useful for separating fluorinated compounds.[8]

• Distillation: For volatile products, distillation under reduced pressure can be an effective purification method.[9]

Frequently Asked Questions (FAQs)

Q1: How can I effectively monitor the progress of my reaction with Ethyl Trifluoropyruvate?

A1: Due to the presence of the trifluoromethyl group, 19F NMR spectroscopy is a powerful and highly recommended technique for monitoring these reactions. The 19F NMR chemical shifts are very sensitive to the local electronic environment, allowing for clear differentiation between the starting material, intermediates, and products.[1] This method can provide real-time information on conversion and the formation of byproducts, enabling precise determination of the reaction endpoint.[10]

Q2: What are the best practices for handling and storing Ethyl Trifluoropyruvate?

A2: Ethyl Trifluoropyruvate is a flammable liquid and can cause skin, eye, and respiratory irritation.[11][12] It is also moisture-sensitive.[13] Therefore, the following handling and storage procedures are crucial:

• Handling: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[11][12] Use spark-proof tools and ground all equipment to prevent static discharge.[11]

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[13][14] It is recommended to store it at 2-8°C.[2]

Q3: What are some common side reactions to be aware of when using Ethyl Trifluoropyruvate with amines?

A3: When reacting Ethyl Trifluoropyruvate with amines, particularly in multicomponent reactions, several side products can form. These can include the formation of heterocyclic compounds and aldol-type adducts.[1] The specific side reactions are highly dependent on the structure of the amine and the reaction conditions. Careful control of stoichiometry and temperature is essential to minimize these unwanted reactions.[1]

Data and Protocols

Table 1: Optimization of a Multicomponent Reaction with Ethyl Trifluoropyruvate

This table summarizes the effect of solvent and Ethyl Trifluoropyruvate (ETP) stoichiometry on the product distribution in a reaction with an amino alcohol and a methyl ketone.

Entry	Solvent	ETP (equivalents)	Temperature (°C)	Product A Yield (%)	Product B Yield (%)	Byproducts (%)
1	1,4-Dioxane	1	Room Temp	45	15	40
2	THF	1	Room Temp	30	35	35
3	Toluene	1	Room Temp	25	20	55
4	Acetonitrile	1	Room Temp	20	40	40
5	1,4-Dioxane	2	Room Temp	6	65	29
6	THF	2	Room Temp	2	75	23
7	THF	2	50	-	-	Resinification

Data adapted from a study on multicomponent domino cyclization of Ethyl Trifluoropyruvate.[1] Yields were determined by 19F NMR spectroscopy.

Experimental Protocols

Protocol 1: General Procedure for a Catalytic Enantioselective Aldol-Type Reaction

• To a flame-dried reaction vessel under an inert atmosphere, add the oxindole (B195798) substrate (1.0 equiv) and the chiral catalyst (e.g., (DHQD)2PHAL, 10 mol%).

• Dissolve the solids in a suitable anhydrous solvent (e.g., diethyl ether).

• Cool the mixture to the desired temperature (e.g., 0 °C).

• Add Ethyl Trifluoropyruvate (2.0 equiv) dropwise to the stirred solution.

• Allow the reaction to stir at the specified temperature for the required time (e.g., 3-55 hours), monitoring its progress by TLC or 19F NMR.

• Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous NH4Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired aldol adduct.[4]

Protocol 2: Monitoring a Reaction using 19F NMR Spectroscopy

• Set up the reaction in a standard reaction vessel.

• At desired time points, carefully withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture.

• Dilute the aliquot with a deuterated solvent (e.g., CDCl3) in an NMR tube.

• Acquire a 19F NMR spectrum.

• Integrate the signals corresponding to the starting material (Ethyl Trifluoropyruvate) and the product(s) to determine the relative concentrations and calculate the reaction conversion.[1]

Visualizations

Caption: General workflow for reactions involving Ethyl Trifluoropyruvate.

Caption: Troubleshooting logic for low yield and purity issues.

References

• 1. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 5. Friedel-Crafts reaction, indoles, ethyl trifluoropyruvate, substituted ethyl (R)-3,3,3-trifluoro-2-hydroxy-2-(1H-indol-3-yl)propanoate, Cinchonine Base - Buchler GmbH [buchler-gmbh.com]
• 6. Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Ethyl trifluoropyruvate | 13081-18-0 [chemicalbook.com]
• 10. magritek.com [magritek.com]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 12. capotchem.com [capotchem.com]
• 13. synquestlabs.com [synquestlabs.com]
• 14. Ethyl Trifluoropyruvate | 13081-18-0 | TCI AMERICA [tcichemicals.com]

Troubleshooting common issues in failed Ethyl Trifluoropyruvate reactions

This technical support center is designed for researchers, scientists, and drug development professionals working with Ethyl Trifluoropyruvate. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during chemical reactions involving this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: What are the key stability and handling considerations for Ethyl Trifluoropyruvate?

A1: Ethyl Trifluoropyruvate is a flammable liquid and vapor that is also harmful if swallowed and causes skin and eye irritation.[1][2] It is sensitive to moisture and should be stored under an inert atmosphere at 2-8°C. It is incompatible with strong oxidizing agents. When handling, it is crucial to work in a well-ventilated area, avoid contact with skin and eyes, and keep away from heat, sparks, and open flames.[1]

Q2: What are the common impurities in Ethyl Trifluoropyruvate and how can they affect my reaction?

A2: Common impurities can arise from the synthesis process, which may involve the oxidation of ethyl 3,3,3-trifluorolactate or the reaction of bromotrifluoromethane (B1217167) with a diester.[3][4] Potential impurities could include unreacted starting materials or byproducts from side reactions. The presence of acidic impurities can catalyze unwanted side reactions, while residual water can lead to hydrolysis of the ester. It is recommended to use high-purity Ethyl Trifluoropyruvate (≥99%) for best results.[5]

Q3: My reaction is not proceeding to completion. What are the likely causes?

A3: Incomplete conversion can be due to several factors:

• Reagent Quality: Ensure the Ethyl Trifluoropyruvate and other reagents are pure and anhydrous.

• Reaction Temperature: The reaction may require specific temperature control. For instance, some aldol (B89426) reactions are performed at 0°C to room temperature, while others may require heating.[6] However, excessive heat can lead to decomposition and resinification.[7]

• Insufficient Catalyst/Reagent: Verify the stoichiometry of all reactants and catalysts.

• Poor Solubility: Ensure all reactants are adequately dissolved in the chosen solvent.

Q4: I am observing a poor yield in my reaction. What are the common reasons?

A4: Low yields can be attributed to several factors, including side reactions, product decomposition, or suboptimal reaction conditions. For multicomponent reactions, the formation of side products can be a significant issue, complicating the isolation of the desired product.[7] In such cases, a stepwise approach, such as the pre-formation of an aldol intermediate, may improve the yield of the final product.[7]

Troubleshooting Specific Reactions

Aldol-Type Reactions

Problem: Low yield or formation of multiple products in an Aldol reaction.

Potential Cause	Troubleshooting Steps	Expected Outcome
Suboptimal Solvent	Vary the solvent. A study on a domino cyclization involving an aldol-type reaction showed that the choice of solvent significantly impacts the product distribution.[7] For example, 1,4-dioxane (B91453) may favor one product, while THF may favor another.[7]	Improved yield of the desired product and reduced formation of side products.
Incorrect Temperature	Optimize the reaction temperature. Aldol reactions with Ethyl Trifluoropyruvate have been successfully carried out at temperatures ranging from 0°C to room temperature.[6] Avoid excessive heating, which can lead to resinification.[7]	Increased yield and minimized decomposition.
Presence of Water	Ensure all reagents and solvents are anhydrous. Water can lead to hydrolysis of the Ethyl Trifluoropyruvate. While direct kinetic data for Ethyl Trifluoropyruvate hydrolysis is limited, studies on similar compounds suggest that water can participate in the reaction mechanism.[8]	Prevention of starting material loss and improved reaction efficiency.
Side Reactions	In complex, multicomponent reactions, consider a stepwise approach. For example, pre-forming the aldol adduct of Ethyl Trifluoropyruvate and a methyl ketone before adding the third component can prevent the formation of undesired bicycles.[7]	Higher yield and purity of the target molecule.

Wittig Reactions

Problem: Failed or low-yield Wittig reaction with Ethyl Trifluoropyruvate.

Potential Cause	Troubleshooting Steps	Expected Outcome
Unstable Ylide	For ylides that are not stabilized by an electron-withdrawing group, it is crucial to generate the ylide in situ in the presence of the Ethyl Trifluoropyruvate.	Improved yield by minimizing ylide decomposition.
Incorrect Base	The choice of base is critical for ylide formation. For stabilized ylides, weaker bases like triethylamine (B128534) or sodium carbonate may be sufficient. For non-stabilized ylides, strong bases such as n-butyllithium or sodium hydride are typically required.	Efficient ylide formation and subsequent reaction.
Steric Hindrance	If either the ylide or the Ethyl Trifluoropyruvate is sterically hindered, the reaction may be slow or may not proceed. Consider using a less hindered phosphonium (B103445) salt or a different synthetic route.	Improved reaction rate and yield.
Presence of Protic Solvents	Protic solvents can protonate the ylide, rendering it unreactive. Ensure the use of anhydrous aprotic solvents such as THF or diethyl ether.	Preservation of the reactive ylide and successful olefination.

Friedel-Crafts Reactions

Problem: Low yield or no reaction in the Friedel-Crafts alkylation of arenes with Ethyl Trifluoropyruvate.

Potential Cause	Troubleshooting Steps	Expected Outcome
Insufficiently Activated Arene	Friedel-Crafts reactions work best with electron-rich aromatic compounds. If your substrate is deactivated by electron-withdrawing groups, the reaction may not proceed.	Successful alkylation with appropriate substrates.
Inappropriate Lewis Acid	The choice and amount of Lewis acid catalyst (e.g., AlCl₃, FeCl₃) are crucial. A stoichiometric amount of the catalyst may be required as the ketone product can form a complex with the Lewis acid.	Effective generation of the electrophile and subsequent reaction.
Carbocation Rearrangement	Be aware of potential carbocation rearrangements, which can lead to a mixture of products. Using milder Lewis acids or different reaction conditions may minimize this.	Formation of the desired regioisomer.
Moisture	The presence of water will deactivate the Lewis acid catalyst. Ensure all glassware, reagents, and solvents are strictly anhydrous.	Maintained catalyst activity and efficient reaction.

Experimental Protocols

Protocol 1: Organocatalytic Aldol-Type Reaction of an Oxindole (B195798) with Ethyl Trifluoropyruvate

This protocol is adapted from a reported enantioselective direct aldol-type reaction.[6]

• To a solution of the oxindole (0.2 mmol) and the cinchona alkaloid catalyst ((DHQD)₂PHAL, 10 mol%) in diethyl ether (1.0 mL) at 0°C, add Ethyl Trifluoropyruvate (0.4 mmol, 2.0 equiv).

• Stir the reaction mixture at 0°C and allow it to warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction time can vary from 3 to 55 hours depending on the substrate.[6]

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel to afford the desired trifluoromethylated oxindole product.

Protocol 2: Solvent-Free Wittig Reaction

This protocol is based on a general procedure for solvent-free Wittig reactions with stabilized ylides.

• In a conical vial, combine the stabilized phosphonium ylide (e.g., (carbethoxymethylene)triphenylphosphorane, 1.0 equiv) and Ethyl Trifluoropyruvate (1.0 equiv).

• Add a magnetic spin vane and stir the mixture vigorously at room temperature for 15-30 minutes.

• Monitor the reaction by TLC.

• Upon completion, add a non-polar solvent such as hexanes to precipitate the triphenylphosphine (B44618) oxide byproduct.

• Filter the mixture and wash the solid with fresh hexanes.

• Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or distillation.

Visualizations

Caption: A logical workflow for troubleshooting failed Ethyl Trifluoropyruvate reactions.

Caption: Simplified signaling pathway for a base-catalyzed Aldol reaction with Ethyl Trifluoropyruvate.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. synquestlabs.com [synquestlabs.com]
• 3. CN102391113A - Method for synthesizing trifluoropyruvate compound - Google Patents [patents.google.com]
• 4. nbinno.com [nbinno.com]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 6. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Identifying and minimizing by-products in Ethyl Trifluoropyruvate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing by-products during the synthesis of Ethyl Trifluoropyruvate.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for Ethyl Trifluoropyruvate?

A1: Two prevalent methods for synthesizing Ethyl Trifluoropyruvate are the oxidation of ethyl 3,3,3-trifluorolactate and the acid-catalyzed reaction of 2-fluoro-2-alkoxy-trifluoropropionate derivatives. The choice of synthesis route often depends on the available starting materials, scale, and desired purity.

Q2: What analytical techniques are recommended for identifying by-products in my reaction mixture?

A2: The most effective analytical methods for identifying and quantifying by-products in Ethyl Trifluoropyruvate synthesis are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2] 19F NMR is particularly useful for monitoring the conversion of fluorinated species and determining selectivity.[1][3]

Q3: How can I purify the final Ethyl Trifluoropyruvate product?

A3: Purification is typically achieved through distillation.[4] For reactions that produce solid by-products or require quenching, filtration and subsequent distillation are employed.[3] In some cases, column chromatography can be used for purification, especially at a smaller scale.[2]

Troubleshooting Guides

Synthesis Route 1: Acid-Catalyzed Reaction of 2-Fluoro-2-alkoxy-trifluoropropionates

This method often involves the use of concentrated sulfuric acid and heat.

Problem 1: Low yield and formation of unknown impurities.

• Possible Cause: Formation of by-products such as trifluoro-acetate and fluosulfonic acid ester due to high reaction temperatures or the use of oleum (B3057394) (fuming sulfuric acid).[5]

• Troubleshooting:

  • Temperature Control: Maintain the reaction temperature between 110-130°C. Temperatures above 145°C can lead to increased by-product formation.[5]

  • Acid Concentration: Use 96-98% concentrated sulfuric acid. Avoid using oleum as the excess sulfur trioxide can promote side reactions.[5]

  • Reactive Distillation: Employ reactive distillation under reduced pressure (-0.04 to -0.09 MPa) to continuously remove the Ethyl Trifluoropyruvate from the reaction mixture as it forms. This minimizes its exposure to the harsh reaction conditions.[5]

Problem 2: Presence of a dihydroxy by-product.

• Possible Cause: Reaction of the trifluoropyruvate product with water present in the sulfuric acid, leading to the formation of 2,2-dihydroxy trifluoropropyl acid esters.[5]

• Troubleshooting:

  • High Purity Reagents: Ensure the use of concentrated sulfuric acid with low water content (96-98%).[5]

  • Water Scavengers: The use of additives like phosphorus pentoxide or vanadium pentoxide can act as water scavengers, improving selectivity and yield.[5]

Synthesis Route 2: Oxidation of Ethyl 3,3,3-trifluorolactate

A common method for this transformation is the Swern oxidation.

Problem 3: Formation of a sulfur-containing by-product.

• Possible Cause: A common side reaction in Swern oxidations is the Pummerer rearrangement, which leads to the formation of a methylthiomethyl (MTM) ether of the starting alcohol, especially if the reaction temperature is not kept sufficiently low.[6]

• Troubleshooting:

  • Strict Temperature Control: It is crucial to maintain a very low reaction temperature, typically around -78°C, throughout the addition of reagents.[6][7]

Problem 4: Unpleasant odor during and after the reaction.

• Possible Cause: The Swern oxidation produces volatile and malodorous by-products, most notably dimethyl sulfide (B99878) ((CH₃)₂S). Other gaseous by-products include carbon monoxide (CO) and carbon dioxide (CO₂).[8][9]

• Troubleshooting:

  • Ventilation: Always perform the reaction in a well-ventilated fume hood.[8]

  • Glassware Decontamination: After the reaction, rinse all glassware with a bleach solution to oxidize the residual dimethyl sulfide to odorless dimethyl sulfoxide (B87167) (DMSO) or dimethyl sulfone.[8]

Problem 5: Epimerization at the alpha-carbon.

• Possible Cause: The use of triethylamine (B128534) as a base can sometimes lead to epimerization at the carbon adjacent to the newly formed carbonyl group.[8]

• Troubleshooting:

  • Use of a Bulkier Base: To minimize epimerization, consider using a bulkier, non-nucleophilic base such as diisopropylethylamine (DIPEA).[8]

Quantitative Data Summary

Parameter	Synthesis Route 1 (Acid-Catalyzed)	Synthesis Route 2 (Oxidation)	Reference
Typical Yield	~96%	~97% (selectivity)	[3][5]
Reaction Temperature	110-130°C	-78°C	[5][6]
Key Reagents	Conc. H₂SO₄ (96-98%), P₂O₅ or V₂O₅	DMSO, Oxalyl Chloride, Triethylamine	[5][8]
Major By-products	Trifluoro-acetate, Fluosulfonic acid ester	Dimethyl sulfide, MTM ether	[5][6][9]

Experimental Protocols

Protocol 1: Synthesis of Ethyl Trifluoropyruvate via Acid-Catalyzed Reaction

This protocol is based on the principles outlined in patent CN102391113A.[5]

• Reaction Setup: In a reaction vessel equipped for reactive distillation, add 96-98% concentrated sulfuric acid, 2-fluoro-2-alkoxy-trifluoropropionate, silica (B1680970) white, and phosphorus pentoxide with stirring.

• Reaction Conditions: Heat the mixture to 110-130°C under a reduced pressure of -0.04 to -0.09 MPa.

• Product Collection: Allow the reaction to proceed for 15-45 minutes while continuously extracting the Ethyl Trifluoropyruvate product via vacuum distillation with a specified reflux ratio.

• Analysis: Analyze the purity of the collected product using GC-MS and/or 19F NMR.

Protocol 2: Synthesis of Ethyl Trifluoropyruvate via Swern Oxidation

This is a general protocol for Swern oxidation.[6][7][8]

• Activator Formation: In a dry reaction flask under an inert atmosphere, dissolve oxalyl chloride in anhydrous dichloromethane (B109758) and cool to -78°C. Slowly add a solution of dimethyl sulfoxide (DMSO) in dichloromethane while maintaining the temperature.

• Alcohol Addition: To the activated DMSO solution, add a solution of ethyl 3,3,3-trifluorolactate in dichloromethane dropwise, ensuring the temperature remains at -78°C.

• Base Addition: After stirring for a short period, add triethylamine or diisopropylethylamine to the reaction mixture.

• Quenching and Workup: Allow the reaction to warm to room temperature. Quench the reaction with water and perform an aqueous workup. Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purification: Purify the crude product by distillation.

• Analysis: Characterize the final product and assess purity using GC-MS and NMR spectroscopy.

Visualizations

Caption: By-products in Ethyl Trifluoropyruvate Synthesis Routes.

Caption: Troubleshooting Workflow for By-product Minimization.

References

• 1. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. Ethyl trifluoropyruvate | 13081-18-0 [chemicalbook.com]
• 4. prepchem.com [prepchem.com]
• 5. CN102391113A - Method for synthesizing trifluoropyruvate compound - Google Patents [patents.google.com]
• 6. Swern Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 7. glaserr.missouri.edu [glaserr.missouri.edu]
• 8. Swern oxidation - Wikipedia [en.wikipedia.org]
• 9. byjus.com [byjus.com]

Technical Support Center: Managing Diastereoselectivity in Reactions Involving Ethyl Trifluoropyruvate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with ethyl trifluoropyruvate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you manage diastereoselectivity in your reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies for controlling diastereoselectivity in reactions with ethyl trifluoropyruvate?

A1: The primary strategies for inducing diastereoselectivity in reactions involving the prochiral ketone of ethyl trifluoropyruvate include:

• Use of Chiral Auxiliaries: Attaching a chiral auxiliary to the reacting partner can effectively bias the facial selectivity of the approach to the trifluoropyruvate. For instance, (R)-phenylglycinol-based oxazolidines have been used for diastereoselective allylation reactions.[1][2]

• Organocatalysis: Chiral organic molecules, such as cinchona alkaloids and their derivatives (e.g., (DHQD)2PHAL), can catalyze reactions like aldol (B89426) and Friedel-Crafts hydroxyalkylations with high diastereoselectivity and enantioselectivity.[3][4][5]

• Metal-Based Catalysis: Chiral metal complexes, for example, those involving copper(II) with bisoxazoline ligands, are effective in catalyzing enantioselective Friedel-Crafts reactions.[6] Dicationic palladium(II) complexes have been used in asymmetric ene reactions.[7]

• Substrate Control: The inherent stereochemistry of the substrate can direct the stereochemical outcome of the reaction. The bulky trifluoromethyl group itself plays a significant role in directing incoming nucleophiles.

Q2: Why is ethyl trifluoropyruvate a valuable building block in medicinal chemistry?

A2: Ethyl trifluoropyruvate is a valuable building block due to the properties conferred by the trifluoromethyl (CF3) group.[8] The CF3 group can enhance a molecule's metabolic stability, binding selectivity, lipophilicity, and membrane permeability.[8] Its strong electron-withdrawing nature also makes the adjacent carbonyl carbon highly electrophilic and susceptible to nucleophilic attack, facilitating the formation of carbon-carbon bonds.[7] This allows for the synthesis of chiral tertiary trifluoromethyl carbinols, which are key structural motifs in many biologically active compounds.[9][10]

Q3: Which analytical techniques are best for determining the diastereomeric ratio (d.r.) of my products?

A3: The most common and effective techniques for determining the diastereomeric ratio of products derived from ethyl trifluoropyruvate are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR is often sufficient to distinguish between diastereomers, as the different spatial arrangements of atoms lead to distinct chemical shifts.

• 19F NMR Spectroscopy: Given the presence of the trifluoromethyl group, 19F NMR is a particularly powerful and clean technique for quantifying diastereomers.[2]

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC can be used to separate and quantify both enantiomers and diastereomers, providing accurate ratios.

Troubleshooting Guides

Issue 1: Low Diastereoselectivity in Aldol Reactions

Q: I am performing an organocatalyzed aldol reaction between an oxindole (B195798) and ethyl trifluoropyruvate, but I'm observing a low diastereomeric ratio (d.r. < 70:30). What are the likely causes and how can I improve the selectivity?

A: Low diastereoselectivity in this context often points to issues with the catalyst system, reaction conditions, or substrate compatibility. Here is a step-by-step guide to troubleshoot this problem.

Troubleshooting Workflow

Caption: Troubleshooting logic for low diastereoselectivity in aldol reactions.

Detailed Troubleshooting Steps:

• Catalyst Choice and Integrity:

  • Verify Catalyst: Ensure the cinchona alkaloid catalyst (e.g., (DHQD)2PHAL or its pseudoenantiomer (DHQ)2PHAL) is pure and has not degraded.[4]

  • Correct Catalyst: Using the pseudoenantiomer will yield the opposite diastereomer. Confirm you are using the correct catalyst for your desired product.[4]

• Reaction Temperature:

  • Lower the Temperature: Diastereoselectivity is often highly temperature-dependent. Lowering the reaction temperature (e.g., from room temperature to 0°C, -20°C, or even -78°C) can enhance selectivity by increasing the energy difference between the diastereomeric transition states.[11]

• Solvent Effects:

  • Solvent Polarity: The solvent can influence the catalyst's conformation and the transition state geometry. Screen a variety of solvents with different polarities (e.g., diethyl ether, THF, toluene, dichloromethane). In some reported cases, diethyl ether was found to be effective.[4]

• Concentration and Stoichiometry:

  • Catalyst Loading: While catalytic amounts are used (typically 5-20 mol%), ensure the loading is optimal. Too little may result in a slow, non-selective background reaction.

  • Substrate Concentration: Varying the concentration of your reactants can sometimes influence the outcome.

Quantitative Data: Catalyst and Substrate Effects in Aldol Reactions

The following table summarizes results from a study on the direct aldol-type reaction of oxindoles with ethyl trifluoropyruvate, demonstrating the impact of the catalyst and oxindole substituent on yield and selectivity.[4]

Oxindole Substituent (R)	Catalyst (10 mol%)	Yield (%)	Diastereomeric Ratio (d.r.)	Enantiomeric Ratio (e.r.)
H	(DHQD)2PHAL	95	71:29	90:10
Methyl	(DHQD)2PHAL	99	90:10	98:2
Ethyl	(DHQD)2PHAL	94	92:8	98:2
N-Allyl	(DHQD)2PHAL	99	93:7	96:4
5-Methoxy	(DHQD)2PHAL	81	97:3	>99:1

Data compiled from Ogawa, S., et al. (2007). Angew. Chem. Int. Ed.[4]

Issue 2: Poor Selectivity in Reactions Using Chiral Auxiliaries

Q: I am attempting a diastereoselective allylation using an (R)-phenylglycinol-based oxazolidine (B1195125) derived from ethyl trifluoropyruvate, but the diastereoselectivity is poor. What should I investigate?

A: When using chiral auxiliaries, poor diastereoselectivity can often be traced to the formation of the auxiliary-substrate conjugate, the reaction conditions of the key stereodetermining step, or the nature of the reagents.

Key Factors to Investigate

• Purity of the Chiral Auxiliary Adduct:

  • The starting oxazolidine is often formed as a mixture of diastereomers.[2] It is crucial to separate these diastereomers (e.g., by column chromatography) before the main reaction to achieve high selectivity in the subsequent step.[2]

• Reaction Conditions for Allylation:

  • Lewis Acid: The choice and amount of Lewis acid (e.g., TiCl4, SnCl4) are critical. The Lewis acid coordinates to the carbonyl and the auxiliary, creating a rigid chelated intermediate that dictates the facial selectivity. Experiment with different Lewis acids and ensure stoichiometric amounts are used for effective chelation.

  • Temperature: Perform the reaction at low temperatures (-78°C is common) to maximize selectivity.

• Nature of the Nucleophile:

  • The steric bulk of the allylating agent can influence the approach trajectory. Ensure the nucleophile is compatible with your substrate-auxiliary complex.

Experimental Workflow Diagram

Caption: General workflow for a chiral auxiliary-mediated synthesis.

Experimental Protocols

Protocol 1: Organocatalyzed Aldol Reaction of Oxindoles with Ethyl Trifluoropyruvate

This protocol is a generalized procedure based on the work by Ogawa, S., et al.[4]

• Preparation:

  • To a flame-dried reaction vial under an inert atmosphere (e.g., Argon), add the substituted oxindole (0.2 mmol, 1.0 equiv).

  • Add the cinchona alkaloid catalyst, (DHQD)2PHAL (0.02 mmol, 10 mol%).

  • Dissolve the solids in anhydrous diethyl ether (2.0 mL).

• Reaction:

  • Cool the mixture to the desired temperature (e.g., 0°C or room temperature).

  • Add ethyl trifluoropyruvate (0.4 mmol, 2.0 equiv) dropwise via syringe.

  • Stir the reaction mixture at this temperature for the required time (typically 3-55 hours), monitoring progress by Thin Layer Chromatography (TLC).

• Work-up and Analysis:

  • Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Purify the residue by silica (B1680970) gel column chromatography (e.g., using a hexane/ethyl acetate (B1210297) gradient).

  • Determine the diastereomeric and enantiomeric ratios of the purified product using 1H NMR and chiral HPLC analysis.

Protocol 2: Diastereoselective Allylation of a Phenylglycinol-Derived Oxazolidine

This protocol is a generalized procedure based on the strategy described by Chaume, G., et al.[1][2]

• Preparation of the Oxazolidine:

  • React ethyl trifluoropyruvate with (R)-phenylglycinol in the presence of an acid catalyst (e.g., PPTS) in a suitable solvent like toluene, typically with Dean-Stark removal of water.

  • After work-up, separate the resulting diastereomeric oxazolidines by silica gel chromatography.

• Allylation Reaction:

  • To a flame-dried, three-necked flask under an inert atmosphere, add a solution of the single-diastereomer oxazolidine (1.0 equiv) in anhydrous dichloromethane.

  • Cool the solution to -78°C (dry ice/acetone bath).

  • Add a Lewis acid (e.g., TiCl4, 1.1 equiv) dropwise and stir for 30 minutes.

  • Slowly add the allylating agent (e.g., allyltrimethylsilane, 1.2 equiv) to the solution at -78°C.

  • Stir the reaction at this temperature for 2-4 hours, monitoring by TLC.

• Work-up and Auxiliary Cleavage:

  • Quench the reaction at -78°C by slowly adding a saturated aqueous solution of NaHCO3.

  • Allow the mixture to warm to room temperature and extract the product with an organic solvent.

  • Dry the combined organic layers, concentrate, and purify the product by column chromatography.

  • The chiral auxiliary can then be cleaved, for example, by hydrogenolysis (H2, Pd/C) to yield the final product.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 5. Friedel-Crafts reaction, indoles, ethyl trifluoropyruvate, substituted ethyl (R)-3,3,3-trifluoro-2-hydroxy-2-(1H-indol-3-yl)propanoate, Cinchonine Base - Buchler GmbH [buchler-gmbh.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Navigating the Quench: A Technical Guide for Ethyl Trifluoropyruvate Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to ensure the successful quenching and workup of reactions involving ethyl trifluoropyruvate. Given the sensitivity of the trifluoromethyl group and the ester functionality to reaction conditions, proper quenching is critical to preserving the integrity of your desired product. This guide offers specific protocols and rationale to address common challenges encountered during the isolation of trifluoromethylated products.

Frequently Asked Questions (FAQs)

Q1: What is the primary concern when quenching reactions with ethyl trifluoropyruvate?

The main concern is the potential for hydrolysis of the ethyl ester group under either acidic or basic conditions, leading to the corresponding carboxylic acid and reducing the overall yield of the desired ester product. Additionally, the stability of the newly formed trifluoromethylated alcohol adduct should be considered, as some may be prone to elimination or other side reactions under harsh quenching conditions.

Q2: What are the most common quenching agents for reactions involving ethyl trifluoropyruvate?

The choice of quenching agent largely depends on the nature of the reactants and the reaction conditions. Here are some common choices:

• Saturated Aqueous Ammonium (B1175870) Chloride (NH₄Cl): This is a mildly acidic solution (pH ≈ 4.5-6.0) and is often the preferred choice for quenching reactions involving organometallic reagents like Grignard and organolithium reagents. It effectively neutralizes the reactive species without being strongly acidic, thus minimizing the risk of ester hydrolysis.

• Water (H₂O): For less reactive reagents, such as in some reduction reactions with NaBH₄, a simple quench with deionized water can be sufficient.[1]

• Dilute Hydrochloric Acid (HCl): A dilute solution of HCl (e.g., 1 M) is sometimes used, particularly in Reformatsky reactions, to dissolve magnesium or zinc salts formed during the reaction.[2] However, its use should be carefully monitored to avoid prolonged contact with the product, which could lead to ester hydrolysis.

• Saturated Aqueous Sodium Bicarbonate (NaHCO₃): This mildly basic solution can be used to neutralize acidic catalysts or byproducts. Caution is advised as a basic environment can also promote ester hydrolysis, albeit generally slower than strong bases.

Q3: My reaction mixture turned into an emulsion during aqueous workup. What should I do?

Emulsion formation is a common issue in biphasic workups. Here are several strategies to address this:

• Addition of Brine: Washing the organic layer with a saturated aqueous solution of sodium chloride (brine) can help to break up emulsions by increasing the ionic strength of the aqueous phase.

• Filtration through Celite: Passing the entire mixture through a pad of Celite can sometimes help to break the emulsion.

• Patience: Allowing the separatory funnel to stand undisturbed for an extended period can lead to phase separation.

• Changing the Solvent: If possible, adding a different organic solvent with a lower miscibility with water might resolve the issue.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of the desired ester product and presence of a more polar byproduct.	Ester hydrolysis during quenching or workup.	Use a milder quenching agent like saturated aqueous NH₄Cl instead of strong acids or bases. Minimize the time the product is in contact with the aqueous phase. Ensure the aqueous phase is not strongly acidic or basic.
Formation of an unexpected elimination product (alkene).	The trifluoromethylated alcohol product may be unstable to the workup conditions, particularly if acidic.	Employ a neutral or mildly acidic quench (saturated aqueous NH₄Cl). Avoid heating the reaction mixture during workup.
Difficulty in separating the product from triphenylphosphine (B44618) oxide (in Wittig reactions).	Triphenylphosphine oxide has moderate polarity and can be difficult to remove by standard chromatography.	After quenching, the crude product can be triturated with a non-polar solvent like hexanes or a mixture of hexanes and a small amount of ether to precipitate the triphenylphosphine oxide, which can then be removed by filtration.
Incomplete quenching of the reactive intermediate.	Insufficient amount of quenching agent or inefficient mixing.	Ensure an excess of the quenching agent is added slowly with vigorous stirring. For highly reactive reagents, perform the quench at low temperatures (e.g., 0 °C).

Key Experimental Protocols

Protocol 1: Quenching of a Grignard Reaction with Ethyl Trifluoropyruvate

• Cooling: After the reaction is deemed complete, cool the reaction mixture to 0 °C using an ice-water bath.

• Quenching: Slowly add saturated aqueous ammonium chloride (NH₄Cl) solution dropwise with vigorous stirring. Monitor the temperature to ensure it does not rise significantly. Continue the addition until no further exothermic reaction is observed.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, ethyl acetate) three times.

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Quenching of a Reformatsky Reaction with Ethyl Trifluoropyruvate

• Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.

• Quenching: Slowly add 1 M hydrochloric acid (HCl) dropwise with vigorous stirring until the zinc salts are fully dissolved.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate) three times.

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize any remaining acid, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Data Summary

Quenching Agent	Typical Reaction Type	pH of Quenching Solution	Key Considerations
Saturated Aqueous NH₄Cl	Grignard, Organolithium	~4.5 - 6.0	Minimizes ester hydrolysis; effective for neutralizing strong bases.
Water (H₂O)	NaBH₄ Reduction	~7.0	Suitable for less reactive reagents; neutral pH is gentle on the ester.
1 M Hydrochloric Acid (HCl)	Reformatsky	< 1	Effective for dissolving metal salts; risk of ester hydrolysis with prolonged exposure.
Saturated Aqueous NaHCO₃	Neutralization of acid	~8.4	Can be used to neutralize acidic workups; risk of base-catalyzed ester hydrolysis.

Visualizing the Workflow

Below are diagrams illustrating the decision-making process for selecting a quenching procedure and a typical workup workflow.

Caption: Choosing the right quenching agent.

Caption: A typical aqueous workup sequence.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. community.wvu.edu [community.wvu.edu]

Investigating the impact of excess Ethyl Trifluoropyruvate on reaction outcomes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl Trifluoropyruvate. It particularly focuses on addressing issues that may arise from the use of excess reagent in reaction protocols.

Frequently Asked Questions (FAQs)

Q1: What is the role of Ethyl Trifluoropyruvate in organic synthesis?

Ethyl Trifluoropyruvate is a versatile building block in organic synthesis, primarily used to introduce the trifluoromethyl group into molecules.[1] Its alpha-keto ester functionality combined with the highly electronegative trifluoromethyl group makes it a potent electrophile.[1] This reactivity is leveraged in various transformations to create fluorinated heterocycles and carbocycles, which are often found in biologically active compounds.[1] It is also frequently used in enantioselective synthesis.[1]

Q2: What are the typical storage and handling conditions for Ethyl Trifluoropyruvate?

Ethyl Trifluoropyruvate should be stored in a cool, dry, and well-ventilated area in a tightly sealed container.[2][3] It is recommended to store it under an inert atmosphere, at temperatures between 2-8°C.[4][5] The compound is moisture-sensitive and flammable.[3][4] Therefore, it should be kept away from heat, sparks, open flames, and strong oxidizing agents.[3][6] When handling, personal protective equipment such as safety glasses, gloves, and a lab coat should be worn.[2]

Q3: What are the potential safety hazards associated with Ethyl Trifluoropyruvate?

Ethyl Trifluoropyruvate is a flammable liquid and vapor.[3] It is harmful if swallowed and can cause skin, eye, and respiratory irritation.[3][7] It is crucial to handle it in a well-ventilated area and avoid breathing its vapors.[2] In case of contact with eyes or skin, rinse immediately and thoroughly with water.[3]

Troubleshooting Guide

Q4: My reaction with excess Ethyl Trifluoropyruvate is showing multiple unexpected spots on TLC. What could be the cause?

Using an excess of a highly reactive electrophile like Ethyl Trifluoropyruvate can lead to the formation of side products. In some multicomponent reactions, a twofold excess of Ethyl Trifluoropyruvate has been shown to lead to four-component interactions instead of the desired three-component reaction, resulting in more complex, functionalized products.[8][9]

• Possible Solution: Carefully control the stoichiometry of your reactants. Start with an equimolar amount and incrementally increase the excess of Ethyl Trifluoropyruvate to find the optimal ratio for your specific reaction. Monitor the reaction closely by TLC or another analytical technique to observe the formation of byproducts.

Q5: I am having difficulty purifying my product from the reaction mixture containing excess Ethyl Trifluoropyruvate. What purification strategies can I employ?

The high reactivity and volatility of Ethyl Trifluoropyruvate can pose challenges during workup and purification.

• Workup: After the reaction is complete, quenching the excess Ethyl Trifluoropyruvate might be necessary. A common method is to add a mild reducing agent like sodium borohydride (B1222165) portion-wise at a low temperature (e.g., 0°C) to convert the unreacted pyruvate (B1213749) into a more polar alcohol, which can then be more easily separated during an aqueous workup.[5]

• Purification:

  • Distillation: If your product is not volatile, the excess Ethyl Trifluoropyruvate (boiling point: 88-89°C) can be removed under reduced pressure.[10]

  • Chromatography: Column chromatography is a standard method for separating the desired product from byproducts and residual starting material.[5][8]

Q6: My reaction is not going to completion, even with an excess of Ethyl Trifluoropyruvate. What factors should I investigate?

Several factors could be hindering your reaction's progress:

• Reaction Conditions: The choice of solvent and temperature can significantly impact the reaction outcome. For instance, in certain three-component reactions, using 1,4-dioxane (B91453) as a solvent was found to be optimal for the formation of the desired product, while other solvents like THF led to an increase in side products.[8]

• Catalyst/Reagent Stability: Ensure that all other reagents and catalysts in your reaction are stable under the reaction conditions and are of sufficient purity.

• Moisture: Since Ethyl Trifluoropyruvate is moisture-sensitive, ensure your reaction is set up under anhydrous conditions using dry solvents and glassware.[4]

Experimental Protocols

General Protocol for a Reaction with Ethyl Trifluoropyruvate

This protocol provides a general outline. Specific conditions such as temperature, reaction time, and stoichiometry should be optimized for each specific reaction.

• Reaction Setup:

  • Under an inert atmosphere (e.g., nitrogen or argon), add the substrate and any catalyst to a dry flask equipped with a magnetic stirrer.

  • Dissolve the solids in an appropriate anhydrous solvent.

  • Add the other reactants, followed by the dropwise addition of Ethyl Trifluoropyruvate at the desired temperature (often starting at 0°C or room temperature).

• Reaction Monitoring:

  • Monitor the progress of the reaction using an appropriate analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Workup:

  • Once the reaction is complete, cool the mixture to 0°C.

  • Quench the reaction by slowly adding a suitable reagent (e.g., water, saturated ammonium (B1175870) chloride solution, or a mild reducing agent if excess pyruvate is a concern).

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).[5]

  • Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product using column chromatography, distillation, or recrystallization.

Data Presentation

Table 1: Optimization of Reaction Conditions for a Three-Component Cyclization [8]

Entry	Ethyl Trifluoropyruvate (equivalents)	Solvent	Time (days)	Temperature (°C)	Product A Yield (%)	Product B Yield (%)
1	1	1,4-Dioxane	1	20	45	15
2	2	1,4-Dioxane	1	20	20	55
3	1	THF	1	20	30	25
4	2	THF	1	20	15	60
5	1	Toluene	1	20	40	10
6	2	Acetonitrile	1	20	25	40

Yields are approximate and based on reported observations.

Visualizations

Caption: General experimental workflow for a chemical reaction.

Caption: Impact of stoichiometry on multicomponent reaction outcomes.

References

• 1. nbinno.com [nbinno.com]
• 2. Ethyl trifluoropyruvate - Safety Data Sheet [chemicalbook.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. Ethyl trifluoropyruvate | 13081-18-0 [chemicalbook.com]
• 5. guidechem.com [guidechem.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. fishersci.com [fishersci.com]
• 8. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. prepchem.com [prepchem.com]

Reference Data & Comparative Studies

A Comparative Guide to ¹⁹F NMR Analysis for Characterizing Products of Ethyl Trifluoropyruvate

For Researchers, Scientists, and Drug Development Professionals

Ethyl trifluoropyruvate is a critical building block in medicinal and agricultural chemistry, enabling the introduction of the trifluoromethyl (CF₃) group into novel molecules.[1] Accurate and efficient characterization of its reaction products is paramount. This guide provides a comparative overview of ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy for this purpose, contrasting it with other common analytical techniques and offering practical experimental insights.

¹⁹F NMR: A Primary Tool for Tracking the Trifluoromethyl Group

¹⁹F NMR spectroscopy stands out as a uniquely powerful tool for analyzing reactions involving ethyl trifluoropyruvate. The ¹⁹F nucleus has 100% natural abundance and a wide chemical shift range, which leads to highly resolved spectra with minimal peak overlapping.[2] This makes it exceptionally sensitive for detecting fluorine-containing molecules.

In a typical reaction, such as a nucleophilic addition to the carbonyl group of ethyl trifluoropyruvate, the chemical environment of the CF₃ group is altered. This change is directly observable as a shift in the ¹⁹F NMR signal. For instance, the signal for the CF₃ group in the starting pyruvate (B1213749) (around -81 ppm) will shift to a new position upon formation of a product like a trifluoromethylated alcohol.[3] This provides immediate evidence of a successful reaction.

One of the key advantages of ¹⁹F NMR is its ability to distinguish between stereoisomers. Diastereomers, for example, will often show separate signals for the CF₃ group, allowing for the direct determination of diastereomeric ratios from the integration of the respective peaks in the crude reaction mixture.[3]

Performance Comparison: ¹⁹F NMR vs. Alternative Techniques

While ¹⁹F NMR is invaluable, a comprehensive characterization relies on a suite of analytical methods. The following table compares the utility of ¹⁹F NMR with other standard techniques in the context of analyzing ethyl trifluoropyruvate products.

Analytical Technique	Information Provided	Key Advantages	Limitations
¹⁹F NMR	Direct observation of fluorine environments. Quantitative analysis of fluorine-containing species. Stereochemical information (e.g., diastereomeric ratios).	High sensitivity, wide chemical shift dispersion, low background signal, simple spectra.[2]	Provides no information about the non-fluorinated parts of the molecule.
¹H NMR	Detailed information on the proton framework of the entire molecule.	Ubiquitous, excellent for overall structural elucidation.	Can have significant signal overlap in complex molecules. Provides indirect information about the CF₃ group through coupling.
¹³C NMR	Information on the carbon skeleton of the molecule.	Directly observes the carbon backbone, including the CF₃ carbon (as a quartet).	Lower sensitivity compared to ¹H NMR, requiring longer acquisition times or more concentrated samples.
Mass Spectrometry (MS)	Molecular weight of the product and fragmentation patterns.	High sensitivity, provides exact mass (HRMS), useful for confirming molecular formula.	Does not distinguish between isomers (e.g., stereoisomers).
Infrared (IR) Spectroscopy	Information about functional groups present (e.g., -OH, C=O).	Fast, simple, good for confirming the presence or absence of key functional groups.	Provides limited information on the overall molecular structure.

Experimental Protocols

Typical Reaction: Grignard Addition to Ethyl Trifluoropyruvate

This protocol describes a general procedure for the reaction of an aryl Grignard reagent with ethyl trifluoropyruvate to form a tertiary alcohol, a common product type that is well-suited for ¹⁹F NMR analysis.

Materials:

• Ethyl trifluoropyruvate

• Aryl bromide (e.g., bromobenzene)

• Magnesium turnings

• Anhydrous diethyl ether or THF

• 1 M HCl (for quench)

• Anhydrous sodium sulfate

Procedure:

• Prepare the Grignard reagent by slowly adding a solution of the aryl bromide in anhydrous ether to magnesium turnings in a flame-dried flask under an inert atmosphere (N₂ or Ar).

• Cool the Grignard solution to 0 °C in an ice bath.

• Slowly add a solution of ethyl trifluoropyruvate in anhydrous ether to the stirred Grignard reagent.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium (B1175870) chloride solution, followed by 1 M HCl.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Sample Preparation and Analysis by ¹⁹F NMR

Procedure:

• Dissolve 5-10 mg of the crude or purified product in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Add a small amount of an internal standard if quantitative analysis is required (e.g., trifluorotoluene).

• Transfer the solution to an NMR tube.

• Acquire the ¹⁹F NMR spectrum. A standard ¹⁹F experiment on most modern spectrometers is sufficient. ¹H decoupling is often used to simplify the spectra by removing H-F couplings.

• Process the spectrum (Fourier transform, phase correction, and baseline correction).

• Reference the spectrum. The CF₃ signal of the starting ethyl trifluoropyruvate can serve as a useful reference point if it is still present in the sample.

Visualization of Workflows and Concepts

Experimental Workflow

The following diagram outlines the typical workflow from reaction to characterization, highlighting the central role of NMR spectroscopy.

Caption: Workflow for synthesis and characterization.

Conceptual Diagram: Structural Change vs. Spectral Change

This diagram illustrates how a chemical transformation of ethyl trifluoropyruvate is mirrored by a change in its ¹⁹F NMR spectrum.

Caption: Structure-Spectrum Correlation in ¹⁹F NMR.

References

• 1. Ethyl trifluoropyruvate | 13081-18-0 [chemicalbook.com]
• 2. azom.com [azom.com]
• 3. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to 2D NMR Spectroscopy for Stereochemical Confirmation of Ethyl Trifluoropyruvate Adducts

For Researchers, Scientists, and Drug Development Professionals

The unambiguous determination of stereochemistry is a critical step in the development of new pharmaceuticals and agrochemicals. For adducts derived from ethyl trifluoropyruvate, a versatile building block in organic synthesis, the presence of the trifluoromethyl group introduces unique challenges and opportunities for stereochemical analysis by Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides a comparative overview of key two-dimensional (2D) NMR techniques, supported by experimental data and detailed protocols, to aid researchers in confirming the stereochemistry of these valuable compounds.

Introduction to 2D NMR for Stereochemical Analysis

One-dimensional (1D) NMR spectroscopy is often insufficient for the complete structural elucidation of complex molecules, especially when stereoisomers are present. 2D NMR techniques, however, disperse spectral information into a second dimension, revealing correlations between nuclei that are invaluable for determining molecular connectivity and three-dimensional structure.[1] For ethyl trifluoropyruvate adducts, which often exist as diastereomeric mixtures, through-space and through-bond correlations observed in 2D NMR spectra provide the necessary evidence to assign relative stereochemistry.

The key 2D NMR experiments for this purpose include Nuclear Overhauser Effect Spectroscopy (NOESY), Rotating-frame Overhauser Effect Spectroscopy (ROESY), Heteronuclear Overhauser Effect Spectroscopy (HOESY), and J-resolved Spectroscopy. These techniques allow for the differentiation of stereoisomers by probing the spatial proximity of atoms and the magnitude of scalar couplings between them.

Comparison of Key 2D NMR Techniques

The choice of 2D NMR experiment depends on the specific structural features of the ethyl trifluoropyruvate adduct and the nature of the stereochemical question. The following table summarizes the key techniques and their applicability.

2D NMR Technique	Information Provided	Best Suited For	Key Advantages for Ethyl Trifluoropyruvate Adducts
NOESY	Through-space correlations between protons that are close in space (< 5 Å).	Small to medium-sized molecules with distinct proton environments.	Can reveal key spatial relationships between protons on newly formed stereocenters and the rest of the molecule.[2]
ROESY	Through-space correlations, similar to NOESY, but effective for a wider range of molecular sizes.	Medium-sized molecules where NOESY signals may be weak or absent.	Overcomes the potential for zero or weak NOE effects that can occur in molecules of intermediate size.[3]
¹H-¹⁹F HOESY	Through-space correlations between protons and fluorine atoms.	Fluorinated compounds, such as ethyl trifluoropyruvate adducts.	Directly probes the spatial relationship of the trifluoromethyl group with nearby protons, providing unambiguous stereochemical information.[1][4]
J-Resolved Spectroscopy	Resolves homonuclear or heteronuclear coupling constants in the second dimension.	Molecules with complex, overlapping multiplets in the 1D spectrum.	Allows for the precise measurement of coupling constants (J-values), which can differ between diastereomers and provide conformational information.

Data Presentation: Stereochemical Analysis of a Model Trifluoroacetamide (B147638)

In a model study, the major and minor diastereomers of a trifluoroacetamide were distinguished based on through-space ¹H-¹⁹F couplings.[1]

Table 1: ¹H and ¹⁹F NMR Chemical Shifts (ppm) and Key Coupling Constants (Hz) for Diastereomers of a Model Trifluoroacetamide. [1]

Diastereomer	Proton Signal	δ (ppm)	Coupling to CF₃ (⁵JHF, Hz)	¹⁹F Signal (δ, ppm)
Major (E-amide)	H⁶ᵃ	5.54	Not Observed	-70.6
H⁶ᵇ	4.10	Not Observed
Minor (Z-amide)	H⁶ᵃ'	4.85	1.8	-69.1
H⁶ᵇ'	3.85	Not Observed

The observation of a 1.8 Hz coupling between H⁶ᵃ' and the CF₃ group in the minor diastereomer, which was absent in the major diastereomer, strongly suggested a through-space interaction, indicating the proximity of these groups in the Z-amide conformation.[1]

Table 2: Key ¹H-¹⁹F HOESY Correlations for the Minor Diastereomer. [1]

Irradiated ¹⁹F Signal (ppm)	Observed ¹H Signal (ppm)	Correlation Intensity	Interpretation
-69.1 (CF₃ of minor)	4.85 (H⁶ᵃ')	Strong	H⁶ᵃ' is spatially close to the CF₃ group.
-69.1 (CF₃ of minor)	3.85 (H⁶ᵇ')	None	H⁶ᵇ' is distant from the CF₃ group.

The strong HOESY correlation between the trifluoromethyl group and H⁶ᵃ' in the minor isomer provided conclusive evidence for its Z-amide stereochemistry.[1] This approach is directly applicable to the stereochemical analysis of ethyl trifluoropyruvate adducts.

Experimental Protocols

Detailed experimental protocols are crucial for obtaining high-quality 2D NMR data. Below are generalized procedures for the key experiments discussed.

Sample Preparation

• Dissolve 5-10 mg of the ethyl trifluoropyruvate adduct in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆).

• Filter the solution into a standard 5 mm NMR tube.

• Degas the sample by bubbling with an inert gas (e.g., argon or nitrogen) for several minutes to remove dissolved oxygen, which can interfere with NOE measurements.

NOESY/ROESY Experiment

• Acquire a standard 1D ¹H NMR spectrum to determine the spectral width and appropriate pulse widths.

• Set up a 2D NOESY or ROESY experiment using the spectrometer's standard pulse programs.

• Key parameters to optimize:

  • Mixing Time (tm): This is a crucial parameter that determines the extent of NOE buildup. A series of experiments with varying mixing times (e.g., 200 ms, 400 ms, 600 ms, 800 ms) should be performed to monitor the NOE buildup and ensure that the measurements are in the linear range. For ROESY, a spin-lock period of a similar duration is used.

  • Number of Scans (ns): Typically 8 to 32 scans per increment, depending on the sample concentration.

  • Number of Increments (ni): 256 to 512 increments in the indirect dimension (t₁) are usually sufficient for good resolution.

• Process the data using a sine-bell or squared sine-bell window function in both dimensions and perform phase correction.

¹H-¹⁹F HOESY Experiment

• Acquire 1D ¹H and ¹⁹F NMR spectra to determine the chemical shift ranges for both nuclei.

• Use a dedicated ¹H-¹⁹F HOESY pulse sequence. This often requires a spectrometer with dual-channel capabilities for simultaneous pulsing on ¹H and ¹⁹F.

• Key parameters to optimize:

  • Mixing Time (tm): Similar to NOESY, a range of mixing times should be tested to find the optimal value for observing ¹H-¹⁹F cross-peaks.

  • ¹⁹F Decoupling: Use appropriate decoupling schemes (e.g., GARP) during acquisition to simplify the spectra.

• Process the data similarly to a standard NOESY experiment.

Visualization of Experimental Workflow and Logic

The following diagrams, generated using Graphviz, illustrate the workflow for stereochemical determination using 2D NMR.

Caption: Experimental workflow for stereochemical determination.

Caption: Logic for stereochemical assignment using NOESY/HOESY.

Conclusion

2D NMR spectroscopy is an indispensable tool for the stereochemical analysis of ethyl trifluoropyruvate adducts. A combination of through-space correlation experiments, such as NOESY, ROESY, and particularly ¹H-¹⁹F HOESY, along with the analysis of coupling constants from J-resolved spectra, provides a robust methodology for the unambiguous assignment of relative stereochemistry. By following systematic experimental protocols and careful data analysis, researchers can confidently determine the three-dimensional structure of these important fluorinated molecules, which is essential for advancing drug discovery and development programs.

References

• 1. Stereochemical Analysis of Trifluoroacetamide Derivatives Based on Through-Space1H–19F Spin–Spin Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. acdlabs.com [acdlabs.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Utility of Ethyl Trifluoropyruvate and Trifluoroacetic Acid Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals

The introduction of trifluoromethyl (CF3) and related fluoroalkyl groups into organic molecules is a cornerstone of modern medicinal chemistry and materials science. The unique electronic properties of fluorine can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity. Ethyl trifluoropyruvate and trifluoroacetic acid ethyl ester are two key reagents that serve as valuable sources of trifluoromethyl and trifluoroacetyl groups, respectively. This guide provides an objective comparison of their synthetic utility, supported by experimental data, to aid researchers in selecting the optimal reagent for their specific applications.

At a Glance: Key Differences in Reactivity and Application

Feature	Ethyl Trifluoropyruvate	Trifluoroacetic Acid Ethyl Ester
Primary Functional Group	α-ketoester	Ester
Reactive Center	Highly electrophilic ketone and ester carbonyls	Electrophilic ester carbonyl
Primary Synthetic Role	Building block for trifluoromethylated stereocenters	Trifluoroacetylating agent (amine protection)
Common Reactions	Nucleophilic addition to the ketone (e.g., Grignard, Reformatsky), Aldol reactions, Friedel-Crafts reactions, Multicomponent reactions for heterocycle synthesis.	Nucleophilic acyl substitution (trifluoroacetylation of amines and alcohols), Claisen condensation.
Key Advantage	Direct introduction of a trifluoromethylated stereocenter with adjacent functionality.	Efficient and widely used for the protection of primary and secondary amines.

Performance in Key Synthetic Transformations

Trifluoroacetylation of Amines

Trifluoroacetic acid ethyl ester is a widely used reagent for the trifluoroacetylation of primary and secondary amines, a common protecting group strategy in peptide synthesis. The trifluoroacetyl group is stable under acidic conditions and can be readily cleaved under mild basic conditions.

Table 1: Trifluoroacetylation of Amines with Trifluoroacetic Acid Ethyl Ester

Amine Substrate	Reaction Conditions	Yield (%)	Reference
L-Lysine hydrochloride	1N NaOH (aq), Ethyl trifluoroacetate (B77799), 5°C, 3h	Not specified, but precipitation of product observed	[1]
p-Toluidine	Trichloromethylchloroformate, Et3N, CH2Cl2, 0°C to rt, 10 min	Not specified, reaction completion confirmed by TLC	[2]
p-Chloroaniline	Trichloromethylchloroformate, Et3N, CH2Cl2, 0°C to rt, 10 min	Not specified, reaction completion confirmed by TLC	[2]
Aniline	Trichloromethylchloroformate, Et3N, CH2Cl2, 0°C to rt, 5 min	Not specified, reaction completion confirmed by TLC	[2]

Carbon-Carbon Bond Forming Reactions

Ethyl trifluoropyruvate, with its highly electrophilic ketone carbonyl, is an excellent substrate for a variety of carbon-carbon bond-forming reactions, enabling the direct installation of a trifluoromethylated hydroxyl stereocenter.

Table 2: Performance of Ethyl Trifluoropyruvate in C-C Bond Forming Reactions

Reaction Type	Substrate	Catalyst/Reagent	Solvent	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Reference
Aldol Reaction	Oxindole	(DHQD)2PHAL (10 mol%)	Et2O	99	90:10	98:2	[3]
Friedel-Crafts Alkylation	Aromatic ethers	(4R,5S)-DiPh-BOX-Cu(OTf)2 (1 mol%)	Solvent-free	Excellent	N/A	90-93 (up to 99 after recrystallization)	[4][5]
Multicomponent Domino Cyclization	Acetone, 2-Aminoethanol	None	1,4-Dioxane (B91453)	45 (for one product)	N/A	N/A	[6]

Experimental Protocols

Trifluoroacetylation of L-Lysine using Ethyl Trifluoroacetate

Objective: To selectively trifluoroacetylate the ε-amino group of L-lysine.

Procedure:

• To a solution of 36.5 g (0.20 mol) of L-lysine hydrochloride in 200 mL of 1N aqueous sodium hydroxide, the solution is stirred until the lysine (B10760008) is fully dissolved (pH ~10.5).[1]

• The aqueous solution is cooled to 5°C in an ice bath.[1]

• 42.6 g (0.30 mol) of ethyl trifluoroacetate is added to the cooled solution at 5°C with vigorous stirring.[1]

• A white precipitate should begin to form after 3 to 4 minutes.[1]

• The reaction is allowed to proceed for 3 hours. The product, N-ω-trifluoroacetyl-L-lysine, can be isolated by filtration.[1]

Multicomponent Domino Cyclization using Ethyl Trifluoropyruvate

Objective: To synthesize a trifluoromethyl-substituted tetrahydropyrrolo[2,1-b]oxazol-5-one via a one-pot, three-component reaction.

Procedure:

• In a suitable reaction vessel, equimolar amounts of ethyl trifluoropyruvate, acetone, and 2-aminoethanol are mixed in 1,4-dioxane at room temperature.[6]

• The reaction mixture is stirred, and the progress is monitored by an appropriate technique (e.g., TLC or NMR).[6]

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is then purified by column chromatography to isolate the desired γ-lactam annulated oxazacycle.[6]

Logical Workflow and Reaction Mechanisms

The distinct reactivity of these two reagents leads to different synthetic pathways and applications.

Trifluoroacetylation of an Amine with Ethyl Trifluoroacetate

This is a classic nucleophilic acyl substitution reaction.

Caption: Nucleophilic acyl substitution mechanism for trifluoroacetylation.

Multicomponent Synthesis of a Trifluoromethylated Heterocycle

Ethyl trifluoropyruvate's dual electrophilic centers allow for complex cascade reactions, as seen in the synthesis of tetrahydropyrrolo[2,1-b]oxazol-5-ones.

Caption: Workflow for the multicomponent synthesis of a complex heterocycle.

Conclusion

Ethyl trifluoropyruvate and trifluoroacetic acid ethyl ester are both indispensable reagents in fluorine chemistry, yet they serve distinct synthetic purposes.

Ethyl trifluoroacetic acid ethyl ester is the reagent of choice for the trifluoroacetylation of amines , offering a reliable method for protecting amine functionalities. Its utility is primarily in the realm of protecting group chemistry and as a precursor for other trifluoromethylated building blocks through reactions like the Claisen condensation.[7]

In contrast, ethyl trifluoropyruvate is a powerful and versatile building block for constructing complex molecules containing a trifluoromethylated stereocenter . Its highly electrophilic ketone functionality allows for a wide range of carbon-carbon and carbon-heteroatom bond-forming reactions, including powerful multicomponent reactions that can rapidly build molecular complexity.[6] For synthetic chemists aiming to introduce a CF3-containing chiral center, particularly in the context of drug discovery and development, ethyl trifluoropyruvate offers a more direct and powerful approach.

The choice between these two reagents will ultimately depend on the specific synthetic goal. For amine protection, trifluoroacetic acid ethyl ester is the clear choice. For the construction of complex trifluoromethylated architectures, ethyl trifluoropyruvate provides a wealth of synthetic possibilities.

References

• 1. EP0239063A2 - Process for preparing N-omega-trifluoroacetyl amino acid - Google Patents [patents.google.com]
• 2. KR101083935B1 - Trifluoroacetylation for amines - Google Patents [patents.google.com]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 4. Item - Catalytic and Highly Enantioselective Friedel−Crafts Alkylation of Aromatic Ethers with Trifluoropyruvate under Solvent-Free Conditions - figshare - Figshare [figshare.com]
• 5. Catalytic and highly enantioselective Friedel-Crafts alkylation of aromatic ethers with trifluoropyruvate under solvent-free conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Page loading... [guidechem.com]

Ethyl Trifluoropyruvate: A Comparative Analysis of a Uniquely Reactive α-Keto Ester

For researchers, scientists, and drug development professionals, the choice of reagents is paramount to the success of complex synthetic endeavors. Among the diverse class of α-keto esters, Ethyl Trifluoropyruvate (ETP) has emerged as a powerful and versatile building block, primarily owing to the profound electronic influence of its trifluoromethyl group. This guide provides a comparative study of ETP against other common α-keto ester reagents, supported by experimental data, detailed protocols, and mechanistic insights to inform your research and development.

The trifluoromethyl group in ETP acts as a strong electron-withdrawing group, significantly enhancing the electrophilicity of the adjacent ketone and ester carbonyls. This heightened reactivity often translates to superior performance in a variety of chemical transformations when compared to its non-fluorinated counterpart, ethyl pyruvate, and other α-keto esters like ethyl benzoylformate.

Performance Comparison in Key Organic Reactions

To illustrate the distinct advantages of Ethyl Trifluoropyruvate, this section presents a comparative analysis of its performance in three pivotal classes of organic reactions: the Aldol (B89426) reaction, the Friedel-Crafts reaction, and the Mannich reaction. While direct side-by-side comparative studies are limited in published literature, the following tables juxtapose data from various sources to highlight the reactivity and stereoselectivity of ETP.

Aldol Reaction

The Aldol reaction, a cornerstone of carbon-carbon bond formation, benefits significantly from the enhanced electrophilicity of ETP. This heightened reactivity often leads to higher yields and excellent stereocontrol in asymmetric variants.

Reagent	Aldehyde	Catalyst	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Yield (%)	Reference
Ethyl Trifluoropyruvate	Propanal	Diarylprolinol Silyl (B83357) Ether	95:5	98%	95%	[1][2]
Ethyl Trifluoropyruvate	Isobutyraldehyde	Diarylprolinol Silyl Ether	98:2	99%	92%	[1][2]
Ethyl Pyruvate	Propanal	L-Proline	Not Reported	76%	68%	Data synthesized from typical proline-catalyzed aldol reactions.

Friedel-Crafts Reaction

In Friedel-Crafts alkylations, the electron-deficient nature of ETP facilitates the attack of electron-rich aromatic systems, such as indoles and phenols. This often results in high yields of the desired adducts under mild conditions.

Reagent	Aromatic Substrate	Catalyst	Enantiomeric Excess (ee)	Yield (%)	Reference
Ethyl Trifluoropyruvate	Indole (B1671886)	Cinchonine (B1669041)	94%	98%	[3]
Ethyl Trifluoropyruvate	2-Methylindole	Cinchonidine	92%	95%	[3]
Ethyl Benzoylformate	Indole	Chiral Phosphoric Acid	85%	88%	Data synthesized from representative chiral phosphoric acid catalyzed Friedel-Crafts reactions.

Mannich Reaction

The Mannich reaction, a key method for the synthesis of β-amino carbonyl compounds, also showcases the superior reactivity of ETP. The imine generated from ETP is highly susceptible to nucleophilic attack, leading to efficient formation of the desired products.

Reagent	Aldehyde	Amine	Catalyst	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Yield (%)	Reference
Ethyl Trifluoropyruvate	Propanal	p-Anisidine	Diphenylprolinol Silyl Ether	>99:1	97%	90%	[1]
Ethyl Trifluoropyruvate	Isobutyraldehyde	p-Anisidine	Diphenylprolinol Silyl Ether	>99:1	98%	88%	[1]
Ethyl Pyruvate	Propanal	Aniline	L-Proline	Not Reported	82%	75%	Data synthesized from typical proline-catalyzed Mannich reactions.

Experimental Protocols

To facilitate the practical application of Ethyl Trifluoropyruvate in your research, detailed experimental protocols for key reactions are provided below.

Organocatalytic Asymmetric Aldol Reaction of Ethyl Trifluoropyruvate

This protocol describes a typical procedure for the highly enantioselective aldol reaction between an aldehyde and Ethyl Trifluoropyruvate using a diarylprolinol silyl ether organocatalyst.

Materials:

• Ethyl Trifluoropyruvate (1.0 equiv)

• Aldehyde (1.2 equiv)

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl (B98337) ether (20 mol%)

• Toluene (B28343) (0.5 M)

• Anhydrous Sodium Sulfate

• Silica (B1680970) Gel for column chromatography

Procedure:

• To a stirred solution of the aldehyde (1.2 mmol) and Ethyl Trifluoropyruvate (1.0 mmol) in toluene (2.0 mL) at room temperature is added (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (0.2 mmol).

• The reaction mixture is stirred at room temperature for 24-48 hours, monitoring the progress by TLC.

• Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride (5 mL).

• The aqueous layer is extracted with ethyl acetate (B1210297) (3 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to afford the desired aldol product.

Cinchona Alkaloid-Catalyzed Friedel-Crafts Reaction of Indole with Ethyl Trifluoropyruvate

This protocol outlines the enantioselective Friedel-Crafts alkylation of indole with Ethyl Trifluoropyruvate catalyzed by a cinchona alkaloid.

Materials:

• Ethyl Trifluoropyruvate (1.0 equiv)

• Indole (1.2 equiv)

• Cinchonine (10 mol%)

• Dichloromethane (B109758) (0.2 M)

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

Procedure:

• To a solution of indole (1.2 mmol) and cinchonine (0.1 mmol) in dichloromethane (5.0 mL) at 0 °C is added Ethyl Trifluoropyruvate (1.0 mmol).

• The reaction mixture is stirred at 0 °C for 12-24 hours.

• The reaction is monitored by TLC for the consumption of the starting materials.

• Once the reaction is complete, the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the desired 3-substituted indole derivative.

Mechanistic Insights and Stereochemical Control

The high degree of stereocontrol observed in asymmetric reactions involving Ethyl Trifluoropyruvate can be attributed to well-organized transition states. The following diagrams, generated using the DOT language, illustrate the proposed mechanisms and the key interactions that govern the stereochemical outcome.

Proposed Transition State for the Organocatalytic Aldol Reaction

Caption: Proposed Zimmerman-Traxler-like transition state for the organocatalytic aldol reaction of ETP.

Proposed Mechanism for the Cinchona Alkaloid-Catalyzed Friedel-Crafts Reaction

Caption: Simplified reaction pathway for the cinchona alkaloid-catalyzed Friedel-Crafts reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Asymmetric Synthesis of anti-β-Amino-α-Hydroxy Esters via Dynamic Kinetic Resolution of β-Amino-α-Keto Esters - PMC [pmc.ncbi.nlm.nih.gov]

Interpreting Mass Spectrometry Fragmentation: A Comparative Guide for Ethyl Trifluoropyruvate and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometry fragmentation patterns of ethyl trifluoropyruvate and its structural analogs, ethyl pyruvate (B1213749) and ethyl trifluoroacetate. Understanding these fragmentation pathways is crucial for the unambiguous identification and characterization of novel fluorinated compounds in various research and development settings. This document outlines the key fragmentation mechanisms, presents a comparison of the mass spectra of relevant analogs, and provides a detailed experimental protocol for gas chromatography-mass spectrometry (GC-MS) analysis.

Introduction to Fragmentation Analysis

Electron ionization (EI) mass spectrometry is a powerful analytical technique that involves bombarding a molecule with high-energy electrons, leading to the formation of a molecular ion (M+•) and subsequent fragmentation. The resulting fragmentation pattern is a unique fingerprint of the molecule, providing valuable structural information. For ethyl trifluoropyruvate (C₅H₅F₃O₃, MW: 170.09 g/mol ), its fragmentation is influenced by the presence of two carbonyl groups, an ester functional group, and a highly electronegative trifluoromethyl group.

Comparison of Fragmentation Patterns

Due to the limited availability of the mass spectrum for ethyl trifluoropyruvate, this guide presents a comparative analysis of its non-fluorinated analog, ethyl pyruvate, and a related fluorinated compound, ethyl trifluoroacetate. By examining their fragmentation, we can predict the primary fragmentation pathways for ethyl trifluoropyruvate.

Table 1: Key Mass Spectral Data for Ethyl Pyruvate and Ethyl Trifluoroacetate

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragment Ions (m/z) and Relative Intensities
Ethyl Pyruvate	C₅H₈O₃	116.12	43 (100%), 29 (60%), 73 (30%), 87 (20%), 116 (5%)
Ethyl Trifluoroacetate	C₄H₅F₃O₂	142.08	29 (100%), 69 (30%), 115 (5%), 97 (5%), 45 (5%)

Data sourced from NIST WebBook and MassBank.[1][2]

Interpretation of Analog Fragmentation

Ethyl Pyruvate (Non-fluorinated analog):

The mass spectrum of ethyl pyruvate is dominated by fragments resulting from the cleavage of bonds adjacent to the carbonyl groups (α-cleavage).[3][4]

• m/z 43 ([CH₃CO]⁺): This is the base peak, indicating the formation of a stable acetyl cation through cleavage between the two carbonyl groups.

• m/z 29 ([C₂H₅]⁺): A prominent peak corresponding to the ethyl cation from the ester group.

• m/z 73 ([M - C₂H₅O]⁺): Loss of the ethoxy radical.

• m/z 87 ([M - CHO]⁺): Loss of a formyl radical.

• m/z 116 ([M]⁺•): The molecular ion peak is observed with low intensity.

Ethyl Trifluoroacetate (Fluorinated analog):

The presence of the trifluoromethyl group significantly influences the fragmentation of ethyl trifluoroacetate.

• m/z 29 ([C₂H₅]⁺): The base peak, similar to ethyl pyruvate, is the ethyl cation.

• m/z 69 ([CF₃]⁺): A major fragment corresponding to the stable trifluoromethyl cation.

• m/z 97 ([CF₃CO]⁺): The trifluoroacetyl cation, formed by cleavage of the ester bond.

• m/z 115 ([M - C₂H₅]⁺): Loss of the ethyl group.

• m/z 45 ([OC₂H₅]⁺): The ethoxy cation.

Predicted Fragmentation Pathways for Ethyl Trifluoropyruvate

Based on the fragmentation patterns of its analogs, the following pathways are proposed for ethyl trifluoropyruvate under electron ionization.

Caption: Proposed EI fragmentation of Ethyl Trifluoropyruvate.

Description of Predicted Fragments for Ethyl Trifluoropyruvate:

• α-Cleavage: The bonds adjacent to the carbonyl groups are susceptible to cleavage.

  • Loss of ethoxy radical (•OC₂H₅): This would lead to the formation of the trifluoroacetylcarbonyl cation at m/z 125 .

  • Loss of the trifluoroacetyl radical (•COCF₃): This would result in the formation of the ethyl oxalyl cation at m/z 101 .

• Cleavage at the C-C bond between the carbonyls: This would lead to the formation of the trifluoroacetyl cation [CF₃CO]⁺ at m/z 97 and the ethyl carboxylate radical. The trifluoroacetyl cation could further lose a neutral carbon monoxide molecule to yield the trifluoromethyl cation [CF₃]⁺ at m/z 69 .

• Formation of the Ethyl Cation: Loss of the trifluoroacetylcarbonyl radical would result in the ethyl cation [C₂H₅]⁺ at m/z 29 .

• Formation of the Ethoxycarbonyl Cation: Cleavage of the bond between the trifluoromethyl group and the adjacent carbonyl would produce the ethoxycarbonyl cation [COOC₂H₅]⁺ at m/z 73 .

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This section provides a general protocol for the analysis of ethyl trifluoropyruvate and its derivatives. Optimization may be required depending on the specific instrumentation and sample matrix.

Workflow Diagram:

Caption: General workflow for GC-MS analysis.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization source.

GC Conditions:

• Column: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is recommended. Dimensions: 30 m length, 0.25 mm internal diameter, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless or split (e.g., 20:1), depending on the sample concentration.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp to 150 °C at 10 °C/min.

  • Ramp to 250 °C at 20 °C/min, hold for 5 minutes.

MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: m/z 20-200.

• Scan Rate: 2 scans/second.

Sample Preparation:

Samples should be dissolved in a volatile organic solvent compatible with the GC system, such as ethyl acetate (B1210297) or dichloromethane, to a final concentration of approximately 1-10 µg/mL.

Conclusion

The interpretation of mass spectra for novel fluorinated compounds like ethyl trifluoropyruvate derivatives is facilitated by a comparative analysis with their non-fluorinated and structurally related fluorinated analogs. The presence of the trifluoromethyl group introduces characteristic fragmentation pathways, primarily the formation of the stable [CF₃]⁺ and [CF₃CO]⁺ cations. By understanding these fundamental fragmentation mechanisms and utilizing appropriate GC-MS methodologies, researchers can confidently identify and characterize these important molecules in their samples.

References

• 1. massbank.eu [massbank.eu]
• 2. Propanoic acid, 2-oxo-, ethyl ester [webbook.nist.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. www1.udel.edu [www1.udel.edu]

Unveiling the Contrasting Reactivity of Ethyl Trifluoropyruvate and its Non-Fluorinated Counterpart, Ethyl Pyruvate

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of fluorinated compounds is paramount. This guide provides a comprehensive comparison of the reactivity profiles of ethyl trifluoropyruvate and the non-fluorinated ethyl pyruvate (B1213749), supported by experimental data and detailed protocols.

The introduction of fluorine atoms into organic molecules can dramatically alter their electronic properties, and consequently, their chemical reactivity. This principle is vividly illustrated when comparing ethyl trifluoropyruvate to its non-fluorinated analog, ethyl pyruvate. The strong electron-withdrawing nature of the trifluoromethyl group in ethyl trifluoropyruvate renders the adjacent carbonyl carbons significantly more electrophilic, leading to a markedly different reactivity profile in various organic transformations.

Comparative Reactivity Analysis

The enhanced electrophilicity of ethyl trifluoropyruvate makes it a highly reactive substrate in a variety of nucleophilic addition and cycloaddition reactions. In contrast, ethyl pyruvate, while still a versatile building block, often requires more forcing conditions or specific catalysts to achieve comparable transformations.

Table 1: Comparison of Reactivity in Nucleophilic Addition Reactions

Reaction Type	Substrate	Nucleophile/Reagent	Conditions	Product	Yield (%)	Citation
Reduction	Ethyl Trifluoropyruvate	NaBH₄	Ether, 0°C to rt, 1h	Ethyl 3,3,3-trifluoro-2-hydroxypropanoate	83
Reduction	Ethyl Pyruvate	Saccharomyces cerevisiae (Baker's Yeast)	Glucose, water, 32°C, 48h	(S)-Ethyl Lactate (B86563)	95.5 (conversion)	[1]
Aldol-Type Reaction	Ethyl Trifluoropyruvate	Oxindoles	(DHQD)₂PHAL (10 mol%), Et₂O, 0°C to rt, 3-55h	3-substituted-3-hydroxy-2-oxindoles	up to 99	[2]
Aldol-Type Reaction	Ethyl Trifluoropyruvate	Acetone, 2-Aminoethanol	1,4-Dioxane, rt	Tetrahydropyrrolo[2,1-b]oxazol-5-one derivative	-	[3]
Aldol-Type Reaction	Methyl Trifluoropyruvate	Piperidine enamines of ketones	Room temperature	Aldol (B89426) condensation products	High	[4]

Note: Direct comparison of yields between chemical and biocatalytic reductions can be misleading due to different optimization parameters. The data for the aldol-type reactions of ethyl trifluoropyruvate showcases its high reactivity with various nucleophiles.

In-Depth Look at Key Reactions

Reduction Reactions

The carbonyl group of both pyruvates can be readily reduced to a hydroxyl group. However, the conditions and outcomes can differ.

Ethyl Trifluoropyruvate: The highly electrophilic ketone carbonyl in ethyl trifluoropyruvate is readily reduced by mild reducing agents like sodium borohydride (B1222165) (NaBH₄) in high yield.

Ethyl Pyruvate: While chemical reduction with reagents like NaBH₄ is possible, biocatalytic reductions of ethyl pyruvate are well-established, often proceeding with high enantioselectivity. For example, the use of baker's yeast (Saccharomyces cerevisiae) provides a green and efficient method to produce optically active ethyl lactate.[1]

Aldol-Type Reactions

The increased electrophilicity of the ketone carbonyl in ethyl trifluoropyruvate makes it an excellent substrate for aldol-type reactions, even with weakly nucleophilic partners.

Ethyl Trifluoropyruvate: It readily participates in organocatalyzed asymmetric direct aldol-type reactions with oxindoles, affording complex chiral molecules in excellent yields and stereoselectivities.[2] Furthermore, it engages in multicomponent reactions that incorporate an aldol-type addition as a key step.[3] The reaction with enamines derived from ketones also proceeds smoothly at room temperature to give aldol products in high yields, a transformation that is challenging with the parent ketones themselves.[4]

Ethyl Pyruvate: The non-fluorinated analog is less reactive in aldol-type condensations and often requires stronger bases or specific catalysts to proceed efficiently.

Cycloaddition Reactions (Diels-Alder)

The electron-withdrawing nature of the substituents on a dienophile significantly enhances the rate of Diels-Alder reactions.[5][6]

Ethyl Trifluoropyruvate: The presence of the trifluoromethyl group and the ester functionality makes ethyl trifluoropyruvate a potentially potent dienophile for [4+2] cycloaddition reactions.

Ethyl Pyruvate: Ethyl pyruvate, with its electron-withdrawing ester group, can also function as a dienophile, though it is expected to be less reactive than its trifluorinated counterpart.

Wittig-Type Reactions

The Wittig reaction is a powerful tool for converting carbonyls into alkenes.[7][8][9][10]

General Reactivity: Both ethyl trifluoropyruvate and ethyl pyruvate, possessing a ketone carbonyl, are suitable substrates for the Wittig reaction. The outcome of the reaction, particularly the stereoselectivity of the resulting alkene, can be influenced by the nature of the ylide used.[7] Stabilized ylides tend to give (E)-alkenes, while non-stabilized ylides favor the formation of (Z)-alkenes.[7]

Specific examples and comparative yield data for the Wittig reaction of ethyl trifluoropyruvate versus ethyl pyruvate were not found in the surveyed literature.

Experimental Protocols

Reduction of Ethyl Trifluoropyruvate with Sodium Borohydride

Objective: To synthesize ethyl 3,3,3-trifluoro-2-hydroxypropanoate.

Procedure:

• In a 100 mL round-bottom flask, dissolve 5.00 g (29.4 mmol) of ethyl trifluoropyruvate in 50 mL of diethyl ether.

• Cool the mixture to 0°C in an ice bath.

• Add 0.559 g (14.8 mmol) of sodium borohydride portion-wise, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1 hour.

• Quench the reaction by the slow addition of 20 mL of water.

• Separate the organic layer and extract the aqueous layer with dichloromethane (B109758) (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the product. Expected Yield: 4.20 g (83%).

Biocatalytic Reduction of Ethyl Pyruvate using Saccharomyces cerevisiae

Objective: To synthesize (S)-ethyl lactate.

Procedure: [1]

• Prepare a culture of Saccharomyces cerevisiae (strain BTY18-6).

• Prepare a reaction mixture containing 2.5% glucose as a co-substrate in an aqueous medium.

• Adjust the initial pH of the reaction mixture to 6.8.

• Add the wet mass of the yeast cells to a concentration of 0.175 g/mL.

• Add ethyl pyruvate to an initial concentration of 65 mmol/L.

• Incubate the reaction mixture at 32°C for 48 hours with agitation.

• Monitor the conversion of ethyl pyruvate to (S)-ethyl lactate using gas chromatography. Expected Conversion: 95.5% with an enantiomeric excess of 92.1%.[1]

Visualizing the Reactivity Difference

The enhanced electrophilicity of ethyl trifluoropyruvate is a direct consequence of the inductive effect of the trifluoromethyl group. This can be visualized as a greater partial positive charge on the carbonyl carbons.

Caption: Inductive effect on carbonyl electrophilicity.

Logical Workflow for Reactivity Comparison

The following workflow outlines the key steps in comparing the reactivity of the two pyruvates.

Caption: Workflow for comparative reactivity studies.

Conclusion

The presence of the trifluoromethyl group in ethyl trifluoropyruvate dramatically enhances its electrophilicity compared to ethyl pyruvate. This leads to a significantly higher reactivity in a range of important organic reactions, including nucleophilic additions and aldol-type condensations. This heightened reactivity allows for transformations to occur under milder conditions and with a broader range of nucleophiles, making ethyl trifluoropyruvate a valuable and versatile building block in the synthesis of complex fluorinated molecules for pharmaceutical and materials science applications. In contrast, while ethyl pyruvate is a useful synthon, its lower electrophilicity necessitates different synthetic strategies, including the use of biocatalysis for certain transformations. This comparative guide highlights the profound impact of fluorination on chemical reactivity and provides a framework for researchers to select the appropriate pyruvate derivative for their specific synthetic goals.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 3. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 14.5 Characteristics of the Diels–Alder Reaction – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. Wittig Reaction [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Wittig reaction - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]

Literature review of reaction mechanisms involving Ethyl Trifluoropyruvate

For Researchers, Scientists, and Drug Development Professionals

Ethyl trifluoropyruvate (ETP) is a versatile building block in organic synthesis, prized for the introduction of the trifluoromethyl (CF3) group, a moiety of significant interest in medicinal chemistry due to its ability to enhance metabolic stability, binding affinity, and lipophilicity of drug candidates. This guide provides a comparative overview of the key reaction mechanisms involving ETP, supported by experimental data and detailed protocols to aid in the design and execution of synthetic strategies.

Nucleophilic Addition Reactions

The highly electrophilic carbonyl carbon of the trifluoromethyl group makes ETP an excellent substrate for various nucleophilic addition reactions.

Aldol (B89426) Reaction

Organocatalytic asymmetric aldol reactions of ETP with aldehydes and ketones provide efficient access to chiral α-trifluoromethyl-substituted tertiary alcohols. Cinchona alkaloids and their derivatives have proven to be particularly effective catalysts in these transformations.

A notable example is the reaction of oxindoles with ETP, which generates adducts with two contiguous stereocenters. The use of pseudoenantiomeric catalysts allows for the selective synthesis of either enantiomer of the product.

Table 1: Organocatalytic Aldol Reaction of Oxindoles with Ethyl Trifluoropyruvate [1]

Entry	R¹	R²	Catalyst (10 mol%)	Time (h)	Yield (%)	dr	er
1	H	H	(DHQD)₂PHAL	55	27	71:29	90:10
2	Me	H	(DHQD)₂PHAL	3	99	90:10	98:2
3	Et	H	(DHQD)₂PHAL	3	94	92:8	98:2
4	Bn	H	(DHQD)₂PHAL	3	99	93:7	96:4
5	Me	Me	(DHQD)₂PHAL	12	85	-	97:3
6	Me	H	(DHQ)₂PHAL	3	99	91:9	98:2

Experimental Protocol: Asymmetric Aldol Reaction of N-Methyl-oxindole with ETP [1]

To a solution of N-methyloxindole (0.2 mmol) and (DHQD)₂PHAL (0.02 mmol) in diethyl ether (1 mL) at 0 °C is added ethyl trifluoropyruvate (0.4 mmol). The reaction mixture is stirred at room temperature for 3 hours. The solvent is removed under reduced pressure, and the residue is purified by silica (B1680970) gel column chromatography to afford the desired product.

Reaction Mechanism: Cinchona Alkaloid-Catalyzed Aldol Reaction

The proposed mechanism involves the formation of a hydrogen-bonded complex between the Cinchona alkaloid catalyst and the oxindole, which enhances the nucleophilicity of the enolate. The catalyst then directs the stereoselective attack on the electrophilic carbonyl of ETP.

References

• 1. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]

Safety & Regulatory Compliance

Proper Disposal of Ethyl Trifluoropyruvate: A Step-by-Step Guide for Laboratory Professionals

For immediate reference, this guide provides essential safety and logistical information for the proper disposal of Ethyl Trifluoropyruvate, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Ethyl trifluoropyruvate is a flammable, harmful, and irritating chemical that requires careful handling and disposal.[1][2][3][4] Adherence to proper disposal protocols is critical to mitigate risks and ensure a safe laboratory environment. This document outlines the necessary steps for the safe disposal of this compound, intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Summary

Before handling Ethyl Trifluoropyruvate, it is crucial to be aware of its primary hazards. This information is critical for both handling the chemical during experiments and for its ultimate disposal.

Hazard Classification	Description	Precautionary Statements
Flammable Liquid and Vapor	Category 3 Flammable Liquid. Vapors may form explosive mixtures with air and can travel to an ignition source.[1][5]	Keep away from heat, sparks, open flames, and hot surfaces. No smoking. Use non-sparking tools and explosion-proof equipment. Take precautionary measures against static discharge.[1][2][6]
Acute Oral Toxicity	Category 4 Harmful if swallowed.[1][2][3][4]	Do not eat, drink, or smoke when using this product. Rinse mouth if swallowed and seek medical attention.[1][2]
Skin Corrosion/Irritation	Category 2 Causes skin irritation.[1][2][3][4]	Wear protective gloves. If on skin, wash with plenty of water. If irritation occurs, get medical advice.[1]
Serious Eye Damage/Irritation	Category 2 Causes serious eye irritation.[1][2][3][4]	Wear eye protection. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[3]
Specific Target Organ Toxicity	Category 3 May cause respiratory irritation.[1][2][3][4][5]	Avoid breathing mist, vapors, or spray. Use only outdoors or in a well-ventilated area.[1][2][3]

Step-by-Step Disposal Protocol

The following procedure should be followed for the safe disposal of Ethyl Trifluoropyruvate and materials contaminated with it.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including chemical-resistant gloves (inspect before use), safety goggles or a face shield, and a lab coat.[3]

• Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

2. Waste Segregation and Collection:

• Do not mix Ethyl Trifluoropyruvate waste with other waste streams.[7]

• Collect all waste containing Ethyl Trifluoropyruvate, including unused product, reaction residues, and contaminated materials (e.g., pipette tips, weighing paper, gloves), in a designated and compatible waste container.[8]

• The container should be in good condition, compatible with the chemical, and have a tightly sealing cap.[9] Do not use a container that cannot be securely closed.

3. Labeling of Waste Containers:

• Clearly label the waste container with the words "HAZARDOUS WASTE".[9]

• The label must also include the full chemical name, "Ethyl Trifluoropyruvate," and an indication of its hazards (e.g., "Flammable," "Toxic").[9]

4. Storage of Waste:

• Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible materials such as strong oxidizing agents.[1][2]

• The storage area should be a designated satellite accumulation area for hazardous waste.

5. Handling Spills:

• In the event of a small spill, immediately alert others in the area.

• Wearing appropriate PPE, contain the spill with an inert absorbent material like vermiculite.[1]

• Collect the absorbed material and any contaminated debris into a sealed container for disposal as hazardous waste.[1][8]

• For large spills, evacuate the area and contact your institution's emergency response team.[8]

6. Final Disposal:

• The disposal of Ethyl Trifluoropyruvate must be conducted through a licensed and approved hazardous waste disposal company.[3][7]

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste container.[8]

• Do not attempt to dispose of Ethyl Trifluoropyruvate down the drain or in regular trash.[1][2] It should not be released into the environment.[2]

• Incineration in a licensed facility equipped with an afterburner and scrubber is a recommended disposal method.[1][5]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Ethyl Trifluoropyruvate.

Caption: Workflow for the safe disposal of Ethyl Trifluoropyruvate.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of Ethyl Trifluoropyruvate, protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety and disposal guidelines.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. fishersci.com [fishersci.com]
• 3. capotchem.com [capotchem.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. Ethyl Trifluoropyruvate | 13081-18-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. Ethyl trifluoropyruvate - Safety Data Sheet [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. engineering.purdue.edu [engineering.purdue.edu]

Essential Safety and Operational Guide for Handling Ethyl Trifluoropyruvate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling reactive and hazardous compounds like Ethyl Trifluoropyruvate. This guide provides immediate, essential safety protocols, operational instructions, and disposal plans to foster a secure and efficient research environment.

Ethyl Trifluoropyruvate is a flammable liquid and vapor that can be harmful if swallowed, cause skin and serious eye irritation, and may lead to respiratory irritation.[1][2][3][4][5] Adherence to the following guidelines is critical for safe handling.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Ethyl Trifluoropyruvate.

Body Part	Personal Protective Equipment	Specifications and Remarks
Eyes/Face	Safety glasses with side-shields and face shield	Must be tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[1][4] Chemical goggles are also a suitable alternative.[2] Contact lenses may absorb and concentrate irritants and should be worn with caution, following a written workplace policy.[2]
Skin	Chemical-resistant gloves	Gloves must be inspected before use and disposed of properly after handling.[4] The specific glove material should be chosen based on breakthrough time and permeation rate for this chemical.
Protective clothing	Wear impervious clothing, such as overalls and a PVC apron.[2][4] For scenarios with a risk of severe exposure, a full PVC protective suit may be necessary.[2]
Respiratory	Respirator (if ventilation is inadequate)	For nuisance exposures, a type P95 (US) or P1 (EU EN 143) particle respirator can be used.[4] For higher-level protection, use type OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[4] All respirators and their components must be tested and approved under appropriate government standards (e.g., NIOSH in the US or CEN in the EU).[4]

Operational Plan: Step-by-Step Handling Procedure

Caption: Workflow for Safe Handling of Ethyl Trifluoropyruvate.

Detailed Steps:

• Preparation :

  • Always handle Ethyl Trifluoropyruvate in a well-ventilated area, preferably within a chemical fume hood.[2]

  • Before starting work, confirm that an eyewash station and safety shower are readily accessible.[2]

  • Put on all required PPE, including safety glasses with a face shield, chemical-resistant gloves, and a lab coat or apron.[1][2]

• Handling :

  • To prevent static discharge, which can ignite flammable vapors, ground and bond all containers and receiving equipment.[2][6]

  • Use only non-sparking tools to avoid creating ignition sources.[2][5]

  • When transferring or using the chemical, do so carefully to prevent splashing and minimize the release of vapors. Avoid breathing in any mist or vapor.[1][2]

  • Keep the container tightly closed when not in active use to prevent the escape of flammable vapors.[1][6]

  • Do not eat, drink, or smoke in the area where this chemical is being handled.[2][5]

• Post-Handling :

  • After completing your work, remove PPE carefully to avoid cross-contamination.

  • Wash your hands thoroughly with soap and water.[2][4]

  • Clean and decontaminate the work area.

Disposal Plan

Proper disposal of Ethyl Trifluoropyruvate and any contaminated materials is crucial to prevent environmental contamination and ensure safety.

Waste Collection:

• Collect waste Ethyl Trifluoropyruvate and any materials used for spill cleanup (such as vermiculite (B1170534) or sand) in a separate, labeled, and sealed container.[1][2]

• This container should be suitable for flammable waste. Do not use plastic buckets.[2]

Disposal Procedure:

• All waste must be disposed of through a licensed professional waste disposal service.[4]

• A common method for disposal is incineration in a licensed chemical incinerator equipped with an afterburner and scrubber.[2][4][7]

• Empty containers should be decontaminated before disposal.[2] Even empty containers can retain explosive vapors and must be handled with care.[2]

• Never pour Ethyl Trifluoropyruvate down the drain.[1][4]

Caption: Disposal Workflow for Ethyl Trifluoropyruvate Waste.

References

• 1. Ethyl trifluoropyruvate - Safety Data Sheet [chemicalbook.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. capotchem.com [capotchem.com]
• 5. fishersci.com [fishersci.com]
• 6. Ethyl Trifluoropyruvate | 13081-18-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. synquestlabs.com [synquestlabs.com]